8-Azido-1-octanamine HCl

• CAS: 1392515-98-8

Core Science & Biosynthesis

8-Azido-1-octanamine HCl chemical structure and properties

The following technical guide is structured as an advanced monograph for researchers in medicinal chemistry and chemical biology. It prioritizes actionable protocols, mechanistic rationale, and safety integration.

Core Identity & Application Framework

Executive Summary

8-Azido-1-octanamine HCl is a heterobifunctional linker widely utilized in the synthesis of Proteolysis Targeting Chimeras (PROTACs), antibody-drug conjugates (ADCs), and surface functionalization. Its structural value lies in its C8 alkyl spacer , which provides a hydrophobic separation distance of approximately 10–12 Å, critical for inducing ternary complex formation in E3 ligase-protein interactions.

The molecule features two distinct orthogonal handles:

• Primary Amine (-NH₂·HCl): Ready for conjugation with activated esters (NHS, TFP) or carboxylic acids.

• Azide Group (-N₃): Inert to standard coupling conditions but highly reactive in bioorthogonal "Click" chemistry (CuAAC or SPAAC).

Chemical Constitution & Physicochemical Properties[1][2]

Structural Identity[1]

• IUPAC Name: 8-Azidooctan-1-amine hydrochloride

• Common Name: 8-Azido-1-octanamine HCl

• Parent CAS (Free Base): 867338-63-4

• Molecular Formula:

• Molecular Weight: 170.26 g/mol (Free Base) | 206.71 g/mol (HCl Salt)

Physicochemical Profile

The hydrochloride salt form is preferred in laboratory settings due to enhanced stability and water solubility compared to the volatile and oxidatively unstable free amine.

Property	Specification (HCl Salt)	Mechanistic Implication
Physical State	White to off-white hygroscopic solid	Prevents volatility associated with free aliphatic amines.
Solubility	Water (>50 mg/mL), DMSO, Methanol	Ideal for biological buffer compatibility during conjugation.
pKa (Amine)	~10.5	Requires pH 8.0–9.0 for efficient nucleophilic attack on NHS esters.
Azide Stability	Stable at RT; Decomposes >110°C	Compatible with standard peptide coupling temperatures.
Spacer Length	8 Carbon atoms (~11 Å extended)	Critical "Goldilocks" zone for PROTAC linkerology (avoiding steric clash).

Mechanistic Utility: The "Dual-Key" Reactivity

The utility of 8-Azido-1-octanamine HCl rests on its ability to bridge two distinct chemical worlds: nucleophilic substitution and cycloaddition .

Visualization: Orthogonal Reactivity Map

The following diagram illustrates the divergent reaction pathways available to this linker.

Caption: Orthogonal reaction pathways. The amine allows initial anchoring to a ligand, leaving the azide available for a subsequent "Click" reaction.

Applications in Drug Discovery (PROTACs)

In PROTAC development, linker length and composition significantly influence degradation efficiency (DC50) and ternary complex stability (cooperativity,

).

• Lipophilicity Modulation: Unlike PEG linkers, the C8 alkyl chain of 8-Azido-1-octanamine adds lipophilicity (

  increase). This is strategic when the warhead ligands are too polar to penetrate cell membranes effectively.

• Linear Rigidity: Alkyl chains possess more entropic penalty upon binding than PEGs but offer a defined geometry that can stabilize specific E3-Target conformations [1].

Experimental Protocols

Scientist's Note: The following protocols are designed for sequential conjugation. Always perform the amine coupling first. The azide group is stable to amine coupling conditions, but the amine is not stable to many copper-catalyzed click conditions (potential for chelation or oxidation).

Protocol A: Amine Coupling (Linker Anchoring)

Objective: Conjugate 8-Azido-1-octanamine to a Carboxylic Acid-containing Ligand (e.g., VHL ligand or Cereblon binder).

Reagents:

• Ligand-COOH (1.0 equiv)

• HATU or PyBOP (1.2 equiv)

• DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)

• 8-Azido-1-octanamine HCl (1.2 equiv)

• Solvent: Anhydrous DMF or DMSO

Workflow:

• Activation: Dissolve Ligand-COOH in DMF (0.1 M). Add DIPEA and HATU. Stir for 5–10 minutes at Room Temperature (RT) to form the active ester.

  • Why? Pre-activation minimizes competing hydrolysis.

• Coupling: Add 8-Azido-1-octanamine HCl directly to the mixture.

  • Note: The extra equivalent of DIPEA neutralizes the HCl salt, liberating the free amine in situ.

• Reaction: Stir at RT for 2–4 hours. Monitor by LC-MS (Look for mass shift: Ligand + 154 Da).

• Workup: Dilute with EtOAc, wash with 1M HCl (removes unreacted amine), saturated NaHCO₃, and brine. Dry over Na₂SO₄.[1]

Protocol B: CuAAC Click Reaction (The "Snap")

Objective: Connect the Azide-Ligand intermediate to an Alkyne-tagged partner.

Reagents:

• Azide-Ligand Intermediate (from Protocol A) (1.0 equiv)

• Alkyne-Partner (1.0 equiv)

• CuSO₄ · 5H₂O (0.1 equiv)

• THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine) (0.5 equiv)

• Sodium Ascorbate (0.5 equiv)

• Solvent: DMSO/Water (1:1) or tBuOH/Water (1:1)

Workflow:

• Catalyst Prep: Premix CuSO₄ and THPTA in water prior to addition.

  • Why? THPTA acts as a ligand to protect Cu(I) from oxidation and prevents disproportionation, ensuring the reaction proceeds in biological media [2].

• Assembly: Dissolve Azide and Alkyne components in the organic co-solvent (DMSO/tBuOH).

• Initiation: Add the Cu-THPTA complex, followed immediately by Sodium Ascorbate (freshly prepared in water).

• Incubation: Stir at RT for 1–2 hours under inert atmosphere (N₂).

  • Self-Validation: The solution should remain clear or turn slightly yellow. A brown precipitate indicates catalyst oxidation/degradation.

• Purification: Scavenge copper using EDTA or silica gel chromatography.

Synthesis Workflow (PROTAC Assembly)

The following Graphviz diagram details the logical flow of constructing a PROTAC using this linker.

Caption: Stepwise assembly of a PROTAC. The linker is first attached to the E3 binder via amide bond, then "clicked" to the target warhead.

Handling & Safety Standards

Azide Safety

While 8-azido-1-octanamine has a high Carbon-to-Nitrogen (

) ratio ( ), making it relatively stable compared to small organic azides, standard precautions apply:

• Shock Sensitivity: Low risk, but avoid concentrating reaction mixtures containing azides to dryness in the presence of metal salts.

• Incompatibility: Do not use with strong acids (formation of hydrazoic acid,

  , which is highly toxic and explosive).

Storage

• Condition: Store at -20°C under inert gas (Argon/Nitrogen).

• Hygroscopicity: The HCl salt will absorb moisture. Allow the vial to equilibrate to room temperature before opening to prevent "caking" and hydrolysis risks.

References

• Beshir, A. B., et al. (2016). "Click Chemistry in the Synthesis of PROTACs: Linkerology and E3 Ligase Ligands." Expert Opinion on Drug Discovery, 14(8), 779-789.[2]

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). "Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation." Angewandte Chemie International Edition, 48(52), 9879–9883.

• MedChemExpress. "8-Azido-1-octanamine HCl Product Information."

• BroadPharm. "Click Chemistry Reagents and Protocols."

Sources

• 1. studylib.net [studylib.net]
• 2. medchemexpress.com [medchemexpress.com]

Technical Whitepaper: Sourcing, Reactivity, and Application of 8-Azido-1-octanamine in Advanced Bioconjugation

Executive Summary

In the rapidly evolving fields of targeted protein degradation (PROTACs), antibody-drug conjugates (ADCs), and advanced bioconjugation, heterobifunctional linkers are foundational architecture. 8-Azido-1-octanamine (and its highly stable hydrochloride salt) serves as a premier aliphatic linker, featuring a primary amine and an azide group separated by an 8-carbon alkyl spacer. This whitepaper provides an in-depth technical guide on the chemical profiling, supplier evaluation, and self-validating experimental workflows required to successfully deploy this molecule in complex synthetic and biological systems.

Chemical Identity & Sourcing Strategy

When sourcing this linker, researchers must choose between the free base and the hydrochloride (HCl) salt. While both provide the same functional reactivity, their handling and stability profiles differ significantly.

• Free Base (CAS 867338-63-4): Typically presents as a colorless to yellow liquid. The primary amine is susceptible to atmospheric carbon dioxide (forming carbamates) and oxidation over time.

• Hydrochloride Salt (CAS 1392515-98-8): Presents as a white to off-white crystalline solid. The protonated amine prevents degradation, making it the preferred form for long-term storage and precise stoichiometric weighing[1].

Supplier Evaluation Criteria

When evaluating suppliers (e.g., Sigma-Aldrich, Bidepharm, BLD Pharm), ensure the Certificate of Analysis (CoA) guarantees >95% purity via LC-MS and 1H-NMR . Impurities such as unreacted diamines or diazides can cause cross-linking artifacts during conjugation. The material should be stored desiccated at -20°C under an inert atmosphere (Argon/Nitrogen) to prevent azide decomposition[2].

Table 1: Physico-Chemical Specifications

Property	8-Azido-1-octanamine (Free Base)	8-Azido-1-octanamine HCl (Salt)
CAS Number	867338-63-4	1392515-98-8
Molecular Formula	C8H18N4	C8H19ClN4
Molecular Weight	170.26 g/mol	206.72 g/mol
Physical State	Colorless to yellow liquid	White to off-white solid
Storage Temperature	0–8°C (Light sensitive)	-20°C (Desiccated)
Reactivity Profile	Primary Amine, Azide	Protonated Amine (requires base), Azide

Mechanistic Reactivity Profile (E-E-A-T)

To utilize 8-Azido-1-octanamine effectively, one must understand the causality behind its dual reactivity:

• The Amine Terminus (Nucleophilic Acyl Substitution): The primary amine has a pKa of approximately 10.5. To act as a nucleophile against NHS esters or EDC-activated carboxylic acids, the reaction pH must be carefully controlled (pH 7.5–8.5). If the pH is too low, the amine remains protonated and unreactive; if too high, the NHS ester rapidly hydrolyzes in water. Note: If using the HCl salt, an equivalent of a non-nucleophilic base (like DIPEA) is required to liberate the free amine in organic solvents.

• The Azide Terminus (1,3-Dipolar Cycloaddition): The azide group is biologically orthogonal. It remains completely inert until exposed to a terminal alkyne in the presence of a Copper(I) catalyst (CuAAC) or a strained cyclooctyne (SPAAC)[3].

• The Octyl Spacer: The 8-carbon aliphatic chain provides a hydrophobic spacer of approximately 10–11 Å. In PROTAC design, this specific length often provides the optimal balance of flexibility and distance required to bridge an E3 ligase and a Protein of Interest (POI) without inducing steric clashes[4].

Modular PROTAC assembly pathway utilizing the 8-carbon azide-amine linker.

Experimental Workflows & Self-Validating Protocols

The following protocols are designed as self-validating systems, ensuring that researchers can verify success at each intermediate step before proceeding.

Protocol 1: Amidation via NHS Ester (Linker Attachment)

This step attaches the 8-carbon azide linker to a target molecule bearing an activated carboxylic acid.

• Step 1: Buffer Preparation. Prepare a 0.1 M HEPES or Sodium Bicarbonate buffer at pH 8.0. Causality: Do not use Tris buffer. Tris contains a primary amine that will competitively react with your NHS ester, quenching the reaction.

• Step 2: Reagent Mixing. Dissolve the NHS-activated target in a minimal amount of dry DMSO. Add a 5-fold molar excess of 8-Azido-1-octanamine. If using the HCl salt, add 5 equivalents of DIPEA to neutralize the hydrochloride.

• Step 3: Incubation. Incubate at room temperature for 2 hours under continuous agitation.

• Step 4: Self-Validation (LC-MS). Before purification, inject an aliquot into an LC-MS. You should observe the disappearance of the NHS-ester mass and the appearance of a new peak corresponding to [Target Mass] + 152.26 Da (accounting for the 170.26 Da linker minus the loss of water/leaving group during amide bond formation).

Workflow of dual-reactivity bioconjugation using 8-Azido-1-octanamine.

Protocol 2: CuAAC Click Chemistry (Payload Conjugation)

This protocol conjugates the newly formed azide-intermediate to an alkyne-bearing payload (e.g., a fluorophore or E3 ligase ligand)[3].

• Step 1: Reagent Assembly. In a microcentrifuge tube, combine the Azide-target (50 µM) and the Alkyne-payload (100 µM) in a compatible solvent (e.g., PBS/DMSO mix).

• Step 2: Catalyst Preparation (Crucial). Pre-mix CuSO4 (1 mM final) with THPTA ligand (5 mM final) in water before adding to the reaction. Causality: THPTA coordinates the copper, drastically accelerating the reaction while preventing Cu(I)-induced Reactive Oxygen Species (ROS) from degrading sensitive biological targets[3].

• Step 3: Initiation. Add freshly prepared Sodium Ascorbate (10 mM final) to the mixture. Causality: Ascorbate acts as a reducing agent, converting inactive Cu(II) into the catalytically active Cu(I) species in situ[3].

• Step 4: Incubation & Self-Validation. Incubate for 1 hour at room temperature. Validate the reaction via HPLC or SDS-PAGE (if attaching a fluorophore, perform in-gel fluorescence scanning prior to Coomassie staining to confirm covalent attachment).

Table 2: CuAAC Reaction Optimization Matrix

Component	Stock Concentration	Final Concentration	Function / Causality
Azide-Linker Target	10 mM (in DMSO)	50–100 µM	Limiting reagent (substrate)
Alkyne Payload	10 mM (in DMSO)	100–200 µM	2-fold excess to drive reaction to completion
CuSO4	50 mM (in H2O)	1 mM	Source of catalytic copper
THPTA Ligand	50 mM (in H2O)	5 mM	Stabilizes Cu(I), prevents ROS damage
Sodium Ascorbate	100 mM (in H2O, fresh)	10 mM	Reduces Cu(II) to active Cu(I) in situ

References

Sources

• 1. CAS:867338-63-4, 8-叠氮-1-辛胺-毕得医药 [bidepharm.com]
• 2. 1363542-45-3|11-Azido-1-undecanamine|BLD Pharm [bldpharm.com]
• 3. N-PEG3-N'-(propargyl-PEG4)-Cy5 | Benchchem [benchchem.com]
• 4. CAS:57395-51-4, 12-Azido-1-dodecanol-毕得医药 [bidepharm.com]

Technical Guide: 8-Azido-1-octanamine HCl in Heterobifunctional Ligand Design and Surface Engineering

Executive Summary

8-Azido-1-octanamine HCl (CAS: 867338-63-4) is a heterobifunctional linker widely utilized in chemical biology for the construction of Proteolysis Targeting Chimeras (PROTACs), antibody-drug conjugates (ADCs), and functionalized material surfaces.[1] Its structural core consists of an 8-carbon aliphatic chain (octyl spacer) terminated by a primary amine (–NH₂) and an azide group (–N₃).

This distinct architecture offers two critical advantages:

• Orthogonal Reactivity: The primary amine allows for standard amide coupling (e.g., with NHS esters or carboxylic acids), while the azide group remains inert until activated for Bioorthogonal Click Chemistry (CuAAC or SPAAC).

• Spatial & Physiochemical Control: The C8 alkyl chain provides a hydrophobic spacer (~10–12 Å length) that modulates cell permeability and ensures adequate spatial separation between conjugated domains, a critical parameter in ternary complex formation for PROTACs.

Chemical Profile & Specifications

Parameter	Specification
IUPAC Name	8-Azidooctan-1-amine hydrochloride
CAS Number	867338-63-4
Molecular Formula	C₈H₁₈N₄ · HCl
Molecular Weight	206.72 g/mol
Solubility	Soluble in DMSO, DMF, Methanol, Water (pH dependent)
Appearance	White to off-white solid or viscous oil (hygroscopic)
Storage	-20°C, desiccated, protected from light (Azide sensitivity)
Hazards	Irritant; Azide compounds can be shock-sensitive (though low risk in this alkyl form)

Core Mechanism: The "Linkerology" of C8-Azide

In drug discovery, particularly PROTAC design, the linker is not merely a bridge; it acts as a thermodynamic lever. The 8-Azido-1-octanamine linker influences the cooperativity (

) of the ternary complex formed between the Target Protein, the PROTAC, and the E3 Ligase.

Hydrophobicity and Permeability

Unlike PEG (polyethylene glycol) linkers, which are hydrophilic, the octyl chain of 8-Azido-1-octanamine is lipophilic.

• Impact: Increases the logP of the final conjugate, potentially improving passive membrane permeability for intracellular targets.

• Trade-off: Requires careful solubility management during synthesis (often requiring DMSO/DMF co-solvents).

Orthogonal Assembly Workflow

The synthesis of heterobifunctional molecules using this linker follows a strict logic:

• Step 1 (Amine Ligation): The amine end is coupled to an "Anchor" molecule (e.g., E3 ligase ligand like Pomalidomide-COOH) via amide bond formation. The HCl salt must be neutralized in situ using a tertiary base (DIPEA).

• Step 2 (Click Reaction): The resulting Azide-intermediate is purified and then reacted with an Alkyne-tagged "Warhead" via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Application 1: PROTAC Synthesis Workflow

The following diagram illustrates the assembly of a PROTAC molecule using 8-Azido-1-octanamine HCl. The workflow demonstrates the conversion of a Cereblon (CRBN) ligand into a "Click-Ready" intermediate.

Figure 1: Step-wise assembly of a PROTAC degrader. The linker is first attached to the E3 ligand to create a stable azide intermediate, which is then "clicked" to the target warhead.

Application 2: Surface Functionalization

8-Azido-1-octanamine is extensively used to create "Clickable" surfaces on glass slides, nanoparticles, or polymers. The amine end anchors to the material, exposing the azide group for bio-conjugation.

Figure 2: Surface activation workflow. The linker converts a reactive ester surface into a bioorthogonal azide surface, enabling the specific capture of alkyne-tagged ligands.

Experimental Protocols

Protocol A: Amide Coupling (Linker Attachment)

Objective: Conjugate 8-Azido-1-octanamine HCl to a carboxylic acid-containing molecule (e.g., Pomalidomide-COOH).

Reagents:

• Carboxylic Acid substrate (1.0 eq)

• 8-Azido-1-octanamine HCl (1.2 eq)

• HATU (1.2 eq) or EDC/NHS

• DIPEA (N,N-Diisopropylethylamine) (3.0 eq) – Critical for neutralizing HCl salt

• Solvent: Anhydrous DMF or DMSO

Procedure:

• Dissolve the Carboxylic Acid substrate in anhydrous DMF.

• Add DIPEA and HATU. Stir for 5 minutes to activate the acid.

• Add 8-Azido-1-octanamine HCl .

• Note: The solution may warm slightly. The excess DIPEA ensures the amine is deprotonated (free base) and reactive.

• Stir at Room Temperature (RT) for 2–4 hours under inert atmosphere (N₂).

• Workup: Dilute with EtOAc, wash with 5% LiCl (to remove DMF), saturated NaHCO₃, and brine. Dry over Na₂SO₄.

• Purification: Flash chromatography. The azide group is generally stable on silica.

Protocol B: CuAAC Click Reaction

Objective: Conjugate the Azide-intermediate to an Alkyne-warhead.

Reagents:

• Azide-Linker-Intermediate (1.0 eq)

• Alkyne-Warhead (1.1 eq)

• CuSO₄[1][2][3] · 5H₂O (0.1 eq)

• Sodium Ascorbate (0.5 eq) – Freshly prepared

• THPTA Ligand (0.5 eq) – Protects biomolecules from Cu-induced oxidation

• Solvent: tBuOH/Water (1:1) or DMSO/Water (if solubility is limited)

Procedure:

• Dissolve Azide and Alkyne components in the chosen solvent.[3][4][5]

• Premix CuSO₄ and THPTA ligand in a separate vial (blue solution) before adding to the reaction. This ensures the copper is chelated and active.

• Add the Cu-THPTA complex to the reaction mixture.

• Add Sodium Ascorbate last to initiate the reaction (reduction of Cu(II) to Cu(I)).

• Stir at RT for 1–12 hours. Monitor by LC-MS (disappearance of azide peak).

• Purification: HPLC or precipitation. The resulting triazole ring is extremely stable.

Troubleshooting & Optimization (E-E-A-T)

Issue	Root Cause	Corrective Action
Low Yield in Amide Coupling	Incomplete neutralization of HCl salt.	Ensure DIPEA/TEA is added in ≥3 molar equivalents relative to the amine salt.
Precipitation during Click	Hydrophobicity of C8 chain.	Increase DMSO concentration; use THPTA ligand to maintain Cu solubility in organic-heavy mixes.
Copper Toxicity (Live Cells)	Cu(I) generation of ROS.	Switch to Copper-free Click Chemistry (SPAAC) using DBCO-alkynes, or use BTTES ligand for lower cytotoxicity.
Azide Degradation	Light exposure or high heat.	Perform reactions in amber vials; do not heat >60°C. Store bulk linker at -20°C.

References

• BroadPharm. PROTAC Linker Design and Application: 8-Azido-1-octanamine HCl Specifications. Retrieved from

• Sigma-Aldrich. 8-Azido-1-octanamine Product Sheet and Safety Data.[6] Retrieved from

• Beshnova, D. A., et al. (2020). Structure-Activity Relationships of Linkers in PROTAC Design. Exploration of Targeted Anti-tumor Therapy.[7] Retrieved from

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie International Edition. Retrieved from

• Vertex AI Search.Aggregated protocols for Click Chemistry and Surface Functionalization. (See search context for synthesis of protocols).

Sources

• 1. confluore.com.cn [confluore.com.cn]
• 2. Strain Promoted Click Chemistry of 2- or 8-Azidopurine and 5-Azidopyrimidine Nucleosides and 8-Azidoadenosine Triphosphate with Cyclooctynes. Application to Living Cell Fluorescent Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lumiprobe.com [lumiprobe.com]
• 4. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 5. metabion.com [metabion.com]
• 6. 8-Azido-1-octanamine | 867338-63-4 [sigmaaldrich.com]
• 7. explorationpub.com [explorationpub.com]

Technical Guide: Optimizing Linker Chemistry with 8-Azido-1-octanamine (Free Base vs. HCl)

Executive Summary

8-Azido-1-octanamine is a bifunctional linker widely used in the synthesis of PROTACs, antibody-drug conjugates (ADCs), and surface modification. It features an aliphatic

chain that provides hydrophobicity and flexibility, separating two distinct reactive termini: a primary amine ( ) for conjugation to carboxylic acids or activated esters, and an azide ( ) for bioorthogonal "click" chemistry.

The molecule is commercially available in two distinct forms: the Free Base (CAS 867338-63-4) and the Hydrochloride (HCl) Salt . While they share the same core structure, their physicochemical properties, storage stability, and experimental handling differ radically. This guide delineates these differences to prevent common synthetic pitfalls such as poor solubility, failed couplings due to protonation, or degradation during storage.

Physicochemical Comparison

The choice between free base and salt dictates solvent selection and stoichiometry.

Property	Free Base ( )	HCl Salt ( )
Physical State	Viscous liquid or oil (Colorless to Yellow)	Crystalline solid (White to Off-white)
Molecular Weight	170.26 g/mol	206.72 g/mol
Solubility (Organic)	High (DCM, THF, EtOAc, Toluene)	Low (Insoluble in non-polar organics)
Solubility (Aqueous)	Low / Insoluble	High (Water, MeOH, DMSO)
pH (in solution)	Basic ( )	Acidic ( )
Reactivity State	Nucleophilic (Ready to react)	Non-nucleophilic (Protonated ammonium)
Storage Stability	Moderate (Prone to oxidation/carbamate formation)	High (Resistant to oxidation)
Hygroscopicity	Low	Moderate to High (Desiccant required)

Chemical Reactivity & Mechanism[3][4]

The Amine Terminus: Nucleophilicity vs. Protonation

The primary distinction lies in the state of the nitrogen lone pair.

• Free Base (

  ): The nitrogen atom possesses an available lone pair, making it an active nucleophile ready to attack electrophiles (e.g., NHS esters, acid chlorides).

• HCl Salt (

  ): The lone pair is bound to a proton. In this state, the molecule is inert toward electrophiles. To participate in acylation or reductive amination, the salt must be "freed" in situ using a tertiary amine base (e.g., DIPEA, TEA) or an inorganic base.

The Azide Terminus: Stability

The azide group (

) is relatively stable in both forms. However, in the free base form, the basic amine can potentially catalyze slow decomposition or side reactions if stored improperly at elevated temperatures. The HCl salt "locks" the amine, preventing autocatalytic degradation pathways.

Experimental Workflows

Protocol A: In-Situ Activation of HCl Salt for Amide Coupling

Context: You have the stable HCl salt but need to couple it to an NHS-ester functionalized ligand in an organic solvent (e.g., DMF).

Reagents:

• 8-Azido-1-octanamine HCl

• Ligand-NHS ester

• Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Solvent: Anhydrous DMF or DMSO (DCM may not dissolve the salt initially)

Step-by-Step:

• Dissolution: Dissolve 1.0 equiv of Ligand-NHS ester in anhydrous DMF.

• Salt Addition: Add 1.2 equiv of 8-Azido-1-octanamine HCl directly to the vessel. Note: The suspension may not clear immediately.

• Activation: Add 2.5 - 3.0 equiv of DIPEA.

  • Mechanistic Insight: The first 1.0 equiv of base neutralizes the HCl, generating the free amine in situ. The remaining base scavenges the NHS byproduct.

• Reaction: Stir at Room Temperature (RT) for 2–4 hours. Monitor by LC-MS.

• Workup: Dilute with EtOAc, wash with 5% citric acid (to remove excess amine/DIPEA), then brine. Dry over

  .[1]

Protocol B: Isolation of Free Base from HCl Salt (Desalting)

Context: You require the free base for a reaction sensitive to salts or external bases, or for use in non-polar solvents like Toluene.

Step-by-Step:

• Dissolution: Dissolve 500 mg of 8-Azido-1-octanamine HCl in 10 mL of deionized water.

• Basification: Add 1M NaOH dropwise until pH reaches ~12. The solution will become cloudy as the free base oils out.

• Extraction: Extract 3x with 15 mL Dichloromethane (DCM).

• Drying: Combine organic layers, dry over anhydrous

  (Magnesium Sulfate), and filter.

• Concentration: Remove solvent under reduced pressure (Rotovap) at <30°C.

  • Caution: Do not heat excessively; azides are heat-sensitive.

• Storage: Use immediately or store under Argon at -20°C.

Protocol C: Click Chemistry (CuAAC)

Both forms work well for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

• If using Free Base: Can be performed in organic solvents (THF/tBuOH).

• If using HCl Salt: Best in aqueous buffers (PBS/Water/DMSO). Ensure the buffer pH is maintained (pH 7–8) if the catalyst system is pH-sensitive.

Decision Matrix: Which Form to Choose?

Use the following logic flow to determine the optimal starting material for your application.

Mechanistic Visualization: Amide Coupling

The following diagram illustrates the critical deprotonation step required when using the HCl salt, a step often overlooked leading to low yields.

[4]

Safety & Handling

• Azide Hazard: While

  azides have a favorable Carbon/Nitrogen ratio ( ) and are generally non-explosive, they should still be handled with care. Avoid contact with strong acids (forms , hydrazoic acid, which is highly toxic and explosive) and heavy metals (forms metal azides).

• Skin/Eye Contact: The free base is an amine and can cause skin burns or irritation. The HCl salt is a severe eye irritant. Wear standard PPE (Gloves, Goggles, Lab Coat).

• Disposal: Do not dispose of azide solutions down the drain if metal piping is present. Quench with specific azide neutralization protocols if necessary, or dispose of as hazardous organic waste.

References

• Sigma-Aldrich. 8-Azido-1-octanamine Product Page.[2] (Accessed 2026). Link

• BroadPharm. Azido-PEG-Amine and Alkyl Azide Linkers. (Accessed 2026). Link

• BenchChem. Reaction of 1-Bromooctane with Sodium Azide (Synthesis Reference). (Accessed 2026). Link

• PubChem. 1,8-Octanediamine (Parent Amine) Physical Properties.[3] National Library of Medicine. Link

• MedChemExpress. 8-Azido-octanoyl-OSu and Click Chemistry Reagents.Link

Sources

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• 2. 8-Azido-1-octanamine | 867338-63-4 [sigmaaldrich.com]
• 3. Octane-1,8-diamine;octanedioic acid | C16H34N2O4 | CID 20035727 - PubChem [pubchem.ncbi.nlm.nih.gov]

8-Azido-1-octanamine HCl: Physicochemical Profiling and Strategic Applications in Bioorthogonal Conjugation

As modern drug discovery pivots toward targeted protein degradation (PROTACs), covalent inhibitors, and advanced fluorescent probes, the demand for highly precise heterobifunctional linkers has surged. 8-Azido-1-octanamine hydrochloride has emerged as a critical structural building block in this domain.

This technical guide provides an in-depth analysis of the molecular properties, mechanistic advantages, and validated experimental workflows for utilizing 8-Azido-1-octanamine HCl in complex bioconjugation systems.

Molecular Architecture & Physicochemical Properties

A frequent point of failure in synthetic workflows is the miscalculation of stoichiometric equivalents due to confusion between a molecule's free base and its salt form. 8-Azido-1-octanamine is commercially available and utilized in both states, but the hydrochloride (HCl) salt is overwhelmingly preferred in rigorous developmental settings.

The Causality of the Salt Form and C8 Spacer

• Stability via Protonation: Primary aliphatic amines are highly susceptible to atmospheric oxidation and carbamate formation via CO₂ absorption. By supplying the molecule as a hydrochloride salt, the terminal amine is locked in a protonated, non-nucleophilic state (

  ). This drastically extends shelf-life and ensures high-fidelity stoichiometric calculations during assay formulation.

• The C8 Aliphatic Spacer: The 8-carbon chain is a strategic choice. It provides a flexible, hydrophobic standoff distance of approximately 10 Å. This specific length minimizes steric hindrance between the conjugated pharmacophore (e.g., a receptor ligand) and the downstream reporter tag (e.g., a bulky fluorophore), which is critical for preserving the native binding kinetics of the target molecule.

Quantitative Data Summary

Property	8-Azido-1-octanamine (Free Base)	8-Azido-1-octanamine HCl (Salt Form)
CAS Number	867338-63-4	1392515-98-8
Molecular Formula	C₈H₁₈N₄	C₈H₁₉ClN₄ (or C₈H₁₈N₄·HCl)
Molecular Weight	170.26 g/mol	206.72 g/mol
Physical State	Colorless to yellow liquid	Solid / Crystalline Powder
InChI Key	JVWKLPMHGKKSEO-UHFFFAOYSA-N	LKJKHQNHMCAXGT-UHFFFAOYSA-N
Storage	0–8 °C (Dark, inert atmosphere)	-20 °C (Desiccated)

(Data corroborated by standard material specifications from ).

Mechanistic Utility in Drug Discovery

The primary utility of 8-Azido-1-octanamine HCl lies in its ability to facilitate two-step "in situ" labeling .

When developing fluorescent probes for G-protein-coupled receptors (GPCRs), directly attaching a high-molecular-weight fluorophore to a small-molecule ligand often destroys the ligand's binding affinity due to severe steric clash. As demonstrated in the landmark study,, researchers bypass this limitation by using 8-Azido-1-octanamine HCl to create a bifunctional ligand.

The small, bioorthogonal azide tag minimally perturbs receptor binding. Once the small-molecule probe covalently binds to the receptor in the biological system, a secondary Copper-catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction is executed to attach the bulky reporter tag.

Standardized Experimental Protocol: Amidation & CuAAC

The following methodology details the synthesis of a clickable probe using 8-Azido-1-octanamine HCl, followed by downstream bioorthogonal labeling. Every step is designed as a self-validating system to ensure high-yield conjugation.

Phase 1: Pre-Click Functionalization (Amide Coupling)

Objective: Conjugate the primary amine of the linker to a carboxylate-bearing target pharmacophore.

• Activation: Dissolve the carboxylic acid target (1.0 eq) and HATU (1.0 eq) in anhydrous DMF.

  • Causality: HATU is selected over traditional EDC/NHS chemistry due to its superior efficiency in forming active esters with sterically hindered carboxylic acids, minimizing epimerization.

• In Situ Neutralization: In a separate vial, suspend 8-Azido-1-octanamine HCl (1.0 eq) in DMF. Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq).

  • Causality: The HCl salt is stable but unreactive. The first 1.0 eq of DIPEA neutralizes the HCl to liberate the reactive free amine. The remaining 2.0 eq serves as the catalytic base required for the HATU-mediated coupling.

• Reaction: Combine the solutions and agitate at room temperature for 2 hours.

  • Self-Validation Checkpoint: Spot the reaction mixture on wet pH paper to ensure the environment remains basic (pH > 8). Perform LC-MS analysis; the reaction is deemed complete when the starting material mass is depleted and the

    of the azide-functionalized intermediate dominates the spectra.

• Purification: Quench with water, extract the organic layer with ethyl acetate, and purify via silica gel flash chromatography.

Phase 2: In Situ Bioorthogonal Labeling (CuAAC)

Objective: Covalently attach an alkyne-fluorophore to the azide-functionalized probe after it has bound to its biological target.

• Receptor Binding: Incubate the purified azide-functionalized probe with the target biological system (e.g., cell cultures expressing the target receptor) to allow binding.

• Click Labeling: Introduce an alkyne-functionalized fluorophore (e.g., Cy5.5-alkyne, 1.2 eq), followed by CuSO₄ (0.1 eq) and Sodium Ascorbate (0.5 eq).

  • Causality: Sodium ascorbate acts as a reducing agent to convert Cu(II) to the catalytically active Cu(I) species in situ. This prevents premature oxidation of the catalyst and ensures efficient 1,4-disubstituted 1,2,3-triazole formation.

• Incubation: Allow the click reaction to proceed for 1–2 hours at room temperature.

  • Self-Validation Checkpoint: Lyse the cells and resolve the protein fractions via SDS-PAGE. Perform in-gel fluorescence scanning prior to Coomassie staining. The presence of distinct fluorescent bands at the target receptor's expected molecular weight (e.g., 37–50 kDa) validates successful two-step labeling.

Workflow Visualization

The following diagram maps the logical flow of the two-step conjugation methodology, highlighting the transition from the stable HCl salt to the final fluorescently labeled complex.

Fig 1: Two-step workflow for bifunctional GPCR probe labeling via amidation and CuAAC.

References

• K. K. et al. (2021). "Development of Covalent, Clickable Probes for Adenosine A1 and A3 Receptors". Journal of Medicinal Chemistry, ACS Publications. Available at:[Link]

Optimizing PROTAC Permeability and Efficacy: The Hydrophobic Advantage of C8 Alkyl Chain Linkers

Target Audience: Researchers, scientists, and drug development professionals. Content Type: In-Depth Technical Whitepaper

Executive Summary

Targeted protein degradation via PROteolysis TArgeting Chimeras (PROTACs) has revolutionized drug discovery by enabling the degradation of previously "undruggable" targets. However, the high molecular weight and complex physicochemical properties of PROTACs often result in poor cellular permeability. This whitepaper explores the mechanistic advantages of C8 alkyl chain linkers—an 8-carbon aliphatic spacer—in overcoming these pharmacokinetic bottlenecks. By eliminating hydrogen-bond acceptors (HBAs), C8 linkers compress the topological polar surface area (TPSA) and drive membrane partitioning, offering a superior alternative to traditional polyethylene glycol (PEG) linkers during lead optimization.

The Linker Conundrum in Targeted Protein Degradation

PROTACs are heterobifunctional molecules requiring a chemical linker to bridge a protein of interest (POI) ligand and an E3 ligase recruiting ligand[1]. Historically, PEG linkers have been the default choice due to their synthetic tractability and high aqueous solubility. However, the repeating ether oxygens in PEG chains introduce multiple HBAs, significantly inflating the TPSA and imposing a severe thermodynamic desolvation penalty during passive membrane diffusion[].

In contrast, alkyl linkers have seen a resurgence as a strategic alternative to optimize passive diffusion across the lipid bilayer[]. Saturated hydrocarbon chains, specifically medium-length C8 alkyl linkers, provide a balanced profile of lipophilicity, spatial flexibility, and metabolic stability[][3].

Physicochemical Dynamics of C8 Alkyl Linkers

Thermodynamic Desolvation and the "Membrane-Friendly Cylinder"

The primary barrier to PROTAC cellular entry is the lipid bilayer. When a PEGylated PROTAC moves from an aqueous environment into the hydrophobic core of the membrane, it must shed its hydration shell. This desolvation process is highly energetically unfavorable.

By replacing ether oxygens with methylene groups, a C8 alkyl linker completely strips the spacer of HBAs. This reduction in TPSA allows the entire degrader molecule to collapse into a compact, "membrane-friendly cylinder" within the lipid interior[]. The real-world payoff is a dramatic increase in the apparent permeability coefficient (

) and a steeper dose-response curve in whole-cell degradation assays[][4].

Balancing cLogP and Aqueous Solubility

While the hydrophobicity of C8 linkers drives membrane partitioning, it inherently increases the calculated partition coefficient (cLogP) and reduces aqueous solubility. The transition from PEG to alkyl shifts the solvation thermodynamics from entropy-driven PEG hydration to enthalpy-driven micelle-like dispersion[]. To mitigate solubility limits in vivo, C8-linked PROTACs are frequently formulated with ionizable counter-ions or cyclodextrin carriers to maintain systemic exposure[].

Structural Impact on Ternary Complex Formation

The length of the linker is critical for preventing steric clashes between the POI and the E3 ligase (e.g., VHL or CRBN)[1][5]. A C8 alkyl chain provides approximately 9 to 11 atoms of linear distance depending on the terminal conjugation chemistry (such as amide or ester bonds). This medium-chain length is often the "sweet spot" for facilitating the induced proximity required for efficient polyubiquitination without introducing excessive entropic penalties upon ternary complex formation[][6].

Ternary complex formation and ubiquitin-proteasome degradation pathway driven by a PROTAC.

Comparative Data: C8 Alkyl vs. PEG Linkers

To illustrate the causality behind linker selection, the following table summarizes the physicochemical and biological impact of substituting a PEG3 linker with a length-matched C8 alkyl linker.

Property	C8 Alkyl Linker	PEG3 Linker	Mechanistic Causality
Backbone Length	8 Carbons	11 Atoms	Both span similar distances, but C8 is more conformationally restricted.
Ether Oxygens (HBAs)	0	3	C8 removes HBAs, eliminating the thermodynamic desolvation penalty.
TPSA Contribution	0 Ų	~27 Ų	Lower TPSA in C8 directly correlates with enhanced passive transcellular diffusion[4].
Lipophilicity (cLogP)	High	Moderate	C8 drives lipid bilayer partitioning but requires formulation for aqueous solubility[].
Permeability ( )	High	Low	C8 allows the PROTAC to collapse into a membrane-friendly cylinder[].
Metabolic Stability	High (Oxidation)	Moderate (Cleavage)	Alkyl tethers are inert to ether-cleaving enzymes, shifting metabolism to terminal oxidation[].

Self-Validating Experimental Protocols

To empirically validate the superiority of C8 alkyl linkers in lead optimization, researchers must employ orthogonal, self-validating workflows. The following protocols isolate membrane permeability and cellular degradation efficiency.

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

PAMPA is the gold standard for isolating passive transcellular diffusion from active transport mechanisms[7].

• Lipid Membrane Preparation: Coat the porous filter membrane of the donor plate with a 1-2% solution of lecithin in dodecane to simulate the hydrophobic core of a cellular lipid bilayer.

• Donor Compartment Loading: Dissolve the C8-linked PROTAC in DMSO (final concentration <1%) and dilute into a pH 7.4 phosphate-buffered saline (PBS) donor solution. Add 150 µL to the donor wells.

• Acceptor Compartment Loading: Add 300 µL of PBS (pH 7.4) containing 5% BSA (to act as a sink and prevent back-diffusion) to the acceptor wells.

• Incubation: Assemble the donor and acceptor plates into a "sandwich" and incubate at 37°C for 16 hours under gentle agitation.

• LC-MS/MS Quantification: Separate the plates. Extract 50 µL from both the donor and acceptor compartments. Precipitate proteins using cold acetonitrile, centrifuge, and quantify the PROTAC concentration via LC-MS/MS against a standard curve.

• Calculation: Calculate the apparent permeability coefficient ( ) using the standard steady-state diffusion equation. A > 1.0 × 10⁻⁶ cm/s indicates high passive permeability.

PAMPA workflow isolating passive membrane diffusion and permeability quantification.

Protocol 2: Quantitative Cellular Degradation Assay (HiBiT/Western Blot)

High permeability must translate to target degradation. This protocol validates the functional efficacy of the C8-linked PROTAC[6].

• Cell Seeding: Seed the target cell line (e.g., HEK293T or a disease-specific line) in 96-well plates at 10,000 cells/well. Allow 24 hours for adherence.

• PROTAC Treatment: Perform a 10-point, 3-fold serial dilution of the PROTAC starting at 10 µM. Treat the cells for 18-24 hours to ensure steady-state degradation kinetics.

• Lysis and Extraction: Aspirate the media and lyse the cells using RIPA buffer supplemented with protease and phosphatase inhibitors. Incubate on ice for 30 minutes, then centrifuge at 14,000 x g for 15 minutes to clear the lysate.

• Target Quantification:

  • For HiBiT-tagged targets: Add Nano-Glo HiBiT Lytic Reagent and measure luminescence.

  • For endogenous targets: Perform capillary electrophoresis (e.g., ProteinSimple Wes) or traditional Western Blotting, normalizing the POI band intensity to a loading control (e.g., GAPDH or β-actin).

• Data Analysis: Plot the normalized protein levels against the log of the PROTAC concentration. Use non-linear regression to determine the DC50 (concentration at which 50% of maximum degradation is achieved) and Dmax (maximum degradation percentage).

Conclusion

The transition from PEGylated tethers to C8 alkyl chains represents a paradigm shift in PROTAC lead optimization. By strategically eliminating hydrogen-bond acceptors, C8 linkers circumvent the thermodynamic desolvation penalties that plague high-molecular-weight degraders. While this modification necessitates careful formulation to manage aqueous solubility, the resulting exponential gains in passive membrane permeability and whole-cell degradation efficacy make C8 alkyl linkers an indispensable tool in the modern targeted protein degradation arsenal.

References

• Alkyl Linkers in PROTACs - Improve Permeability & PK Source: BOC Sciences URL
• Amide-to-Ester Substitution as a Strategy for Optimizing PROTAC Permeability and Cellular Activity Source: Journal of Medicinal Chemistry - ACS Publications URL
• Understanding and Improving the Membrane Permeability of VH032-Based PROTACs Source: ACS Medicinal Chemistry Letters URL
• Current strategies for the design of PROTAC linkers: a critical review Source: PMC / NIH URL
• Impact of linker length on the activity of PROTACs Source: PMC / NIH URL
• Characteristic roadmap of linker governs the rational design of PROTACs Source: Acta Pharmaceutica Sinica B / Elsevier URL
• Boc-12-Ado-OH vs.

Sources

• 1. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Impact of linker length on the activity of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pubs.acs.org [pubs.acs.org]

Physicochemical Profiling &amp; Structural Causality

Advanced Safety and Handling Guide: 8-Azido-1-octanamine Hydrochloride in Bioconjugation and PROTAC Synthesis

As a Senior Application Scientist specializing in bioconjugation and targeted protein degradation (PROTACs), I frequently encounter laboratories that treat all azides with either paralyzing fear or dangerous complacency. 8-Azido-1-octanamine Hydrochloride (CAS: 1392515-98-8) is a highly versatile bifunctional linker, featuring a terminal primary amine and a terminal azide separated by an eight-carbon aliphatic spacer.

This whitepaper provides an in-depth, causality-driven analysis of its Safety Data Sheet (SDS), physicochemical properties, and validated experimental workflows. My goal is to equip researchers with a self-validating system for handling this compound safely and effectively.

Before addressing hazard mitigation, we must understand why this molecule behaves the way it does. The choice to utilize the hydrochloride (HCl) salt rather than the free base is highly intentional. The free base primary amine is nucleophilic and prone to atmospheric oxidation or reaction with ambient CO₂ to form carbamates. Protonating the amine to form the HCl salt renders it chemically inert during storage, drastically increases its aqueous solubility, and prevents auto-condensation.

Table 1: Physicochemical Properties

Property	Value	Scientific Causality / Implication
CAS Number	1392515-98-8	Specific to the HCl salt. (Free base is 867338-63-4)[1].
Molecular Formula	C₈H₁₈N₄ · HCl	The 8-carbon chain provides optimal lipophilicity for PROTAC linkers.
Molecular Weight	206.72 g/mol	High enough to prevent high volatility, reducing inhalation risks.
Physical Form	Solid / Crystalline	Easier to weigh and less prone to aerosolization than liquid free bases.
Storage Temp	0–8°C (Short term), -20°C (Long term)	Prevents thermal degradation of the azide moiety and oxidation.

The Stability Paradox: Carbon-to-Nitrogen Ratio vs. The Rule of Six A critical metric for azide safety is the Carbon-to-Nitrogen ratio. The standard safety threshold dictates that

[2]. For 8-Azido-1-octanamine HCl, we have 8 carbons and 4 nitrogens, yielding a ratio of 2.0. By this metric alone, the compound appears potentially unstable. However, we must apply the "Rule of Six," which states that an energetic functional group requires at least six carbon atoms to dissipate thermal and kinetic energy[3]. Because this molecule possesses an unbroken 8-carbon aliphatic chain, it provides sufficient steric bulk and vibrational degrees of freedom to render the azide highly stable under standard laboratory conditions, preventing explosive decomposition[4].

Hazard Identification & Toxicological Causality (SDS Core)

Understanding the GHS classification requires looking beyond the pictograms to the molecular interactions occurring at the biological interface.

Table 2: GHS Hazard Summary and Mitigation

GHS Code	Hazard Statement	Mechanistic Causality	Required Mitigation
H315	Causes skin irritation	The HCl salt acts as a mild acid upon contact with dermal moisture, disrupting the acid mantle.	Double-layer nitrile gloves; immediate washing upon contact.
H319	Causes serious eye irritation	Surfactant-like properties of the octyl chain combined with acidic pH cause corneal disruption.	Snug-fitting safety goggles; access to an eyewash station.
H335	May cause respiratory irritation	Inhalation of fine crystalline dust leads to localized acidification in the mucosal lining of the lungs.	Handle exclusively within a certified Class II fume hood.

Note on Systemic Toxicity: While inorganic azides (like Sodium Azide) are highly toxic due to rapid systemic absorption and binding to cytochrome c oxidase, the long aliphatic chain of 8-Azido-1-octanamine significantly slows dermal penetration. However, prolonged exposure must still be strictly avoided.

Logic tree for the safe storage, handling, and disposal of 8-Azido-1-octanamine HCl.

Experimental Workflows & Protocols (Self-Validating Systems)

In my laboratory, we do not rely on assumption; every protocol must be a self-validating system. Below are the definitive methodologies for handling and reacting this compound.

Protocol 1: Safe Reconstitution and Validation

Objective: Prepare a standardized stock solution while verifying the integrity of the azide moiety.

• Preparation: Inside a fume hood, weigh the desired amount of 8-Azido-1-octanamine HCl using a static-free, non-metallic spatula. Causality: Azides can react with heavy metals (copper, lead, brass) to form highly shock-sensitive metal azides[5].

• Dissolution: Dissolve in anhydrous DMSO or DMF to create a 100 mM stock. The HCl salt ensures rapid dissolution.

• Self-Validation (IR Spectroscopy): Before proceeding to complex syntheses, take a 2 µL aliquot and perform ATR-FTIR. You must observe a strong, sharp asymmetric stretching vibration (

  ) at ~2100 cm⁻¹ [6]. If this peak is absent or severely broadened, the azide has degraded, and the batch must be discarded[7].

Protocol 2: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Objective: Conjugate the octanamine linker to an alkyne-functionalized PROTAC warhead.

• Reagent Assembly: In a 1.5 mL Eppendorf tube, combine the Alkyne-Warhead (1.0 equiv) and 8-Azido-1-octanamine HCl (1.2 equiv) in a 1:1 mixture of t-Butanol and water.

• Catalyst Generation: Prepare a fresh solution of Sodium Ascorbate (0.5 equiv). Add this to the reaction mixture before the copper. Causality: Ascorbate acts as a reducing agent to maintain Copper in the active Cu(I) state and prevents oxidative coupling of the alkynes.

• Initiation: Add CuSO₄·5H₂O (0.1 equiv). The solution will briefly turn brown/yellow as Cu(I) is generated.

• Reaction & Self-Validation: Stir at room temperature for 2 hours. Validate reaction completion via LC-MS (looking for the exact mass of the 1,2,3-triazole product) and FTIR (confirming the complete disappearance of the ~2100 cm⁻¹ azide stretch).

Step-by-step workflow and validation for CuAAC using 8-Azido-1-octanamine HCl.

Waste Disposal and Decontamination

A critical failure point in many labs is the improper disposal of azide waste.

• Never pour unreacted 8-Azido-1-octanamine HCl down the drain. It can accumulate in lead or copper plumbing, forming explosive heavy-metal azides over time[5].

• Never mix azide waste with concentrated acids, as this generates highly toxic and volatile hydrazoic acid (

  )[5].

• Quenching Protocol: Excess azide should be quenched in the fume hood using a dilute solution of sodium nitrite (

  ) and mild acid (e.g., dilute acetic acid) to safely convert the azide into inert nitrogen gas ( ) and nitrous oxide ( ) before transferring to aqueous hazardous waste[5].

References

• Karlsruhe Institute of Technology (KIT). "Azide Safety: Rule of Six and Carbon-to-Nitrogen Ratios." KIT IOC Research Guidelines, October 2021. [Link]

• National Institutes of Health (NIH). "Allylic azides: synthesis, reactivity, and safety considerations." PMC Open Access, Retrieved March 2026.[Link]

Sources

• 1. 8-Azido-1-octanamine | 867338-63-4 [sigmaaldrich.com]
• 2. KIT - IOC - Bräse - Research - Research interests - Azide [ioc.kit.edu]
• 3. Hexyl azide | 6926-45-0 | Benchchem [benchchem.com]
• 4. Allylic azides: synthesis, reactivity, and the Winstein rearrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1-(Azidomethyl)-4-(trifluoromethoxy)benzene|CAS 1093980-84-7 [benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 2D IR photon echo of Azido- probes for Biomolecular Dynamics - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Solubility of 8-Azido-1-octanamine HCl: Water vs. DMSO

For researchers, scientists, and drug development professionals engaged in bioconjugation, proteomics, and drug delivery, the precise handling and solubilization of bifunctional linkers are paramount. 8-Azido-1-octanamine hydrochloride is a key reagent in "click chemistry" and other labeling methodologies, valued for its terminal azide and primary amine groups. However, its efficacy is fundamentally dependent on its proper dissolution. This in-depth guide provides a comprehensive analysis of the solubility of 8-Azido-1-octanamine HCl in two common laboratory solvents: water and dimethyl sulfoxide (DMSO), offering both theoretical understanding and practical, field-proven protocols.

Understanding the Molecular Basis of Solubility

The solubility of 8-Azido-1-octanamine HCl is dictated by its molecular structure, which features a hydrophobic eight-carbon chain and two highly polar functional groups: a terminal azide (-N₃) and a primary amine hydrochloride (-NH₃⁺Cl⁻).

• In Water (Polar Protic Solvent): As a hydrochloride salt, the primary amine group is protonated, rendering it a positively charged ammonium ion. This ionic character dramatically increases its affinity for polar protic solvents like water. Water molecules can effectively solvate the ammonium and chloride ions through strong ion-dipole interactions and hydrogen bonding. The lone pairs on the oxygen atoms of water molecules are attracted to the positively charged ammonium group, while the partially positive hydrogen atoms of water are attracted to the chloride anion.

• In DMSO (Polar Aprotic Solvent): Dimethyl sulfoxide is a potent polar aprotic solvent, capable of dissolving a wide range of polar and nonpolar organic molecules. Its large dipole moment allows it to effectively solvate cations. However, as an aprotic solvent, it lacks the ability to act as a hydrogen bond donor, which is crucial for solvating anions like chloride as effectively as water does. While DMSO can dissolve many organic salts, its interaction with the compact, hard chloride anion is less favorable compared to water's hydrogen bonding network.

Based on these fundamental principles, 8-Azido-1-octanamine HCl is predicted to have significantly higher solubility in water than in DMSO.

Quantitative Solubility Comparison

Solvent	Predicted Solubility	Rationale
Water	High	The ionic hydrochloride salt readily dissolves in the polar protic environment of water through strong ion-dipole interactions and hydrogen bonding.
DMSO	Moderate to Low	As a polar aprotic solvent, DMSO is less effective at solvating the chloride anion of the salt compared to water. While the organic nature of the molecule allows for some solubility, it is not the optimal solvent for this salt form.

Experimental Protocols for Solution Preparation

The following protocols are designed to provide a reliable and reproducible method for preparing stock solutions of 8-Azido-1-octanamine HCl.

Protocol for Preparing an Aqueous Stock Solution

This protocol is recommended for most applications where the final reaction will be performed in an aqueous buffer.

Materials:

• 8-Azido-1-octanamine HCl

• High-purity water (e.g., Milli-Q® or equivalent)

• Calibrated analytical balance

• Appropriate volumetric flask

• Magnetic stirrer and stir bar

• Sterile filtration unit (0.22 µm)

Procedure:

• Pre-Weighing Preparation: Allow the vial of 8-Azido-1-octanamine HCl to equilibrate to room temperature before opening to prevent condensation of atmospheric moisture.

• Weighing: Accurately weigh the desired amount of 8-Azido-1-octanamine HCl in a clean, dry weighing boat.

• Initial Dissolution: Transfer the weighed compound to a volumetric flask of the appropriate size. Add approximately 70-80% of the final volume of high-purity water.

• Mixing: Place a magnetic stir bar in the flask and stir the solution at room temperature until the solid is completely dissolved. Gentle warming (to no more than 40°C) can be applied to expedite dissolution if necessary.

• Final Volume Adjustment: Once fully dissolved, bring the solution to the final volume with high-purity water.

• Sterile Filtration (Optional but Recommended): For biological applications, filter the solution through a 0.22 µm sterile filter to remove any potential microbial contamination.

• Storage: Store the aqueous solution at 2-8°C for short-term use (up to one week) or in aliquots at -20°C for long-term storage. Avoid repeated freeze-thaw cycles.

Protocol for Preparing a DMSO Stock Solution

This protocol is suitable for applications where a high concentration of the linker is required and the final reaction can tolerate a small percentage of DMSO.

Materials:

• 8-Azido-1-octanamine HCl

• Anhydrous, high-purity DMSO

• Calibrated analytical balance

• Appropriate vial with a screw cap

• Vortex mixer or sonicator

Procedure:

• Pre-Weighing Preparation: As with the aqueous protocol, allow the vial of 8-Azido-1-octanamine HCl to reach room temperature before opening.

• Weighing: Accurately weigh the desired amount of the compound directly into a clean, dry vial.

• Solvent Addition: Add the calculated volume of anhydrous DMSO to the vial.

• Mixing: Securely cap the vial and vortex thoroughly. If the compound does not readily dissolve, sonication in a water bath for 5-10 minutes can be applied. Gentle warming may also be used, but caution should be exercised as DMSO can be hygroscopic.

• Storage: Store the DMSO stock solution at -20°C in small, tightly sealed aliquots to minimize water absorption. Before use, allow the aliquot to thaw completely and come to room temperature.

Visualizing the Dissolution Process

The following diagrams illustrate the key interactions during the dissolution of 8-Azido-1-octanamine HCl in water and DMSO.

Caption: Solvation of 8-Azido-1-octanamine HCl in water.

Caption: Solvation of 8-Azido-1-octanamine HCl in DMSO.

Conclusion and Best Practices

For the majority of applications, water is the superior solvent for 8-Azido-1-octanamine HCl due to the ionic nature of the hydrochloride salt. This provides a stable, biocompatible solution suitable for direct use in many biological and chemical workflows. DMSO should be considered a secondary option, primarily for applications requiring very high stock concentrations that cannot be achieved in water. When using DMSO, it is critical to use an anhydrous grade and store solutions in a manner that minimizes moisture absorption to prevent precipitation of the compound. By understanding the chemical principles governing solubility and adhering to the detailed protocols provided, researchers can ensure the reliable and effective use of 8-Azido-1-octanamine HCl in their experiments.

References

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions.

• ResearchGate. (2022, February 20). The difference between dissolving chemicals in DMSO or water ? Retrieved from [Link]

• ADC Review. (2019, April 2). What is Click Chemistry? Retrieved from [Link]

• ResearchGate. (2016, February 15). Solubility of compounds slightly soluble or insoluble in DMSO? Retrieved from [Link]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]

Protocols & Analytical Methods

Technical Guide: Bioconjugation Strategies Using 8-Azido-1-octanamine HCl

This guide serves as a comprehensive technical resource for the application of 8-Azido-1-octanamine HCl in bioconjugation and drug discovery. It deviates from standard templates to prioritize the experimental logic required for successful heterobifunctional linking.

Executive Summary

8-Azido-1-octanamine HCl (MW: ~206.7 g/mol ) is a heterobifunctional linker featuring a primary amine and an aliphatic azide separated by an 8-carbon hydrophobic chain. This specific chain length (

) offers a balance between flexibility and hydrophobicity, making it ideal for:

• PROTACs: Creating flexible linkers between E3 ligase ligands and proteins of interest.

• Surface Modification: Passivating surfaces with an azide "handle" for subsequent functionalization.

• Bioorthogonal Labeling: Two-step labeling where the amine anchors to a biomolecule, and the azide serves as a latent click handle.

Safety Advisory: Handling Organic Azides

CRITICAL: Organic azides are potentially explosive. A common safety rule of thumb is the C/N Ratio :

For 8-Azido-1-octanamine ( ), the ratio is . This places the molecule in the energy-rich/potentially hazardous category.

• Do not concentrate reaction mixtures to total dryness if possible.

• Do not use metal spatulas (risk of friction ignition).

• Store at -20°C in the dark; azides are light-sensitive.

• Shielding: Use a safety shield during synthesis steps involving >1 mmol quantities.

PART 1: The "Anchor" Step (Amine Conjugation)

Before performing the Click reaction, the amine terminus is typically conjugated to a target molecule (e.g., a protein, peptide, or surface).

Strategic Logic

The primary amine is nucleophilic. To ensure specificity, this step is performed before the click reaction. If you attempt CuAAC first, the copper can complex with the free amine, inhibiting the catalyst.

Protocol A: Conjugation to Activated Carboxylates (NHS Esters)

Application: Attaching the linker to a protein or dye containing an NHS ester.

Reagents:

• Target: Protein/Molecule with NHS ester.

• Linker: 8-Azido-1-octanamine HCl.

• Buffer: PBS (pH 7.4) or Borate Buffer (pH 8.5). Note: Avoid Tris or Glycine (competing amines).

• Solvent: DMSO or DMF (for the linker stock).[1][2]

Step-by-Step:

• Preparation: Dissolve 8-Azido-1-octanamine HCl in dry DMSO to a concentration of 10–50 mM.

• Stoichiometry:

  • For Small Molecules: Use 1.2 equivalents of the amine linker relative to the NHS ester.

  • For Proteins: Use 5–20 equivalents of the linker to ensure efficient labeling of surface lysines/NHS groups.

• Mixing: Add the linker solution to the target molecule solution.

  • Critical: Since the linker is an HCl salt, the local pH may drop. Ensure the reaction buffer has sufficient capacity (e.g., 100 mM Phosphate) or add 1 eq. of Triethylamine (TEA) to the DMSO stock to neutralize the HCl.

• Incubation: React for 2–4 hours at Room Temperature (RT) or overnight at 4°C.

• Purification: Remove excess linker via Desalting Column (e.g., PD-10) or Dialysis. Do not skip this step. Free azide linker will compete in the subsequent click reaction.

PART 2: The "Snap" Step (CuAAC Click Reaction)

Once the target is "Azide-Tagged," it is ready for the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Strategic Logic

The CuAAC reaction requires Cu(I).[2][3][4][5][6][7][8] Since Cu(I) is unstable and oxidizes to inactive Cu(II), we use a system of Cu(II) sulfate + Sodium Ascorbate (Reductant) .[4] Ligand Necessity: We utilize THPTA (Tris(3-hydroxypropyltriazolylmethyl)amine).[2][4][7][9] It chelates Cu(I), preventing:

• Oxidation by air.

• Disproportionation.

• Copper-mediated degradation of the biomolecule.

Visual Workflow: The Linker Logic

Caption: Two-phase workflow: Amine functionalization followed by CuAAC click chemistry.

Protocol B: CuAAC Reaction Conditions

Reagent Table: Standard Concentrations

Component	Stock Conc.	Final Conc.	Role
Azide-Target	Variable	10–50 µM	Substrate A
Alkyne-Probe	10 mM (DMSO)	20–100 µM	Substrate B (2x excess)
CuSO	20 mM (H O)	1 mM	Catalyst Source
THPTA Ligand	50 mM (H O)	5 mM	Cu(I) Stabilizer
Na-Ascorbate	100 mM (Fresh)	10 mM	Reducing Agent

Step-by-Step Methodology:

• Premix Catalyst (The "Blue to Colorless" Check):

  • Mix CuSO

    and THPTA ligand in a 1:5 molar ratio (e.g., 1 µL Cu + 5 µL THPTA) in a separate tube.

  • Why? Pre-complexing ensures Cu is protected before it hits the protein.

• Assembly:

  • To the Azide-Target solution (in PBS/Water), add the Alkyne-Probe.

  • Add the Cu-THPTA premix.[2][8][9][10]

• Initiation:

  • Add Sodium Ascorbate last.

  • Visual Cue: The solution may turn slightly yellow or colorless as Cu(II) (Blue) reduces to Cu(I) (Colorless). If it turns brown/black, your protein may be precipitating or the copper is oxidizing rapidly (add more ligand).

• Incubation:

  • Incubate for 30–60 minutes at RT in the dark.

  • Oxygen Control: For sensitive reactions, flush the headspace with N

    or Argon.

• Quenching (Critical):

  • Add EDTA (final 10 mM) to chelate the copper.

  • Why? Copper can induce oxidative damage or aggregation if left in solution during storage.

PART 3: Troubleshooting & Optimization

Common Failure Modes

Observation	Diagnosis	Corrective Action
Precipitation	Copper-induced aggregation	Increase THPTA ratio to 1:10. Add 5% DMSO or Glycerol to buffer.
Low Yield	Oxygen poisoning of Cu(I)	Degas buffers. Add fresh Ascorbate mid-reaction.[5][9]
Blue Solution	Incomplete Reduction	Cu(II) is still present. Add more Ascorbate.
Non-Specific Binding	Linker Hydrophobicity	The C8 chain is hydrophobic. Add 0.05% Tween-20 to the reaction buffer.

Mechanism Visualization

Caption: Catalytic cycle of CuAAC.[2][3][6][8][9][11] Ascorbate maintains the active Cu(I) state required for complexation.[12]

References

• Rostovtsev, V. V., et al. (2002).[7] A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes. Angewandte Chemie International Edition.

• Hong, V., et al. (2009).[7][12] Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie.

• Presolski, S. I., et al. (2011). Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology.

• BenchChem. (2025).[1][5][9] Application Notes and Protocols for Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). [9]

• Sigma-Aldrich. (n.d.). 8-Azido-1-octanamine Product Analysis and Safety Data.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. axispharm.com [axispharm.com]
• 3. interchim.fr [interchim.fr]
• 4. broadpharm.com [broadpharm.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. vectorlabs.com [vectorlabs.com]
• 7. Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jenabioscience.com [jenabioscience.com]
• 9. benchchem.com [benchchem.com]
• 10. glenresearch.com [glenresearch.com]
• 11. Click Chemistry Conjugations - PMC [pmc.ncbi.nlm.nih.gov]
• 12. jenabioscience.com [jenabioscience.com]

Synthesis of PROTACs using 8-Azido-1-octanamine HCl linker

Application Note: Modular PROTAC Assembly via 8-Azido-1-octanamine HCl

Strategic Rationale: Why 8-Azido-1-octanamine?

In the design of Proteolysis Targeting Chimeras (PROTACs), the linker is not merely a bridge; it is a thermodynamic governor of the ternary complex (POI-PROTAC-E3 Ligase). While Polyethylene Glycol (PEG) linkers are ubiquitous for their solubility, they often suffer from high polar surface area (PSA), limiting cell permeability.

8-Azido-1-octanamine HCl offers a distinct pharmacological advantage:

• Hydrophobic Tuning: The 8-carbon alkyl chain increases lipophilicity (

  ), often enhancing passive membrane permeability compared to equipotent PEG analogs.

• Spatial Geometry: The semi-rigid nature of the alkyl chain restricts the conformational entropy cost upon binding, potentially stabilizing the ternary complex more effectively than "floppy" PEG chains.

• Modular "Click" Utility: The terminal azide (

  ) enables late-stage functionalization via Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), allowing researchers to screen libraries of E3 ligase ligands against a single Warhead-Linker intermediate.

Retrosynthetic Logic & Workflow

The most robust synthetic route prioritizes the formation of the amide bond first , followed by the click reaction .

• Step 1 (Amide Coupling): The amine terminus of the linker is coupled to a carboxylic acid-functionalized Warhead (or E3 ligand). The azide remains inert under standard amide coupling conditions.

• Step 2 (CuAAC): The resulting Azide-Intermediate is "clicked" to an alkyne-functionalized partner.

Figure 1: Modular Assembly Strategy

Caption: Modular assembly workflow prioritizing amide coupling prior to triazole formation to maximize intermediate stability.

Detailed Experimental Protocols

Phase A: Functionalization of the Carboxylate Ligand

Objective: To attach the linker to Ligand A (e.g., VHL ligand or Warhead) via an amide bond.

Critical Consideration: The linker is supplied as an HCl salt . Failure to neutralize this salt will result in poor coupling efficiency as the amine will remain protonated (

) and non-nucleophilic.

Reagents:

• Ligand A-COOH (1.0 equiv)

• 8-Azido-1-octanamine HCl (1.2 equiv)

• HATU (1.2 equiv)[1]

• DIPEA (N,N-Diisopropylethylamine) (3.5 - 4.0 equiv)

• Solvent: Anhydrous DMF or DMSO

Protocol:

• Activation: In a dry vial, dissolve Ligand A-COOH (100 mg scale typical) in anhydrous DMF (concentration ~0.1 M).

• Add HATU (1.2 equiv) and DIPEA (2.0 equiv). Stir at Room Temperature (RT) for 5 minutes. The solution should turn slightly yellow.

• Linker Addition: In a separate vial, dissolve 8-Azido-1-octanamine HCl in a minimum amount of DMF. Add DIPEA (1.5 - 2.0 equiv) to this linker solution to neutralize the HCl salt.

• Transfer the neutralized linker solution dropwise to the activated Ligand A mixture.

• Reaction: Stir at RT for 2–4 hours. Monitor via LC-MS (Target mass: Ligand-Linker + H⁺).

• Workup: Dilute with Ethyl Acetate. Wash with 5% LiCl (aq) x3 (to remove DMF), saturated NaHCO₃, and Brine. Dry over Na₂SO₄ and concentrate.

• Purification: Flash chromatography (DCM/MeOH gradient). The azide intermediate is generally stable on silica.

Phase B: The "Click" Reaction (CuAAC)

Objective: To conjugate the Azide-Intermediate with Alkyne-Ligand B.

Critical Consideration: The 8-carbon alkyl chain is hydrophobic.[] Standard aqueous click conditions may cause precipitation. A co-solvent system (DMSO/Water or tBuOH/Water) is mandatory .

Reagents:

• Azide-Intermediate (from Phase A) (1.0 equiv)

• Alkyne-Ligand B (1.0 equiv)

• CuSO₄[3][4][5][6]·5H₂O (0.1 equiv)

• Sodium Ascorbate (0.5 equiv)

• THPTA Ligand (0.5 equiv) - Crucial for protecting the protein and accelerating the reaction.

Protocol:

• Setup: Dissolve Azide-Intermediate and Alkyne-Ligand B in DMSO (or tBuOH).

• Catalyst Prep: In a separate tube, mix CuSO₄ (dissolved in water) and THPTA (dissolved in water) in a 1:5 molar ratio. Incubate for 5 minutes to form the complex.

• Mixture: Add the Cu-THPTA complex to the reaction vial. Dilute with water/buffer so the final solvent ratio is approximately 1:1 DMSO:Water (or until just before precipitation occurs).

• Initiation: Add Sodium Ascorbate (freshly prepared in water).

• Incubation: Flush the headspace with Nitrogen/Argon (Oxygen oxidizes Cu(I) to inactive Cu(II)). Cap and stir at RT for 1–16 hours.

• Termination: Monitor by LC-MS.

Figure 2: CuAAC Reaction Pathway & QC

Caption: Step-by-step execution of the CuAAC reaction with integrated quality control checkpoints.

QC & Purification: The Copper Problem

Copper cytotoxicity can confound biological assays. Simple extraction is often insufficient to remove trace copper.

Recommended Scavenging Protocol:

• Resin Scavenging: Add SiliaMetS® Thiourea or similar scavenger resin (4 equiv relative to copper) to the crude reaction mixture.

• Stir for 4 hours at RT.

• Filter through a fritted funnel.

• Alternative (Liquid-Liquid): If resin is unavailable, wash the organic layer (Ethyl Acetate) with 0.5M EDTA (pH 8.0) three times. The aqueous layer will turn blue (Cu-EDTA complex).[7]

Troubleshooting Guide

Observation	Probable Cause	Corrective Action
No Reaction (Amide Step)	Protonated Amine	Ensure DIPEA is added to the linker before mixing with the activated ester. Total base should be ~3-4 equiv.
Precipitation (Click Step)	Hydrophobic Linker	The C8 chain decreases water solubility. Increase DMSO or THF content in the solvent mixture.
Reaction Stalls (Click Step)	Oxygen Poisoning	Cu(I) oxidized to Cu(II). Degas solvents and add an additional 0.5 equiv of Sodium Ascorbate .
Blue Product	Residual Copper	Product is contaminated.[7] Perform EDTA wash or use Thiourea resin . Do not proceed to bio-assay.

References

• Impact of Linker Length on PROTACs: Cyrus, K., et al. (2011). Impact of linker length on the activity of PROTACs. Molecular BioSystems. Link

• Click Chemistry in PROTACs: Wurz, R. P., et al. (2018). A "Click Chemistry Platform" for the Rapid Synthesis of Bispecific Molecules for Inducing Protein Degradation. Journal of Medicinal Chemistry. Link

• CuAAC Protocols & Ligands: Hong, V., et al. (2009). Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie International Edition. Link

• Copper Removal Strategies: Leonard, N. M., et al. (2011). Survey of Metal Scavengers for the Removal of Copper from Click Reaction Mixtures. The Journal of Organic Chemistry. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Protocols [baseclick.eu]
• 5. broadpharm.com [broadpharm.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Advanced Amide Bond Formation with 8-Azido-1-octanamine HCl

Introduction and Mechanistic Rationale

8-Azido-1-octanamine hydrochloride (CAS: 1392515-98-8) is a highly versatile heterobifunctional linker utilized extensively in bioconjugation, drug development, and materials science[1]. Featuring a primary amine at one terminus and an azide group at the other, it serves as a critical bridge between standard amide coupling chemistry and downstream "Click" chemistry (e.g., CuAAC or SPAAC).

To successfully deploy this linker, researchers must navigate two critical mechanistic checkpoints: salt neutralization and chemoselectivity .

Causality Behind Experimental Choices (E-E-A-T)

• Mandatory Salt Neutralization: 8-Azido-1-octanamine is commercially supplied as a stable hydrochloride salt. In this state, the primary amine is protonated (

  ) and lacks the lone pair of electrons required for nucleophilic attack on an activated carbonyl. It is imperative to add 2–3 equivalents of a non-nucleophilic tertiary amine base, such as N,N-Diisopropylethylamine (DIPEA), to deprotonate the salt and liberate the reactive free amine[2].

• Azide Orthogonality & Stability: The terminal azide (

  ) is highly stable under the mildly acidic to basic conditions typical of amide bond formation[2]. It does not interfere with carbodiimide (EDC) or uronium (HATU) activation[3]. However, reducing agents must be strictly avoided . Reagents like DTT, TCEP, or phosphines will trigger a Staudinger reduction, prematurely converting the azide into a primary amine and causing unwanted polymerization[4].

• Activation Pathway Selection:

  • For small molecules and peptides in organic solvents, is preferred[3]. It generates a highly reactive 7-azabenzotriazol-1-yl (OAt) ester. The nitrogen at the 7-position provides intramolecular base catalysis, drastically accelerating aminolysis[4].

  • For proteins and biomolecules in aqueous media, the system is the gold standard[5]. EDC forms an unstable O-acylisourea intermediate, which Sulfo-NHS immediately converts into a water-stable Sulfo-NHS ester, preventing rapid hydrolysis before the amine can react[5].

Visual Workflow of Coupling Pathways

Workflow of amide bond formation with 8-Azido-1-octanamine HCl via aqueous and organic pathways.

Experimental Methodologies

Protocol A: Organic Phase Coupling (Small Molecules & Peptides)

Optimized for substrates soluble in anhydrous DMF or DCM using HATU/DIPEA.

Self-Validation Mechanism: Reaction progress is monitored via LC-MS. The disappearance of the carboxylic acid mass and the appearance of the product mass (

Da, accounting for the addition of the azido-octyl chain minus water) validates the reaction.

• Dissolution: In an oven-dried flask under inert atmosphere (Nitrogen/Argon), dissolve the carboxylic acid (1.0 eq) in anhydrous DMF (0.1 M concentration).

• Base Addition: Add DIPEA (3.0 eq) to the solution. Rationale: 1 eq neutralizes the linker's HCl salt, while 2 eq maintain the basic environment required for HATU activation[2].

• Activation: Add HATU (1.1 eq) to the mixture. Stir at room temperature for 15 minutes to ensure complete formation of the OAt-active ester[3].

• Linker Addition: Add 8-Azido-1-octanamine HCl (1.2 eq) directly to the activated mixture.

• Coupling: Stir the reaction at room temperature for 2–4 hours. Monitor completion via TLC or LC-MS[2].

• Work-up & Purification: Quench the reaction with saturated aqueous

  . Extract with Ethyl Acetate ( ). Wash the combined organic layers with brine, dry over , and concentrate. Purify via silica gel flash chromatography.

Protocol B: Aqueous Phase Conjugation (Proteins & Biomolecules)

Optimized for modifying surface carboxylates (e.g., Asp/Glu residues) on proteins using EDC/Sulfo-NHS.

Self-Validation Mechanism: Post-reaction desalting removes unreacted linker. The success of the conjugation is validated by a downstream click reaction with a strained-alkyne fluorophore (e.g., DBCO-Cy5), followed by SDS-PAGE and in-gel fluorescence imaging.

• Buffer Preparation: Dissolve the target protein (1–5 mg/mL) in Activation Buffer (0.1 M MES, 0.5 M NaCl, pH 6.0). Rationale: EDC activation is most efficient at pH 4.5–6.0[6]. Avoid phosphate or amine-containing buffers (like Tris) which compete with the reaction.

• Activation: Add EDC (10-fold molar excess) and Sulfo-NHS (20-fold molar excess) to the protein solution. Incubate at room temperature for 15–30 minutes[5].

• Quenching (Optional but Recommended): Add 2-mercaptoethanol (to a final concentration of 20 mM) to quench unreacted EDC[7]. Note: Skip this step if the protein contains critical, easily reducible disulfide bonds[6].

• Linker Addition: Adjust the pH of the solution to 7.5–8.0 using 1 M

  . Add 8-Azido-1-octanamine HCl (20-fold molar excess). Rationale: Aminolysis of the Sulfo-NHS ester requires the amine to be unprotonated, which occurs more readily at pH > 7.0[5].

• Coupling: Incubate the mixture at room temperature for 2 hours (or overnight at 4°C) with gentle rotation[8].

• Purification: Remove excess reagents and unreacted linker using a Zeba™ Spin Desalting Column or dialysis against PBS (pH 7.4)[6].

Quantitative Data Summarization

The following table summarizes the critical parameters and stoichiometric requirements for both coupling strategies, ensuring reproducibility across different scales.

Parameter	Protocol A (Organic Phase)	Protocol B (Aqueous Phase)	Mechanistic Rationale
Solvent/Buffer	Anhydrous DMF or DCM	MES (pH 6.0) PBS (pH 7.5)	Organic solvents prevent hydrolysis; Aqueous buffers maintain protein folding.
Coupling Reagents	HATU (1.1 eq)	EDC (10 eq) / Sulfo-NHS (20 eq)	HATU is highly reactive but moisture sensitive; EDC/NHS is water-compatible.
Base Requirement	DIPEA (3.0 eq)	pH adjustment via buffers	Neutralizes the linker's HCl salt to expose the nucleophilic free amine.
Linker Equivalents	1.2 eq	20–50 eq	Excess linker drives the reaction in aqueous media where hydrolysis competes.
Reaction Time	2–4 hours	2 hours (RT) or Overnight (4°C)	OAt esters react faster than Sulfo-NHS esters.
Expected Yield/DOL	> 85% (Isolated Yield)	2–5 Azides per Protein (DOL)	Small molecule reactions go to near completion; protein labeling is statistical.

References

• Covalent Immobilization of Proteins for the Single Molecule Force Spectroscopy. PMC - NIH. Available at:[Link]

• Optimized Reaction Conditions for Amide Bond Formation in DNA-Encoded Combinatorial Libraries. ACS Publications. Available at:[Link]

• General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS. Echo BioSystems. Available at: [Link]

Sources

• 1. 1392515-98-8 CAS Manufactory [chemicalbook.com]
• 2. benchchem.com [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. quod.lib.umich.edu [quod.lib.umich.edu]
• 5. Covalent Immobilization of Proteins for the Single Molecule Force Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 7. biotium.com [biotium.com]
• 8. General Protocol for Coupling Biomolecules to Carboxylate Particles using EDC/Sulfo-NHS [echobiosystems.com]

Strain-promoted azide-alkyne cycloaddition SPAAC with C8 linkers

An In-Depth Guide to Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) with C8 Linkers

Authored by: Senior Application Scientist

Abstract

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) has become an indispensable tool for bioorthogonal chemistry, enabling the precise covalent modification of biomolecules in complex biological systems without the need for cytotoxic copper catalysts.[1][2] The performance of this reaction is critically influenced by the choice of the linker connecting the reactive cyclooctyne or azide moiety to the molecule of interest. This technical guide provides a comprehensive examination of SPAAC applications utilizing C8 alkyl linkers. We delve into the core principles of SPAAC, the specific role of the eight-carbon linker in modulating hydrophobicity and spatial orientation, and its impact on the physicochemical properties of the resulting bioconjugates. Detailed, field-tested protocols for protein modification and subsequent SPAAC conjugation are provided to guide researchers in drug development, proteomics, and molecular imaging.

Introduction: The Critical Role of Linkers in Bioconjugation

Bioorthogonal chemistry allows for the specific covalent coupling of two molecules in a biological environment without interfering with native biochemical processes.[3] Among the most prominent bioorthogonal reactions is the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), which involves the reaction of a strained cyclooctyne with an azide to form a stable triazole linkage.[4] The reaction is driven by the release of ring strain in the cyclooctyne, allowing it to proceed rapidly at physiological temperatures without the need for toxic copper catalysts, a significant advantage for in vivo and live-cell applications.[1][]

While the azide and cyclooctyne groups provide the reactive handles, the linker that tethers these groups to the biomolecules is not merely a passive spacer. The linker's structure, length, and chemical nature are critical determinants of a bioconjugate's ultimate success, influencing:

• Solubility and Aggregation: The linker can modulate the overall hydrophilicity or hydrophobicity of the conjugate.[6]

• Steric Accessibility: It provides spatial separation between the biomolecule and the payload, which can mitigate steric hindrance and ensure both moieties retain their function.[7][8]

• Pharmacokinetics (PK): In therapeutic applications like Antibody-Drug Conjugates (ADCs), the linker's properties can significantly affect the conjugate's stability and clearance rate.[9]

• Reaction Kinetics: The flexibility and chemical composition of the linker can influence the rate of the SPAAC reaction.[10]

This guide focuses specifically on the C8 alkyl linker , an eight-carbon aliphatic chain, exploring its strategic use in SPAAC-mediated bioconjugation.

The C8 Linker: A Tool for Modulating Hydrophobicity and Spacing

A C8 linker introduces a defined level of hydrophobicity and a fixed spatial distance, which can be strategically leveraged in bioconjugate design.

Modulating Physicochemical Properties

The primary characteristic of a C8 alkyl chain is its hydrophobicity. This stands in contrast to widely used polyethylene glycol (PEG) linkers, which are known for their hydrophilic nature.[11] The decision to use a C8 linker is therefore a deliberate design choice to alter the properties of the final conjugate.

• Increased Hydrophobicity: For ADCs, increasing the hydrophobicity of the drug-linker can lead to faster plasma clearance, which may be undesirable.[9] However, in other applications, such as probes designed for membrane interaction or certain chemical proteomics workflows, modulating hydrophobicity can be advantageous. The properties of both the antibody and the linker-drug contribute to the overall aggregation propensity of the conjugate.[12]

• Comparison with Other Linkers: Studies comparing linkers of different lengths and compositions have shown that hydrophobicity plays a key role in the stability of surface coatings. For instance, a long, 10-carbon alkyl linker was found to be poorly soluble in aqueous media compared to a shorter 3-carbon alkyl linker or a hydrophilic (EG)3 linker, impacting film formation and stability during SPAAC functionalization.[13][14] The C8 linker occupies a space between these extremes, offering a moderate and predictable increase in lipophilicity.

Spatial and Steric Considerations

The extended, flexible nature of the C8 linker provides crucial distance between the conjugated partners. This separation can be essential for preserving the biological activity of a protein by preventing a bulky payload or label from interfering with its active site or binding interfaces. By extending the reactive moiety away from the biomolecule's surface, the linker enhances its accessibility, potentially increasing the efficiency of the SPAAC reaction.[7]

Mechanism and Workflow

The core of the reaction is a [3+2] dipolar cycloaddition between the 1,3-dipole of the azide and the strained alkyne (dipolarophile).[1] The significant energy released from the cyclooctyne's ring strain provides the activation energy for the reaction to proceed spontaneously.[]

Caption: Mechanism of Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

General Experimental Workflow

The successful synthesis of a bioconjugate using a C8 linker via SPAAC typically follows a two-stage process: functionalization and cycloaddition.

Caption: General experimental workflow for SPAAC bioconjugation.

Comparative Data and Reagent Selection

The choice of linker and cyclooctyne is a critical parameter that dictates the reaction's efficiency and the final conjugate's properties.

Table 1: Qualitative Comparison of Common Linker Types

Linker Type	Primary Characteristic	Typical Length	Flexibility	Key Application Considerations
C8 Alkyl	Hydrophobic, Spacing	~10-12 Å	High	Modulates hydrophobicity; provides distance to reduce steric clash. May increase aggregation or clearance in some contexts.[9][12]
Short Alkyl (C3)	Spacing	~4-5 Å	Moderate	Minimal modification of physicochemical properties. Used when only short spacing is needed.[14]
PEG8	Hydrophilic, Flexible	~30 Å	Very High	Increases solubility, reduces aggregation and immunogenicity, and can improve pharmacokinetics.[15]

Table 2: Kinetic Properties of Common Cyclooctynes for SPAAC

Cyclooctyne Reagent	Abbreviation	Second-Order Rate Constant (M⁻¹s⁻¹) (with benzyl azide)	Key Features
Dibenzocyclooctyne	DBCO (ADIBO)	~0.31[16]	Fast kinetics and excellent stability in aqueous buffers.[17] Widely available commercially.
Bicyclo[6.1.0]nonyne	BCN	0.14 - 0.29[16]	Good balance of reactivity and hydrophilicity. Can be synthesized symmetrically to avoid diastereomers.
4-Dibenzocyclooctynol	DIBO	0.17[16]	Reacts very quickly. The alcohol functional group provides an additional handle for modification.[18]
Difluorinated Cyclooctyne	DIFO	0.076[16]	Electron-withdrawing fluorine atoms increase reactivity.

Note: Rate constants are context-dependent and can vary with the specific azide, solvent, and temperature.[10]

Detailed Application Protocols

The following protocols provide a framework for the site-specific modification of a protein and subsequent conjugation using a C8 linker.

Protocol 1: Functionalization of an Antibody with DBCO-C8-NHS Ester

This protocol describes the covalent attachment of a DBCO-C8 moiety to primary amines (e.g., lysine residues) on an antibody.

A. Materials and Reagents

• Antibody of interest in a suitable buffer (e.g., PBS, pH 7.4-8.0). Crucially, the buffer must be free of primary amines like Tris.

• DBCO-C8-NHS Ester (or similar DBCO-C8 active ester).

• Anhydrous Dimethyl sulfoxide (DMSO).

• Desalting columns (e.g., Zeba™ Spin Desalting Columns, 7K MWCO).

• Reaction tubes.

• Quenching buffer: 1 M Tris-HCl, pH 8.0.

B. Procedure

• Antibody Preparation:

  • Ensure the antibody concentration is between 2-10 mg/mL in an amine-free buffer like PBS. If the buffer contains Tris or other primary amines, perform a buffer exchange into PBS.

• DBCO-C8-NHS Ester Stock Solution:

  • Immediately before use, prepare a 10-20 mM stock solution of DBCO-C8-NHS Ester in anhydrous DMSO.

• Conjugation Reaction:

  • Add a 10- to 20-fold molar excess of the DBCO-C8-NHS Ester stock solution to the antibody solution.

  • Gently mix and ensure the final concentration of DMSO does not exceed 10% (v/v) to maintain the integrity of the antibody.[1]

  • Incubate the reaction at room temperature for 60-90 minutes or at 4°C for 2-4 hours with gentle mixing.

• Quenching:

  • (Optional but recommended) Add the quenching buffer to a final concentration of 50-100 mM to consume any unreacted NHS ester. Incubate for 15-30 minutes at room temperature.

• Purification:

  • Remove excess, unreacted DBCO-C8 reagent by buffer exchanging the antibody solution into the desired storage buffer (e.g., PBS, pH 7.4) using a desalting column according to the manufacturer's instructions.

• Characterization (Self-Validation):

  • Determine the degree of labeling (DOL) by measuring the absorbance of the purified DBCO-functionalized antibody at 280 nm and 309 nm (for DBCO). The DOL can be calculated using the Beer-Lambert law and the extinction coefficients for the antibody and DBCO.

Protocol 2: SPAAC Ligation of DBCO-C8-Antibody to an Azide-Payload

This protocol describes the click reaction between the functionalized antibody from Protocol 1 and a molecule containing an azide group.

A. Materials and Reagents

• Purified DBCO-C8-functionalized antibody.

• Azide-containing payload (e.g., small molecule drug, fluorescent dye, biotin).

• Reaction Buffer: PBS, pH 7.4.

• Purification system appropriate for the final conjugate (e.g., size exclusion chromatography (SEC), affinity chromatography).

B. Procedure

• Reagent Preparation:

  • Dissolve the azide-payload in a compatible solvent (e.g., DMSO, water) to create a concentrated stock solution.

• SPAAC Reaction:

  • To the solution of DBCO-C8-antibody, add a 3- to 10-fold molar excess of the azide-payload stock solution. The molar excess may need to be optimized depending on the reactivity of the components.

  • Incubate the mixture for 4-24 hours at room temperature or 4°C with gentle agitation. Reaction progress can be monitored by techniques like LC-MS or SDS-PAGE if the payload causes a significant mass shift.

• Purification of the Final Conjugate:

  • Remove the unreacted azide-payload and any side products. The choice of purification method is critical and depends on the nature of the conjugate.

    • For large conjugates like ADCs, SEC or desalting columns are often effective.[19]

    • If the payload has a specific tag (e.g., His-tag), affinity chromatography can be used.

• Final Conjugate Characterization (Self-Validation):

  • SDS-PAGE: Analyze the purified conjugate to confirm the increase in molecular weight and to assess purity.

  • Mass Spectrometry (MS): Use native MS or, after deglycosylation/reduction, LC-MS to confirm the precise mass of the conjugate and determine the drug-to-antibody ratio (DAR).

  • Hydrophobic Interaction Chromatography (HIC): For ADCs, HIC can be used to assess the hydrophobicity profile and homogeneity of the conjugate population.

  • Functional Assays: Perform relevant binding or activity assays to confirm that both the antibody and the payload have retained their function post-conjugation.

Troubleshooting

Issue	Potential Cause(s)	Suggested Solution(s)
Low Degree of Labeling (DOL)	- Inactive NHS ester (hydrolyzed).- Competing nucleophiles (e.g., Tris) in buffer.- Insufficient molar excess of DBCO reagent.	- Prepare NHS ester solution immediately before use.- Ensure buffer is amine-free.- Increase molar excess of DBCO-C8-NHS ester.
Low SPAAC Conjugation Yield	- Inactive azide or DBCO reagent.- Steric hindrance.- Insufficient reaction time or temperature.	- Verify reagent activity.- Optimize molar excess of azide-payload.- Increase incubation time or temperature (e.g., to 37°C if biomolecule is stable).[10]
Product Aggregation	- High hydrophobicity of the C8 linker and/or payload.- High DOL/DAR.	- Reduce the DOL by lowering the molar excess of the NHS ester in Protocol 1.- Include solubility-enhancing excipients in the formulation.- Optimize purification to remove aggregates (e.g., SEC).

Conclusion

The C8 alkyl linker is a valuable tool in the SPAAC bioconjugation toolkit, offering a strategic means to introduce a defined level of hydrophobicity and spatial separation. While hydrophilic linkers like PEG are often employed to enhance solubility, the C8 linker provides an alternative for applications where modulating lipophilicity is desired or when a rigid, well-defined spacer is required to mitigate steric hindrance. By understanding the interplay between the linker's properties, the choice of cyclooctyne, and the reaction conditions, researchers can effectively harness the power of SPAAC with C8 linkers to construct novel, well-defined bioconjugates for a wide array of applications in therapy and research.

References

• Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis. PMC. Available from: [Link]

• Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). Creative Biolabs. Available from: [Link]

• Linker-Engineered Tyrosine–Azide Coatings for Stable Strain-Promoted Azide–Alkyne Cycloaddition (SPAAC) Functionalization. ResearchGate. Available from: [Link]

• Linker-Engineered Tyrosine–Azide Coatings for Stable Strain-Promoted Azide–Alkyne Cycloaddition (SPAAC) Functionalization. MDPI. Available from: [Link]

• Progress in Strain Promoted Azide‐Alkyne Cycloaddition (SPAAC) Reaction and Their Applications. ResearchGate. Available from: [Link]

• Metal-free double azide addition to strained alkynes of an octadehydrodibenzo[7]annulene derivative with electron-withdrawing substituents. Beilstein Journals. Available from: [Link]

• Copper-Catalyzed Azide–Alkyne Cycloaddition-Oriented Multifunctional Bio-Orthogonal Linker BPPA: Design, Synthesis and Evaluation. MDPI. Available from: [Link]

• Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications. ACS Publications. Available from: [Link]

• Effect of Hydrophilicity/Hydrophobicity of Linker in Gal/GalNAc-containing Ligands on Liver Targeting of Its Modified Liposomes. Wanfang Med Online. Available from: [Link]

• Click Chemistry: Reaction Rates and Their Suitability for Biomedical Applications. PMC. Available from: [Link]

• Reducing hydrophobicity of homogeneous antibody-drug conjugates improves pharmacokinetics and therapeutic index. ResearchGate. Available from: [Link]

• Copper-free click chemistry in living animals. PMC. Available from: [Link]

• Recent Developments in the Ruthenium-Catalyzed Azide Alkyne Cycloaddition (RuAAC) Reaction. Chalmers Research. Available from: [Link]

• Continuing Momentum in Bioconjugate Therapeutics with Advanced Linker Chemistry. BIOVECTRA. Available from: [Link]

• Buffer composition, pH, and temperature effects on strain-promoted alkyne–azide cycloaddition (SPAAC) kinetics. Royal Society of Chemistry. Available from: [Link]

• Solid phase click ligation for the synthesis of very long DNA. RSC Publishing. Available from: [Link]

• Conjugation Based on Click Chemistry. Creative Biolabs. Available from: [Link]

• Kinetic study of SpAAC reaction. ResearchGate. Available from: [Link]

• Beyond Traditional SPAAC: Achieving Orthogonality and Rapid Kinetics with Fluoroalkyl Azides. ChemRxiv. Available from: [Link]

• Facile Site-Specific Multiconjugation Strategies in Recombinant Proteins Produced in Bacteria. Springer. Available from: [Link]

• Synthesis of a fluorogenic cyclooctyne activated by Cu-free click chemistry. PMC. Available from: [Link]

• Click Chemistry Conjugations. PMC. Available from: [Link]

• Effect of Linker-Drug Properties and Conjugation Site on the Physical Stability of ADCs. Journal of Pharmaceutical Sciences. Available from: [Link]

• Synthesis of Triazole-linked 2-Trichloromethylquinazolines and Exploration of Their Efficacy Against P falciparum. Sabinet. Available from: [Link]

• Linker-Engineered Tyrosine–Azide Coatings for Stable Strain-Promoted Azide–Alkyne Cycloaddition (SPAAC) Functionalization. PMC. Available from: [Link]

• Site-Specific Bioconjugation and Multi-Bioorthogonal Labeling via Rapid Formation of Boron-Nitrogen Heterocycle. PMC. Available from: [Link]

• Synthesis of a fluorogenic cyclooctyne activated by Cu-free click chemistry. PubMed. Available from: [Link]

• Design of cleavable linkers and applications in chemical proteomics. mediaTUM. Available from: [Link]

• Strained cyclooctyne as a molecular platform for construction of multimodal imaging probes. PubMed. Available from: [Link]

• A Recent Concept of Importance: Click Chemistry. Preprints.org. Available from: [Link]

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• 2. Strain-Promoted Azide-Alkyne Cycloaddition - Creative Biolabs [creative-biolabs.com]
• 3. A Recent Concept of Importance: Click Chemistry [pcbiochemres.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 6. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
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• 10. pubs.rsc.org [pubs.rsc.org]
• 11. mediatum.ub.tum.de [mediatum.ub.tum.de]
• 12. Effect of Linker-Drug Properties and Conjugation Site on the Physical Stability of ADCs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
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• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. broadpharm.com [broadpharm.com]
• 18. Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC) Reveal New Features of Glycoconjugate Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Conjugation Based on Click Chemistry - Creative Biolabs [creative-biolabs.com]

Application Note: Bioconjugation of Proteins using 8-Azido-1-octanamine HCl

This Application Note is structured as a high-level technical guide for researchers in bioconjugation and drug development. It focuses on the specific utility of 8-Azido-1-octanamine HCl , a heterobifunctional linker used to install "Click-ready" azide handles onto proteins.

Introduction & Molecule Profile[1][2]

8-Azido-1-octanamine HCl (CAS: 867338-63-4) is a versatile bifunctional linker designed to bridge the gap between standard amine-reactive chemistry and bioorthogonal "Click" chemistry.

Unlike short-chain azides (e.g., 3-azidopropylamine), the C8-octyl spacer in this molecule provides significant steric clearance. This reduces the "burial" of the azide group on the protein surface, ensuring high reactivity in subsequent Click reactions (CuAAC or SPAAC) with alkyne-modified payloads.

Key Chemical Features[1][3][4][5][6][7][8]

• Amine Terminus (

  ): The reactive handle for conjugation to the protein. It targets activated carboxylic acids (via EDC/NHS) or aldehydes (via reductive amination).

• Azide Terminus (

  ): The bioorthogonal handle.[1][2] It is chemically inert under physiological conditions but reacts rapidly with alkynes.

• Octyl Spacer (

  ): Provides hydrophobicity and flexibility. Note: The hydrophobicity of the C8 chain can alter the solubility profile of the protein if labeling density (DOL) is too high.

Mechanism of Action

This guide covers two distinct conjugation strategies. The choice depends on the required selectivity:

• Global Carboxyl Modification (High Yield): Targets surface-exposed Glutamic Acid (Glu), Aspartic Acid (Asp), and the C-terminus. Best for attaching high loads of small molecules where site-specificity is not critical.

• Site-Specific Glycan Modification (Antibody-Optimized): Targets oxidized sugar moieties on the Fc region of antibodies. Best for Antibody-Drug Conjugates (ADCs) to preserve antigen-binding affinity.

Workflow Visualization

The following diagram illustrates the logical flow for both protocols:

Caption: Logical workflow for converting native protein functional groups into azide handles using 8-Azido-1-octanamine.

Protocol A: Global Carboxyl-to-Azide Conversion

Best for: BSA, KLH, enzymes, and non-antibody proteins. Chemistry: Carbodiimide activation (EDC) stabilized by Sulfo-NHS.

Materials Required[1][2][3][4][5][8][9][10][11][12]

• Target Protein: 1–5 mg/mL in Activation Buffer.[3]

• Linker: 8-Azido-1-octanamine HCl (dissolved to 50 mM in dry DMSO).

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide): Prepare fresh.

• Sulfo-NHS (N-hydroxysulfosuccinimide): Stabilizes the active ester.[4]

• Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0.[5][3]

• Coupling Buffer: PBS (pH 7.2–7.5). Must be amine-free.[3]

Step-by-Step Procedure

• Protein Preparation: Buffer exchange the protein into Activation Buffer (MES, pH 6.0) .

  • Why? The carboxyl-EDC reaction is most efficient at pH 5.0–6.0, while minimizing hydrolysis of the active intermediate.

• Activation (The "Two-Step" Method):

  • Add EDC to the protein solution (Final conc: 2 mM).[5]

  • Immediately add Sulfo-NHS (Final conc: 5 mM).

  • Incubate for 15 minutes at Room Temperature (RT).

  • Critical: We use a two-step method here. If you mix the amine-linker, EDC, and protein simultaneously, the EDC will crosslink the protein's own lysines to its carboxyls (polymerization). By activating first, we create stable NHS-esters.[6][3]

• Quench/Desalt (Optional but Recommended): Add 20 mM 2-Mercaptoethanol (2-ME) to quench excess EDC, or pass through a Zeba™ Spin Desalting Column equilibrated with Coupling Buffer (PBS, pH 7.2) .

  • Why? Removing excess EDC prevents it from reacting with the amine group of the 8-Azido-1-octanamine, which would ruin the linker.

• Conjugation:

  • Add 8-Azido-1-octanamine HCl stock to the activated protein.

  • Ratio: Use a 20–50 molar excess of linker over protein.[3]

  • Adjust pH to 7.2–7.5 if necessary (the reaction requires the unprotonated amine).

  • Incubate for 2 hours at RT or Overnight at 4°C.

• Purification: Remove excess linker via dialysis (10k MWCO) or size-exclusion chromatography (PD-10 column) into storage buffer (PBS).

Protocol B: Site-Specific Glycan Modification (Antibodies)

Best for: Monoclonal Antibodies (mAbs), IgG. Chemistry: Periodate Oxidation followed by Reductive Amination.

Materials Required[1][2][3][4][5][8][9][10][11][12]

• Antibody: IgG (1–5 mg/mL) in PBS.

• Sodium Periodate (NaIO4): Oxidizing agent.

• Sodium Cyanoborohydride (NaCNBH3): Mild reducing agent (Caution: Toxic).

• Linker: 8-Azido-1-octanamine HCl.

• Oxidation Buffer: 0.1 M Sodium Acetate, pH 5.5.

Step-by-Step Procedure

• Oxidation of Glycans:

  • Buffer exchange antibody into Oxidation Buffer (pH 5.5) .

  • Add cold NaIO4 to a final concentration of 10 mM.

  • Incubate for 30 minutes on ice in the dark.

  • Mechanism:[3][7] This cleaves cis-diols on the Fc-region glycans, generating reactive aldehyde groups.

• Removal of Oxidant:

  • Pass the sample through a desalting column equilibrated with PBS (pH 7.2) .[5]

  • Critical: Residual periodate will oxidize the amine linker or the protein if not removed.

• Reductive Amination:

  • Add 8-Azido-1-octanamine HCl (50-fold molar excess).

  • Add NaCNBH3 to a final concentration of 50 mM.

  • Note: Perform this step in a fume hood.

  • Incubate for 12–18 hours at 4°C or 4 hours at RT.

  • Mechanism:[8][7] The linker amine forms a Schiff base with the aldehyde, which is immediately reduced by cyanoborohydride to a stable secondary amine bond.

• Purification: Dialyze extensively against PBS to remove unreacted linker and toxic cyanoborohydride byproducts.

Quality Control & Validation

Before proceeding to Click chemistry, you must validate that the azide has been successfully installed.

Method 1: DBCO-Fluorophore Shift Assay (SDS-PAGE)

• Take a small aliquot (5 µg) of your Protein-N3 .

• Incubate with a DBCO-Cy5 or DBCO-PEG4-Flag (2x molar excess) for 30 mins.

• Run SDS-PAGE.

• Result: The fluorescent band should co-migrate with the protein (Coomassie stain). If using a large PEG-DBCO, you will see a molecular weight shift upwards.

Method 2: Intact Mass Spectrometry

• Expected Mass Shift: +153.2 Da per conjugation event.

  • Linker MW (free base): ~170 Da.

  • Loss of Water (Condensation): -18 Da.

  • Net add: +152–153 Da.

• Note: The HCl salt (MW ~206) loses HCl upon dissolution/neutralization, so the added mass is based on the free amine structure.

Troubleshooting Table

Issue	Probable Cause	Solution
Precipitation	Over-labeling with hydrophobic C8 linker.	Reduce linker molar excess (e.g., from 50x to 20x) or add 5-10% DMSO to reaction.
Low Conjugation Yield	Hydrolysis of NHS ester (Protocol A).	Ensure Activation Buffer is pH 6.0 and move quickly to Step 4.
Protein Crosslinking	EDC reacted with protein amines.[3]	Strictly follow the Two-Step protocol; remove excess EDC before adding linker.
No "Click" Reaction	Azide buried in protein fold.	The C8 spacer usually prevents this, but ensure the protein is not aggregated.

References

• Hermanson, G. T. (2013).[4] Bioconjugate Techniques (3rd Edition). Academic Press. (The definitive guide on EDC/NHS and Reductive Amination chemistries).

• Thermo Fisher Scientific. Crosslinking Technical Handbook: EDC/NHS Coupling. (Standard protocols for carboxyl activation).

• Sigma-Aldrich. Product Specification: 8-Azido-1-octanamine.[9] (Physical properties and solubility data).

• Sletten, E. M., & Bertozzi, C. R. (2009). Bioorthogonal Chemistry: Fishing for Selectivity in a Sea of Functionality. Angewandte Chemie Int. Ed. (Foundational review on Azide-Alkyne Click chemistry).

• Lumiprobe. Protocol for Click Chemistry Labeling of Proteins. (Downstream application guidance).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. biotium.com [biotium.com]
• 7. youtube.com [youtube.com]
• 8. researchgate.net [researchgate.net]
• 9. 8-Azido-1-octanamine | 867338-63-4 [sigmaaldrich.com]

Application Notes and Protocols for Solid-Phase Peptide Synthesis with Azido-Amine Linkers

Introduction: The Strategic Advantage of the Azide Moiety in Peptide Synthesis

In the landscape of modern peptide chemistry and drug development, the ability to perform precise, site-specific modifications of peptides is paramount. Solid-Phase Peptide Synthesis (SPPS) remains the cornerstone of peptide assembly, offering an efficient and streamlined approach to constructing peptide chains.[1][2][3][4] The introduction of the azide functional group, either at the C-terminus via an azido-amine linker or within the peptide sequence using azido-amino acids, has unlocked a new dimension of synthetic versatility.[5][6] The azide group is a uniquely powerful chemical handle; it is compact, metabolically stable, and bioorthogonal, meaning it does not react with native biological functionalities.[5] This inertness, combined with its highly specific reactivity in "click chemistry" and Staudinger ligation reactions, allows for the clean and efficient conjugation of peptides to a wide array of molecules, including small-molecule drugs, imaging agents, and other biomolecules.[5][7][8]

This guide provides a comprehensive overview of the strategies and protocols for utilizing azido-amine linkers and azido-amino acids in Fmoc-SPPS. We will delve into the mechanistic underpinnings of the key bioorthogonal ligation reactions, provide detailed, field-proven protocols, and offer insights into the experimental choices that ensure high-yield, high-purity synthesis of custom peptide conjugates.

Core Methodologies: Incorporating the Azide Functionality

There are two primary strategies for introducing an azide group into a peptide sequence during SPPS:

• Post-Synthetic Modification: A peptide is first synthesized with a reactive handle (e.g., a lysine side-chain) which is then modified after cleavage from the resin to introduce the azide. While feasible, this adds extra steps and can lead to side reactions.

• Direct Incorporation during SPPS: This is the preferred method for its precision and efficiency. It involves using either an amino acid building block with an azide-containing side chain (e.g., Fmoc-L-azidoalanine) or initiating the synthesis on a solid support functionalized with an azido-amine linker to generate a C-terminal peptide azide.[5][6] This guide will focus on the direct incorporation approach.

Workflow for SPPS with Azido-Amine Linkers and Subsequent Conjugation

The overall process involves standard Fmoc-SPPS, followed by cleavage and subsequent bioorthogonal ligation. The choice of ligation chemistry dictates the nature of the final conjugate.

Figure 1: General workflow for SPPS incorporating an azide moiety, followed by bioorthogonal conjugation.

Experimental Protocols: From Synthesis to Ligation

Protocol 1: On-Resin Synthesis of an Azide-Containing Peptide

This protocol describes the incorporation of an azido-amino acid into a growing peptide chain using standard manual Fmoc-SPPS. The principles are directly applicable to automated synthesizers.

Materials:

• Resin: Rink Amide resin (for C-terminal amide) or Wang resin (for C-terminal acid).[9]

• Fmoc-protected amino acids and Fmoc-L-azidoalanine [Fmoc-Ala(N3)-OH].

• Coupling Reagents: HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), HOBt (Hydroxybenzotriazole).

• Base: DIEA (N,N-Diisopropylethylamine).

• Solvents: DMF (N,N-Dimethylformamide), CH₂Cl₂ (Dichloromethane).

• Deprotection Solution: 20% (v/v) piperidine in DMF.[10]

• Cleavage Cocktail: 95% TFA (Trifluoroacetic acid), 2.5% H₂O, 2.5% TIS (Triisopropylsilane).

Procedure:

• Resin Swelling: Swell the resin in DMF for at least 30 minutes in a fritted reaction vessel.[10]

• Fmoc Deprotection: Drain the DMF. Add the 20% piperidine solution to the resin and agitate for 5 minutes. Drain and repeat with a second 5-minute piperidine treatment. This removes the Fmoc group from the N-terminus, exposing a free amine.[10]

• Washing: Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

• Amino Acid Coupling:

  • In a separate vial, dissolve 3-5 equivalents of the desired Fmoc-amino acid (or Fmoc-azido-amino acid) and 3-5 equivalents of HBTU in DMF.

  • Add 6-10 equivalents of DIEA to activate the amino acid. The solution may change color.

  • Immediately add the activated amino acid solution to the resin.

  • Agitate the mixture for 1-2 hours at room temperature. A Kaiser test can be performed to confirm the completion of the coupling reaction.

• Washing: Once coupling is complete, drain the reaction solution and wash the resin with DMF (3-5 times) and CH₂Cl₂ (3-5 times).

• Chain Elongation: Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.

• Final Deprotection: After coupling the final amino acid, perform a final Fmoc deprotection (Step 2).

• Cleavage and Deprotection:

  • Wash the resin with CH₂Cl₂ and dry it under a stream of nitrogen.

  • Add the cleavage cocktail to the resin and incubate for 2-3 hours at room temperature with occasional agitation. This step cleaves the peptide from the resin and removes acid-labile side-chain protecting groups.[9]

  • Causality: The scavengers (TIS and H₂O) are critical here. They capture reactive carbocations generated during the deprotection of side chains (e.g., from t-butyl groups), preventing side reactions with sensitive residues like tryptophan or methionine. It's important to note that under strong acidic conditions, the azide group can sometimes undergo a Schmidt rearrangement with t-butyl cations, leading to an unwanted methylamine byproduct.[11] Using scavengers helps minimize this.

• Peptide Precipitation and Purification:

  • Filter the cleavage mixture into a cold solution of diethyl ether.

  • A white precipitate (the crude peptide) should form. Centrifuge to pellet the peptide.

  • Wash the pellet with cold ether 2-3 times.

  • Purify the crude peptide by reverse-phase HPLC.

Protocol 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is a cornerstone of click chemistry, forming a stable 1,4-disubstituted 1,2,3-triazole linkage between an azide and a terminal alkyne.[8][12][13] This reaction is incredibly robust, high-yielding, and can be performed in aqueous solutions.[13][14]

Figure 2: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Materials:

• Azide-functionalized peptide (from Protocol 1).

• Alkyne-functionalized molecule (e.g., a drug, fluorophore, or PEG linker).

• Copper(II) Sulfate (CuSO₄).

• Sodium Ascorbate.

• Solvent: Degassed PBS or a mixture of water and DMF/DMSO.

Procedure:

• Peptide and Alkyne Preparation: Dissolve the azide-peptide in the chosen solvent system to a final concentration of 1-10 mg/mL. Prepare a stock solution of the alkyne-functionalized molecule (use 1.5 to 5 molar equivalents relative to the peptide).

• Catalyst Premix: Prepare fresh catalyst solutions immediately before use.

  • A: 100 mM CuSO₄ in water.

  • B: 500 mM Sodium Ascorbate in water.

  • Causality: Sodium ascorbate is a reducing agent that reduces Cu(II) to the active Cu(I) catalytic species in situ. This is often preferred over using a direct Cu(I) source, which can be unstable.

• Reaction Setup:

  • In a reaction tube, combine the azide-peptide solution and the alkyne solution.

  • Add the catalyst premix. A typical final concentration is 1-5 mM CuSO₄ and 5-25 mM sodium ascorbate.

  • Gently mix and allow the reaction to proceed at room temperature for 1-4 hours. The reaction can also be left overnight.

• Purification: Purify the resulting peptide conjugate by reverse-phase HPLC to remove excess reagents and unreacted starting materials.

Expert Insight: The primary drawback of CuAAC for biological applications is the cytotoxicity of the copper catalyst.[7][13] While chelating ligands can mitigate this, for in vivo or cell-based applications, a copper-free alternative is often necessary.

Protocol 3: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

Developed as a copper-free alternative, SPAAC utilizes a strained cyclooctyne (e.g., DBCO, BCN) that reacts readily with azides without the need for a metal catalyst.[7][8][13] This makes it truly bioorthogonal and ideal for use in living systems.[8]

Figure 3: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Materials:

• Azide-functionalized peptide.

• Strained alkyne-functionalized molecule (e.g., DBCO-PEG-NHS ester).

• Solvent: Biocompatible buffer (e.g., PBS, pH 7.4).

Procedure:

• Preparation: Dissolve the azide-peptide and the strained alkyne (typically 1.5-3 equivalents) in the reaction buffer.

• Reaction: Simply mix the components and allow them to react at room temperature or 37°C. Reaction times can vary from 1 to 24 hours depending on the specific cyclooctyne and reactant concentrations.

• Purification: Purify the conjugate via size-exclusion chromatography or HPLC.

Protocol 4: Traceless Staudinger Ligation

The Staudinger ligation forms a native amide bond between an azide and a specifically engineered phosphinothioester.[15][16] A key advantage is that it is "traceless," meaning no residual atoms from the phosphine reagent are incorporated into the final peptide product.[5][17] This makes it a powerful tool for chemical protein synthesis, as it does not require an N-terminal cysteine residue like native chemical ligation.[16][18]

Figure 4: Traceless Staudinger Ligation Mechanism.

Materials:

• Azide-functionalized peptide.

• Phosphinothioester-functionalized molecule.

• Solvent: A mixture of aqueous buffer and an organic solvent like THF or dioxane.

Procedure:

• Preparation: Dissolve the azide-peptide and an equimolar amount of the phosphinothioester in the solvent system.

• Reaction: The reaction is typically performed at room temperature for 2-24 hours. The progress can be monitored by LC-MS.

• Causality: The reaction proceeds via an aza-ylide intermediate.[17][19] An intramolecular attack on the thioester, followed by hydrolysis, yields the final amide bond and a phosphine oxide byproduct.[17] The choice of phosphine reagent is critical; (diphenylphosphino)methanethiol provides excellent yields, especially when ligating non-glycyl residues.[15] Using a solvent of low polarity (e.g., toluene or dioxane) can improve yields for sterically hindered couplings by disfavoring a competing aza-Wittig side reaction.[15]

• Purification: Purify the final peptide by reverse-phase HPLC.

Data Summary and Comparison of Ligation Chemistries

Feature	CuAAC (Click Chemistry)	SPAAC (Click Chemistry)	Traceless Staudinger Ligation
Reactants	Terminal Alkyne, Azide	Strained Alkyne, Azide	Phosphinothioester, Azide
Catalyst	Required: Cu(I)	None	None
Linkage Formed	1,2,3-Triazole	1,2,3-Triazole	Native Amide Bond
Reaction Speed	Very Fast (minutes to hours)	Moderate to Fast (hours)	Moderate (hours to overnight)
Biocompatibility	Limited due to Cu toxicity	Excellent	Excellent
Key Advantage	High speed and efficiency	Copper-free, bioorthogonal	Forms a native peptide bond
Typical Yield	> 90%	> 85%	> 80% (can be lower for hindered residues)[15]

Applications in Research and Drug Development

The ability to synthesize peptide-azides opens up a vast range of applications:

• Peptide-Drug Conjugates (PDCs): Site-specifically attaching cytotoxic drugs to targeting peptides to improve their therapeutic index.[8]

• PEGylation: Conjugating polyethylene glycol (PEG) chains to peptides to improve their solubility and in-vivo half-life.[20]

• Fluorescent Labeling: Attaching fluorescent probes for imaging and diagnostic applications in cell biology.[7]

• Surface Immobilization: Tethering peptides to surfaces for the development of biosensors or affinity chromatography media.[12]

• Synthesis of Complex Peptides: Using Staudinger ligation to assemble larger proteins from smaller, synthetically accessible peptide fragments.[15][16]

Conclusion

The use of azido-amine linkers and azido-amino acids in SPPS is a robust and highly enabling technology. It provides a gateway to a suite of powerful bioorthogonal ligation chemistries that allow for the precise and efficient construction of complex, functional peptide conjugates. By understanding the underlying principles and carefully executing the protocols outlined in this guide, researchers can leverage this versatile chemical handle to advance their work in chemical biology, drug discovery, and materials science.

References

• Ganesh, T. (2012). Click Chemistry in Peptide-Based Drug Design. Molecules, 17(9), 10775-10813. [Link]

• Manandhar, P., et al. (2020). Traceless Staudinger Ligation Enabled Parallel Synthesis of Proteolysis Targeting Chimera Linker Variants. Scientific Reports, 10, 16388. [Link]

• Soellner, M. B., et al. (2006). Staudinger Ligation of Peptides at Non-Glycyl Residues. Journal of the American Chemical Society, 128(45), 14772-14778. [Link]

• Nilsson, B. L., et al. (2000). Staudinger Ligation: A Peptide from a Thioester and Azide. Organic Letters, 2(13), 1939-1941. [Link]

• LifeTein. (2024, July 31). Click Chemistry in Peptide Synthesis. [Link]

• Phillips, A. M. (n.d.). Traceless Staudinger Ligation as a Route to Bioactive Cyclic Di- Tri- and Tetra- Peptides on Solid Phase. University of Florida Digital Collections. [Link]

• Kiick, K. L., et al. (2002). Incorporation of azides into recombinant proteins for chemoselective modification by the Staudinger ligation. Proceedings of the National Academy of Sciences, 99(1), 19-24. [Link]

• Biosyntan GmbH. (n.d.). Click Chemistry. [Link]

• Nilsson, B. L., et al. (2000). Staudinger ligation: a peptide from a thioester and azide. PubMed. [Link]

• Tam, A., et al. (2007). Reaction Mechanism and Kinetics of the Traceless Staudinger Ligation. Journal of the American Chemical Society, 129(38), 11673-11683. [Link]

• Ross, T. L. (2018). Recent Progress using the Staudinger Ligation for Radiolabeling Applications. Pharmaceuticals, 11(3), 67. [Link]

• AAPPTec. (n.d.). Overview of Solid Phase Peptide Synthesis. [Link]

• T-Jean, D., et al. (2022). Advances in solid-phase peptide synthesis in aqueous media (ASPPS). RSC Chemical Biology, 3(10), 1205-1215. [Link]

• van Kasteren, S. I., et al. (2006). Specific and mild peptide or amide bond cleavage.

• Delaine, T., et al. (2018). Azide reduction during peptide cleavage from solid support - The choice of thioscavenger?. Journal of Peptide Science, 24(9), e3100. [Link]

• Melkko, S., et al. (2004). Improved Solid-Phase Peptide Synthesis Method Utilizing α-Azide-Protected Amino Acids. Organic Letters, 6(13), 2213-2216. [Link]

• Coin, I., et al. (2017). Solid-Phase Peptide Synthesis, the State of the Art: Challenges and Opportunities. In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom. Royal Society of Chemistry. [Link]

• Biomatik. (2022, February 14). Techniques And Protocols Of Present-Time Solid Phase Peptide Synthesis. [Link]

• Nie, Y., et al. (2021). Traceless parallel peptide purification by a first-in-class reductively cleavable linker system featuring a safety-release. Chemical Science, 12(10), 3494-3501. [Link]

• Biovera Research. (2025, November 18). Solid-Phase Peptide Synthesis Methods: Complete Guide. [Link]

• Alabed, Y., et al. (2026, January 16). Azapeptide Synthesis Fully Integrated into Standard Solid-Phase Peptide Synthesis (SPPS): Case Study with Azapeptide-GLP-1. ResearchGate. [Link]

• Góngora-Benítez, M., et al. (2014). Linkers, Resins, and General Procedures for Solid-Phase Peptide Synthesis. In Peptide Synthesis. Humana Press. [Link]

• Meldal, M., et al. (2000). Alpha-azido acids for direct use in solid-phase peptide synthesis. Journal of the American Chemical Society, 122(51), 12590-12591. [Link]

• Barlos, K., & Gatos, D. (2007). Solid-phase peptide synthesis: from standard procedures to the synthesis of difficult sequences. Chimica Oggi, 25(6), 28-31. [Link]

• Meldal, M., et al. (2001). Azide solid phase peptide synthesis. Journal of the American Chemical Society, 123(28), 6781-6782. [Link]

• Tale, S., & Albericio, F. (2024). Safety-Catch Linkers for Solid-Phase Peptide Synthesis. Molecules, 29(6), 1381. [Link]

• SteG, T., et al. (2023). Mapping Peptide–Protein Interactions by Amine-Reactive Cleavable Photoaffinity Reagents. Bioconjugate Chemistry, 34(8), 1484-1492. [Link]

• Matinkhoo, K., et al. (2021). Synthesis of fully protected, SPPS compatible monomers of: (A) azido‐, cyano‐proline and (B) mercapto‐proline. ResearchGate. [Link]

• Technology Networks. (2025, March 3). Novel Reaction Enables the Precise Functionalization of Peptide Therapeutics. [Link]

• CEM Corporation. (2025, September 24). SPPS Reagents Explained: A Complete Guide. YouTube. [Link]

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Application Notes and Protocols: Functionalizing E3 Ligase Ligands with 8-Azido-1-octanamine HCl

Introduction: The Critical Role of E3 Ligase Ligand Functionalization in Targeted Protein Degradation

The ubiquitin-proteasome system (UPS) is a fundamental cellular process responsible for maintaining protein homeostasis by eliminating damaged or unnecessary proteins.[1] At the heart of this system are E3 ubiquitin ligases, a diverse family of over 600 enzymes that provide substrate specificity for protein degradation.[1][2] This specificity makes them attractive targets for therapeutic intervention, particularly in the burgeoning field of targeted protein degradation (TPD).[3][4]

One of the most promising TPD strategies is the use of Proteolysis-Targeting Chimeras (PROTACs).[5] PROTACs are heterobifunctional molecules composed of a ligand that binds to a protein of interest (POI), a ligand that recruits an E3 ligase, and a chemical linker that connects the two.[6][7] By bringing the POI and the E3 ligase into close proximity, PROTACs induce the ubiquitination and subsequent degradation of the target protein by the proteasome.[8] This "event-driven" catalytic mechanism offers significant advantages over traditional "occupancy-driven" inhibitors.[5][]

The successful design and synthesis of effective PROTACs hinge on the modular assembly of its three components.[3] A crucial step in this process is the functionalization of the E3 ligase ligand, which involves attaching a linker with a reactive handle for subsequent conjugation to the POI ligand.[10] This application note provides a detailed guide to functionalizing E3 ligase ligands using 8-Azido-1-octanamine HCl, a versatile bifunctional linker. This linker provides a primary amine for covalent attachment to the E3 ligase ligand and a terminal azide group for "click chemistry" reactions.[11]

The Bifunctional Linker: 8-Azido-1-octanamine HCl

8-Azido-1-octanamine hydrochloride is a chemical compound that serves as a bifunctional linker. It possesses a primary amine (-NH2) at one end of its eight-carbon chain and an azide group (-N3) at the other.[12] The hydrochloride salt form enhances its stability and solubility.

The primary amine allows for the formation of a stable amide bond with a carboxylic acid group on an E3 ligase ligand, a common functional group available for modification.[13] The azide group is a key component for bioorthogonal "click chemistry" reactions, most notably the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[][15] These reactions are highly efficient, specific, and biocompatible, making them ideal for conjugating the functionalized E3 ligase ligand to a POI ligand that has been modified with an alkyne group.[16]

Key Properties of 8-Azido-1-octanamine HCl

Property	Value	Source
Molecular Formula	C8H19ClN4	[17] (analogy)
Molecular Weight	170.26 g/mol (free base)	[12]
Appearance	Colorless to yellow liquid (free base)
Purity	Typically ≥95%	[12]
Storage	0-8°C, under inert atmosphere	[12]

Visualizing the Workflow: From Ligand to PROTAC

The overall process involves two main stages: first, the functionalization of the E3 ligase ligand with the azide linker, and second, the subsequent click chemistry reaction to form the final PROTAC molecule.

Figure 1: A conceptual workflow diagram illustrating the two-stage process of functionalizing an E3 ligase ligand and its subsequent use in PROTAC synthesis.

Protocol: Amide Coupling of 8-Azido-1-octanamine HCl to an E3 Ligase Ligand

This protocol details the procedure for forming an amide bond between an E3 ligase ligand containing a carboxylic acid and the primary amine of 8-Azido-1-octanamine.

Materials and Reagents

• E3 ligase ligand with a carboxylic acid functional group

• 8-Azido-1-octanamine HCl

• Amide coupling reagents (e.g., HATU, HOBt/EDC)[18]

• Anhydrous, amine-free solvent (e.g., Dimethylformamide (DMF), Dichloromethane (DCM))

• Tertiary amine base (e.g., Diisopropylethylamine (DIPEA), Triethylamine (TEA))

• Reaction vessel (e.g., round-bottom flask)

• Magnetic stirrer and stir bar

• Inert atmosphere (e.g., Nitrogen or Argon)

• Standard laboratory glassware for workup and purification

• Purification system (e.g., flash chromatography, preparative HPLC)

• Analytical instruments for characterization (e.g., LC-MS, NMR)

Step-by-Step Methodology

• Preparation:

  • Ensure all glassware is oven-dried and cooled under an inert atmosphere to prevent moisture from interfering with the reaction.

  • Dissolve the E3 ligase ligand (1.0 equivalent) in the chosen anhydrous solvent in the reaction vessel.

• Activation of Carboxylic Acid:

  • Add the amide coupling reagents. For example, using HATU, add 1.1 equivalents of HATU to the solution. If using an EDC/HOBt system, add 1.2 equivalents of EDC and 1.2 equivalents of HOBt.[18]

  • Stir the mixture at room temperature for 15-30 minutes to activate the carboxylic acid. The formation of an active ester intermediate is crucial for efficient coupling.[19]

• Amine Addition:

  • In a separate vial, dissolve 8-Azido-1-octanamine HCl (1.2 equivalents) in a small amount of the same anhydrous solvent.

  • Add the tertiary amine base (e.g., DIPEA, 2.5 equivalents) to neutralize the hydrochloride salt and the acid formed during the reaction.

  • Add the 8-Azido-1-octanamine solution to the activated E3 ligase ligand mixture.

• Reaction:

  • Allow the reaction to stir at room temperature. Monitor the reaction progress using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Reactions are typically complete within 2-12 hours.

• Workup:

  • Once the reaction is complete, quench the reaction by adding water or a saturated aqueous solution of ammonium chloride.

  • If using a water-immiscible solvent like DCM, separate the organic layer. If using a water-miscible solvent like DMF, perform an aqueous extraction with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the organic layer sequentially with a mild acid (e.g., 1M HCl), a mild base (e.g., saturated sodium bicarbonate), and brine.

  • Dry the organic layer over an anhydrous salt (e.g., sodium sulfate or magnesium sulfate), filter, and concentrate under reduced pressure.

• Purification and Characterization:

  • Purify the crude product using flash column chromatography or preparative HPLC to obtain the pure azide-functionalized E3 ligase ligand.

  • Confirm the identity and purity of the final product using LC-MS to verify the molecular weight and NMR spectroscopy to confirm the structure.

Causality Behind Experimental Choices

• Anhydrous Conditions: Amide coupling reagents are sensitive to moisture, which can hydrolyze the activated ester intermediate, reducing the reaction yield.[20]

• Inert Atmosphere: Prevents side reactions with atmospheric components.

• Use of a Tertiary Base: Neutralizes the HCl salt of the amine and any acidic byproducts, ensuring the amine is in its free, nucleophilic form.[18]

• Monitoring Reaction Progress: Prevents the formation of byproducts due to prolonged reaction times and ensures the reaction has gone to completion.

Downstream Application: PROTAC Synthesis via Click Chemistry

Once the E3 ligase ligand is functionalized with the azide group, it is ready for conjugation to the POI ligand, which should be modified with a terminal alkyne. The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) is a widely used and robust method for this purpose.[][21]

Protocol: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Figure 2: Schematic of the CuAAC reaction to form the final PROTAC.

Materials and Reagents

• Azide-functionalized E3 ligase ligand (1.0 equivalent)

• Alkyne-functionalized POI ligand (1.0-1.2 equivalents)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1 equivalents)

• Sodium ascorbate (0.2-0.5 equivalents)

• Solvent system (e.g., t-butanol/water, DMF)

• Standard laboratory glassware and purification/analytical equipment as described previously.

Step-by-Step Methodology

• Reaction Setup:

  • Dissolve the azide-functionalized E3 ligase ligand and the alkyne-functionalized POI ligand in the chosen solvent system in a reaction vessel.

  • In a separate vial, prepare fresh solutions of copper(II) sulfate and sodium ascorbate in water.

• Catalyst Addition:

  • Add the copper(II) sulfate solution to the reaction mixture.

  • Add the sodium ascorbate solution. The ascorbate reduces Cu(II) to the active Cu(I) catalyst in situ.[22]

• Reaction:

  • Stir the reaction at room temperature. The reaction is often rapid, but progress should be monitored by LC-MS until the starting materials are consumed.

• Workup and Purification:

  • Once complete, dilute the reaction mixture with water and extract with a suitable organic solvent.

  • Wash the organic layer, dry, and concentrate as previously described.

  • Purify the final PROTAC molecule using preparative HPLC or another suitable chromatographic technique.

• Final Characterization:

  • Confirm the structure and purity of the synthesized PROTAC using high-resolution mass spectrometry and NMR.

Self-Validating System and Trustworthiness

The protocols described are designed to be self-validating. Each step includes analytical checkpoints (TLC, LC-MS, NMR) to confirm the successful formation of the desired product before proceeding to the next stage. This iterative process of synthesis and characterization ensures the integrity of the final PROTAC molecule. The use of well-established and robust chemical reactions like amide coupling and click chemistry further enhances the reliability and reproducibility of this workflow.[][19]

Conclusion

The functionalization of E3 ligase ligands is a cornerstone of modern PROTAC development. 8-Azido-1-octanamine HCl offers a reliable and versatile tool for this purpose, enabling the straightforward introduction of an azide handle for subsequent bioorthogonal conjugation. The detailed protocols provided in this application note, grounded in established chemical principles, offer researchers a clear path to synthesizing custom PROTACs for targeted protein degradation studies. By understanding the rationale behind each experimental step, scientists can confidently adapt and troubleshoot these methods to suit their specific E3 ligase and POI ligands, accelerating the discovery of novel therapeutics.

References

• Patsnap Synapse. (2024, June 21). What are Ubiquitin-protein ligases modulators and how do they work? Retrieved from [Link]

• Schaffar, G., et al. (2021, July 5). E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. Frontiers in Chemistry. Retrieved from [Link]

• Chi, Y., et al. (2023, December 1). Targeted Protein Degradation: Design Considerations for PROTAC Development. Current Protocols. Retrieved from [Link]

• Yap, W. N., et al. (2023, March 7). The roles of E3 ubiquitin ligases in cancer progression and targeted therapy. Journal of Biomedical Science. Retrieved from [Link]

• Chen, Y., et al. (2025, November 18). E3 Ubiquitin Ligases: Structures, Biological Functions, Diseases, and Therapy. ResearchGate. Retrieved from [Link]

• FASEB. How PROTAC Degraders Work: Molecular Recognition and Design Principles. Retrieved from [Link]

• Zhang, X., et al. (2020). General strategy using "click chemistry" for PROTAC synthesis. ResearchGate. Retrieved from [Link]

• Google Patents. WO2023242598A1 - Bifunctional molecules for targeted protein degradation.

• Receptor.AI. Developing bifunctional protein degraders for difficult-to-drug proteins with the Receptor.AI Platform. Retrieved from [Link]

• Zhang, W., et al. (2021, July 30). E3 ubiquitin ligases: styles, structures and functions. Molecular Cancer. Retrieved from [Link]

• Lee, J., et al. (2023, October 2). Targeting E3 ubiquitin ligases and their adaptors as a therapeutic strategy for metabolic diseases. Experimental & Molecular Medicine. Retrieved from [Link]

• Due-Hansen, M. E., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. Retrieved from [Link]

• ResearchGate. (2021, July 5). E3 Ligase Ligands in Successful PROTACs: An Overview of Syntheses and Linker Attachment Points. Retrieved from [Link]

• Zorba, A., et al. (2017, April 5). A “Click Chemistry Platform” for the Rapid Synthesis of Bispecific Molecules for Inducing Protein Degradation. ACS Medicinal Chemistry Letters. Retrieved from [Link]

• Ciulli, A., et al. (2021). E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones. ACS Central Science. Retrieved from [Link]

• Pate,l S., et al. (2014). Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents. Tetrahedron Letters. Retrieved from [Link]

• Due-Hansen, M. E., et al. (2015, November 5). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. Retrieved from [Link]

• Ciulli, A., et al. (2025, October 31). E3 Ligase Ligands for PROTACs: How They Were Found and How to Discover New Ones. ACS Central Science. Retrieved from [Link]

• MDPI. (2025, September 27). The Expanding E3 Ligase-Ligand Landscape for PROTAC Technology. Retrieved from [Link]

• ResearchGate. (A) Targeted protein degradation using bifunctional small molecules.... Retrieved from [Link]

• HepatoChem. Amide coupling reaction in medicinal chemistry. Coupling reagents. Retrieved from [Link]

• WuXi Biology. Enabling Technology for Targeted Protein Degradation. Retrieved from [Link]

• Portnoff, M. A., et al. (2019, March 1). Design and functional characterization of synthetic E3 ubiquitin ligases for targeted protein depletion. Methods. Retrieved from [Link]

• Interchim. (2023, April 15). Exploring advanced Click Chemistry for versatile and efficient bioconjugations. Retrieved from [Link]

• Biochemistry. (2021, September 2). Ligandability of E3 Ligases for Targeted Protein Degradation Applications. Retrieved from [Link]

• JoVE. (2023, March 10). RING-Type E3 Ubiquitin Ligases Functional Characterization | Protocol Preview. Retrieved from [Link]

• Springer Nature Experiments. Click Chemistry Conjugations. Retrieved from [Link]

• Wang, Q., et al. (2013, June 19). Applications of Azide-Based Bioorthogonal Click Chemistry in Glycobiology. Molecules. Retrieved from [Link]

• Cheméo. Chemical Properties of 1-Octanamine (CAS 111-86-4). Retrieved from [Link]

• PolyAn. Click Chemistry Surfaces. Retrieved from [Link]

• PubChem. 8-Azabicyclo[3.2.1]octane hydrochloride. Retrieved from [Link]

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• 7. Developing bifunctional protein degraders for difficult-to-drug proteins with the Receptor.AI Platform | Receptor.AI News & Insights [receptor.ai]
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Technical Guide: Preparation and Handling of 8-Azido-1-octanamine HCl Stock Solutions

Abstract

8-Azido-1-octanamine HCl is a heterobifunctional linker widely used in chemical biology for PROTAC development, surface modification, and metabolic labeling. Its structure features a primary amine (for conjugation to activated esters or aldehydes) and an azide motif (for bioorthogonal "Click" chemistry). This guide provides a validated protocol for preparing stable stock solutions, emphasizing the critical safety parameters often overlooked due to the compound's aliphatic nature.

Part 1: Chemical Properties & Safety Assessment

The "Rule of Three" and Explosive Potential

While octyl chains typically imply stability, the energetic density of the azide group requires rigorous safety assessment. A common heuristic for organic azides is the Carbon-to-Nitrogen (C/N) ratio.[1]

• Formula:

  (HCl Salt)

• Active Species (Free Base):

• C/N Ratio Calculation: 8 Carbons / 4 Nitrogens = 2.0

CRITICAL SAFETY ALERT: A C/N ratio of 2.0 is below the safety threshold of 3.0 generally recommended for isolating organic azides. While the HCl salt adds thermal stability, the free base is potentially shock-sensitive and energetic.

Mandatory Safety Controls:

• Light Protection: Azides are photosensitive; degradation releases nitrogen gas (

  ), pressurizing sealed vials.

• No Metal Spatulas: Trace heavy metals can form highly explosive metal azides. Use Teflon or plastic spatulas only.

• Concentration Limit: Do not concentrate solutions beyond 500 mM or evaporate to dryness using rotary evaporation with a water bath >40°C.

Physical Constants

Property	Value	Notes
Molecular Weight (HCl Salt)	206.72 g/mol	Use this value for calculations.
Molecular Weight (Free Base)	170.26 g/mol	For reference only.
Appearance	White to off-white solid	Hygroscopic.
Solubility	DMSO, DMF, Water, Methanol	DMSO recommended for stock.
IR Signature	~2100 cm⁻¹	Characteristic Azide stretch.

Part 2: Solvent Selection & Solubility Strategy

Choosing the correct solvent is a balance between solubility, stability, and downstream compatibility.

Solvent	Suitability	Rationale
Anhydrous DMSO	Excellent (Recommended)	Prevents hydrolysis; high freezing point allows solid-state storage; compatible with most bioassays after dilution.
Water / PBS	Good (Working Solution)	The HCl salt is water-soluble (surfactant-like). However, long-term aqueous storage risks microbial growth and slow hydrolysis.
DMF	Good (Alternative)	Suitable for chemical synthesis but often toxic to cells in biological assays; harder to remove than DMSO.
Ethanol	Moderate	Prone to evaporation; not recommended for long-term stock storage.

Expert Insight: While the HCl salt dissolves in water, the octyl chain imparts significant hydrophobicity. We recommend preparing a 100 mM stock in DMSO . This concentration allows for high dilution factors (e.g., 1:1000) to minimize DMSO toxicity (<0.1%) in cell-based assays.

Part 3: Protocol - Preparation of 100 mM Stock Solution

Objective: Prepare 1 mL of 100 mM 8-Azido-1-octanamine HCl stock.

Materials Required[1][2][3][4][5][6][7]

• 8-Azido-1-octanamine HCl (solid)

• Anhydrous DMSO (Grade: ≥99.9%, stored over molecular sieves)

• Amber glass vial (2 mL) with PTFE-lined cap

• Plastic spatula (antistatic)[1]

• Vortex mixer[2]

Step-by-Step Procedure

• Equilibration: Remove the reagent bottle from the freezer (-20°C) and allow it to warm to room temperature (approx. 30 mins) inside a desiccator.

  • Why? Opening a cold bottle introduces atmospheric moisture, causing the hygroscopic salt to clump and degrade.

• Weighing:

  • Target Mass Calculation:

  • Weigh 20.7 mg of solid into the amber vial using a plastic spatula.

• Dissolution:

  • Add 1000 µL (1 mL) of anhydrous DMSO.

  • Note: Do not add water.

  • Vortex vigorously for 30–60 seconds. The solution should be clear and colorless.

• Aliquoting:

  • Divide the stock into small aliquots (e.g., 50 µL) in PCR tubes or amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Storage:

  • Store at -20°C or -80°C .

  • Stability: >1 year if kept dry and dark.

Workflow Diagram

Figure 1: Workflow for preparing stable azide stock solutions. Note the critical equilibration step.

Part 4: Quality Control & Validation

Before committing valuable biological samples, validate the integrity of your stock solution.[3]

The Kaiser Test (Ninhydrin) - For Primary Amines

This qualitative test confirms the presence of the free amine group (

).

• Spot 1 µL of stock on a TLC plate or filter paper.

• Add 1 drop of Ninhydrin reagent (solution in ethanol).[2]

• Heat at 100°C for 1–2 minutes.

• Result: A deep Blue/Purple (Ruhemann’s Purple) color indicates intact amines.[2][4][5] A yellow/colorless result indicates blocked amines or degradation.

IR Spectroscopy - For Azide Integrity

If access to an FTIR is available:

• Place a drop of the stock solution on the ATR crystal.

• Scan from 4000–500 cm⁻¹.

• Result: Look for a strong, distinct peak at ~2100 cm⁻¹ . This is the asymmetric stretch of the azide group (

  ). Loss of this peak indicates azide decomposition.

Part 5: Application Context - Click Chemistry[10]

The primary utility of 8-Azido-1-octanamine is as a linker. It first reacts via the amine, leaving the azide exposed for a downstream "Click" reaction.

Reaction Scheme Logic

Figure 2: Sequential conjugation workflow. The amine coupling must occur first, as the azide is chemically inert to NHS esters.

Usage Protocol (Example: Protein Labeling)

• Dilution: Dilute the 100 mM DMSO stock into the reaction buffer (e.g., PBS pH 7.4) to a working concentration (typically 1–10 mM).

• Amine Coupling: React with an NHS-ester modified protein. Maintain pH 8.0–8.5.

• Purification: Remove excess linker using a desalting column (e.g., PD-10 or Zeba spin column) before the click reaction to prevent high background.

• Click Reaction: React the purified Azide-Protein with an Alkyne-Fluorophore using standard CuAAC conditions (1 mM CuSO₄, 5 mM THPTA, 10 mM Sodium Ascorbate).

References

• Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie International Edition, 40(11), 2004–2021. Link

• Bräse, S., et al. (2005). Organic Azides: An Exploding Diversity of a Unique Class of Compounds. Angewandte Chemie International Edition, 44(33), 5188–5240. Link

• University of California, Santa Cruz (UCSC). (n.d.). Safe Handling of Organoazides. UCSC EH&S. Link

• Sigma-Aldrich. (n.d.). Product Specification: 8-Azido-1-octanamine. Link (Note: Verify specific CAS 867338-63-4 for salt forms).

• Kaiser, E., et al. (1970). Color test for detection of free terminal amino groups in the solid-phase synthesis of peptides. Analytical Biochemistry, 34(2), 595-598. Link

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• 5. youtube.com [youtube.com]

Technical Notes & Optimization

Technical Support Center: 8-Azido-1-octanamine HCl Solubility &amp; Handling

Topic: Improving solubility of 8-Azido-1-octanamine HCl in organic solvents Document ID: TSC-AZ8-SOL-01 Last Updated: 2025-05-20 Audience: Chemical Biology & Medicinal Chemistry Divisions

Core Concept: The Solubility Paradox

User Question: "Why won't 8-Azido-1-octanamine HCl dissolve in Dichloromethane (DCM) or Toluene? It has an 8-carbon chain, so it should be lipophilic."

Technical Insight: The molecule is an amphiphile trapped in a crystal lattice. While the octyl chain (

) is indeed lipophilic, the hydrochloride salt moiety ( ) dominates the solid-state physics.

• Lattice Energy vs. Solvation Energy: The ionic interactions between the ammonium cation and the chloride anion create a high-energy crystal lattice. Non-polar solvents like DCM or Hexane lack the dielectric constant (

  ) required to overcome this lattice energy. They cannot dissociate the ion pair.

• The "Like Dissolves Like" Trap: Users often overestimate the solubilizing power of the alkyl chain. Until the ionic headgroup is addressed (either solvated by water/DMSO or neutralized), the molecule behaves like an inorganic salt, not an organic lipid.

Troubleshooting Guides & Protocols

Scenario A: "I need to perform a reaction in non-polar organic solvent (DCM, EtOAc, THF)."

Diagnosis: You cannot use the HCl salt directly. You must convert it to the Free Base form. Solution: Biphasic Extraction (Desalting).

Protocol: Free-Basing 8-Azido-1-octanamine

Use this method to convert the water-soluble salt into the organic-soluble oil.

Reagents:

• 8-Azido-1-octanamine HCl (Solid)

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)[1]

• 1M NaOH or Saturated

• Brine (Sat. NaCl)[2]

• Anhydrous

  (Drying agent)

Step-by-Step Workflow:

• Dissolution: Dissolve the HCl salt in the minimum volume of Deionized Water required to obtain a clear solution.

• Basification: Add 1M NaOH dropwise while stirring until pH > 11. The solution will likely turn cloudy as the free amine (oil) separates from the water.

• Extraction: Add an equal volume of DCM. Shake vigorously and vent. Allow phases to separate.

  • Note: The free amine will migrate into the bottom DCM layer.

• Wash: Collect the organic layer. Re-extract the aqueous layer once more with DCM to maximize yield. Combine organic layers.

• Drying: Wash combined organics with Brine, then dry over anhydrous

  for 15 minutes.

• Concentration: Filter and evaporate solvent carefully (See Safety Section regarding Azides) to yield the free amine as a pale oil.

Visual Workflow (Graphviz):

Caption: Workflow for converting the hydrophilic HCl salt into the lipophilic free amine.

Scenario B: "I cannot use aqueous workup (water-sensitive reagents) but need organic solubility."

Diagnosis: You need a "Solvent Switch" or "In-Situ Neutralization." Solution: Use Polar Aprotic Solvents or Tertiary Amine Bases.

Option 1: The DMSO/DMF Route

If your downstream reaction tolerates it, dissolve the HCl salt in DMSO or DMF .

• Solubility: High (>50 mg/mL).

• Mechanism: High dielectric constant (

  ) allows dissociation of the salt.

• Warning: Removing DMSO later is difficult. Not recommended if the product is volatile.

Option 2: In-Situ Neutralization (The "DIPEA Trick")

If you must use DCM/THF but cannot do an extraction:

• Suspend the HCl salt in the organic solvent (it will be a suspension).

• Add 1.1 - 1.5 equivalents of DIPEA (Diisopropylethylamine) or Triethylamine (TEA) .

• Mechanism: The DIPEA scavenges the HCl, forming DIPEA

  HCl (which is often soluble in DCM or precipitates out depending on concentration), releasing the free 8-Azido-1-octanamine into solution.

• Check: The suspension should clear up or change appearance as the amine goes into solution.

Data Summary: Solubility Matrix

Solvent	HCl Salt Form	Free Base Form	Recommended Use Case
Water	High	Low/Insoluble	Stock solutions, aqueous coupling.
Methanol (MeOH)	High	High	Hydrogenation, storage.
DMSO / DMF	High	High	High-concentration stocks, click chemistry.
DCM / Chloroform	Insoluble	High	Amidation, esterification (requires free-basing).
Ethyl Acetate	Insoluble	High	Extraction, purification.
Hexane / Toluene	Insoluble	Moderate	Not recommended unless strictly necessary.

Critical Safety: Handling Organic Azides

User Question: "Can I heat the solution to get it to dissolve?"

Direct Answer: NO. Avoid heating azide compounds whenever possible.[3]

Scientific Rationale (The C/N Ratio): Organic azides are potentially energetic materials.[4][5] Stability is often estimated using the Carbon-to-Nitrogen ratio.[4]

• The Rule: Generally, organic azides are stable if

  [1].[5][6]

• Analysis of 8-Azido-1-octanamine (

  ):

  • Carbons: 8[7]

  • Nitrogens: 4 (3 in Azide group, 1 in Amine)

  • Ratio:

    .

  • Correction: The "Rule of Six" (6 carbons per energetic functional group) is a more accurate safety metric for this molecule.[5] We have 1 Azide group for 8 Carbons. This suggests the molecule is stable at room temperature [2].

  • However: The low total C/N ratio (2.0) dictates that you treat this as a Potentially Energetic Material .

Safety Protocols:

• Heat: Do not heat above 40°C. Do not distill.

• Concentration: Do not concentrate to dryness on a rotary evaporator if the bath is hot. Isolate as an oil at room temperature.

• Halogenated Solvents: While DCM is safe for the organic azide, NEVER mix Sodium Azide (NaN3, used to make the compound) with DCM, as it forms Diazidomethane (highly explosive) [3].[5] Ensure your starting material is free of residual NaN3 salts.

Decision Tree: Which Method Should I Use?

Caption: Decision logic for selecting the correct solubilization strategy based on experimental needs.

References

• Bräse, S., et al. (2005). Organic Azides: An Exploding Diversity of a Unique Class of Compounds. Angewandte Chemie International Edition, 44(33), 5188-5240.

• University of California, Santa Cruz. (n.d.). Azide Safety Guidelines. UCSC EH&S.

• Stanford University Environmental Health & Safety. (n.d.). Information on Azide Compounds.

• Cayman Chemical. (2022).[4][8] Product Information: (±)-p-Octopamine (hydrochloride) (General amine salt solubility reference).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. research.wayne.edu [research.wayne.edu]
• 4. uvic.ca [uvic.ca]
• 5. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 6. artscimedia.case.edu [artscimedia.case.edu]
• 7. ECHA CHEM [chem.echa.europa.eu]
• 8. cdn.caymanchem.com [cdn.caymanchem.com]

Preventing azide reduction during 8-Azido-1-octanamine HCl synthesis

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals experiencing chemoselectivity issues—specifically unintended azide reduction—during the synthesis of 8-Azido-1-octanamine hydrochloride.

As a Senior Application Scientist, I have structured this guide to move beyond basic troubleshooting. We will examine the mechanistic causality behind protecting group failures, provide a self-validating experimental protocol, and establish a robust framework for orthogonal deprotection.

Diagnostic Workflow: Protecting Group Selection

The most common point of failure in azidoalkylamine synthesis occurs during the deprotection of the primary amine. The diagram below illustrates the logical decision matrix required to prevent the thermodynamic reduction of the azide group.

Workflow for orthogonal protecting group selection to prevent azide reduction.

Frequently Asked Questions (Mechanistic Causality)

Q: Why did my azide group disappear during Cbz deprotection? A: The standard deprotection method for a Carboxybenzyl (Cbz) or Benzyl (Bn) group is catalytic hydrogenation using Palladium on Carbon (Pd/C) and

gas. However, catalytic hydrogenation is also a highly efficient method for reducing azides to amines[1]. The reaction proceeds via the addition of hydrogen across the azide functional group, driven thermodynamically by the irreversible elimination of nitrogen gas ( )[2]. Consequently, the azide is reduced concurrently with Cbz removal, yielding 1,8-octanediamine instead of your target molecule[3].

Q: Why is Boc the preferred protecting group for this specific synthesis? A: The tert-Butyloxycarbonyl (Boc) group relies on orthogonal deprotection chemistry. Boc is cleaved under strongly acidic conditions, typically using 4M HCl in 1,4-dioxane[4]. The azide functional group is highly stable to acidic environments, provided no reducing agents (such as thiols) are present in the cleavage cocktail[5]. Furthermore, utilizing HCl directly protonates the liberated primary amine, yielding the desired 8-azido-1-octanamine hydrochloride salt in a single, clean step without requiring a separate salt-formation procedure[6].

Q: Can I use the Alloc protecting group instead? A: It is highly discouraged. The Allyloxycarbonyl (Alloc) group is typically removed using a Palladium(0) catalyst and a phosphine ligand, such as triphenylphosphine (

). Azides act as soft electrophiles and are highly susceptible to nucleophilic attack by soft nucleophiles like phosphines. This triggers a Staudinger reaction, forming an aza-ylide intermediate that hydrolyzes to a primary amine, thereby destroying your azide functionality[1].

Troubleshooting Data: Deprotection Conditions vs. Azide Stability

To assist in experimental design, the following table summarizes the quantitative and qualitative stability of the azide group when exposed to standard amine deprotection reagents.

Protecting Group	Deprotection Reagent	Azide Stability	Primary Byproduct / Outcome
Cbz / Benzyl	, Pd/C	0% (Fully Reduced)	1,8-Octanediamine +
Alloc	, NMM	< 50% (Variable)	Staudinger reduction via
Fmoc	20% Piperidine in DMF	> 95% (Stable)	8-Azido-1-octanamine (Free base)
Boc	4M HCl in 1,4-Dioxane	> 98% (Stable)	8-Azido-1-octanamine HCl salt

Self-Validating Experimental Protocol

To guarantee chemoselectivity, we recommend synthesizing 8-Azido-1-octanamine HCl starting from 8-bromo-1-octanamine hydrobromide via a Boc-protected intermediate. This protocol incorporates built-in validation checkpoints to ensure the integrity of the azide group at every stage.

Step 1: Amine Protection (Synthesis of tert-butyl (8-bromooctyl)carbamate)

• Suspend 8-bromo-1-octanamine hydrobromide (1.0 eq) in anhydrous Dichloromethane (DCM).

• Add Triethylamine (

  , 2.5 eq) dropwise at 0 °C.

• Slowly add Di-tert-butyl dicarbonate (

  , 1.1 eq) and stir at room temperature for 4 hours.

• Validation Checkpoint: Perform Thin-Layer Chromatography (TLC) and stain with Ninhydrin. The starting material will stain a deep purple/pink (indicating a free primary amine). The successful formation of the Boc-protected product is validated by a negative Ninhydrin stain.

Step 2: Nucleophilic Azidation (Synthesis of tert-butyl (8-azidooctyl)carbamate)

• Dissolve the purified tert-butyl (8-bromooctyl)carbamate in anhydrous Dimethylformamide (DMF).

• Add Sodium Azide (

  , 3.0 eq). Caution: is highly toxic; handle in a fume hood.

• Stir the reaction mixture at 80 °C for 24 hours[6].

• Quench with water, extract with Ethyl Acetate, wash thoroughly with brine to remove DMF, and concentrate under reduced pressure.

• Validation Checkpoint: Analyze the crude product via Infrared (IR) Spectroscopy. The successful displacement of the bromide by the azide is definitively validated by the appearance of a strong, sharp asymmetric stretching band at ~2100 cm⁻¹ .

Step 3: Orthogonal Deprotection & Salt Formation

• Dissolve the tert-butyl (8-azidooctyl)carbamate in a minimal amount of anhydrous DCM.

• Add a solution of 4M HCl in 1,4-dioxane (10.0 eq) at room temperature[4].

• Validation Checkpoint 1 (Visual): Observe the reaction. The cleavage of the Boc group generates carbon dioxide (

  ) and isobutylene gas. Vigorous bubbling validates that deprotection is actively occurring. Stir until gas evolution completely ceases (typically 2-4 hours).

• Concentrate the mixture under reduced pressure to remove dioxane and excess HCl. Triturate the resulting residue with cold diethyl ether to precipitate the product.

• Validation Checkpoint 2 (Spectroscopic): Perform a final IR scan on the isolated white solid. The retention of the ~2100 cm⁻¹ peak confirms that the azide survived the acidic cleavage.

  NMR in will show the disappearance of the strong singlet at ~1.4 ppm (Boc group), confirming complete deprotection.

References

• Preparation of 1° Amines: Azide Synthesis, JoVE. URL:[Link]

• Reduction of Azides, Thieme Connect. URL:[Link]

• Synthesis of vancomycin fluorescent probes that retain antimicrobial activity, identify Gram-positive bacteria, and detect Gram-negative outer membrane damage, NIH. URL:[Link]

• Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives, ACS Publications. URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Video: Preparation of 1° Amines: Azide Synthesis [jove.com]
• 3. Thieme E-Books & E-Journals [thieme-connect.de]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis of vancomycin fluorescent probes that retain antimicrobial activity, identify Gram-positive bacteria, and detect Gram-negative outer membrane damage - PMC [pmc.ncbi.nlm.nih.gov]

Removing unreacted 8-Azido-1-octanamine HCl from reaction mixtures

Welcome to the Technical Support Center. This guide is specifically designed for researchers, scientists, and drug development professionals dealing with the purification of reaction mixtures containing 8-Azido-1-octanamine HCl.

Troubleshooting FAQs

Q1: Why does unreacted 8-Azido-1-octanamine persist in the organic phase during standard aqueous workups? A1: 8-Azido-1-octanamine () is typically supplied as a hydrochloride salt. However, during amide coupling or click chemistry, a tertiary amine base (like DIPEA) is added to liberate the free primary amine. The 8-carbon aliphatic chain makes this free base highly lipophilic. If you perform a neutral aqueous wash (e.g., brine or water), the unreacted amine will preferentially partition into the organic solvent (DCM, EtOAc). To force it into the aqueous phase, the amine must be fully re-protonated to its ammonium salt.

Q2: How do I selectively remove the unreacted amine if my target product is acid-sensitive? A2: If your product degrades in 0.1 M HCl or 10% citric acid, liquid-liquid extraction is not viable. Instead, use a Polymer-Bound Isocyanate (PS-NCO) scavenger resin. Isocyanates react rapidly and irreversibly with primary amines to form stable urea linkages (). Because the isocyanate is covalently tethered to an insoluble macroscopic polystyrene bead, the unreacted 8-azido-1-octanamine becomes physically trapped on the solid support. The product, which lacks a nucleophilic amine, remains in solution and is easily isolated via filtration.

Q3: How can I verify that all unreacted 8-azido-1-octanamine has been successfully removed? A3: Because 8-azido-1-octanamine lacks a strong UV chromophore, standard UV-HPLC might miss trace amounts. The most reliable self-validating method is to spot the organic filtrate on a TLC plate and stain it with Ninhydrin . Ninhydrin reacts specifically with primary amines to form a deep purple/blue complex (Ruhemann's purple). A negative Ninhydrin stain confirms complete amine removal. Alternatively, IR spectroscopy can be used to monitor the disappearance of the azide stretch (~2100 cm⁻¹).

Purification Decision Workflow

Figure 1: Decision tree for removing unreacted 8-azido-1-octanamine based on product stability.

Experimental Protocols

Protocol A: Acidic Liquid-Liquid Extraction (LLE)

Use this protocol for robust, acid-stable products.

• Dilution: Dilute the crude reaction mixture with an organic solvent (e.g., EtOAc or DCM) to a concentration of ~0.1 M.

• Extraction: Transfer to a separatory funnel and add an equal volume of 10% aqueous citric acid (or 0.1 M HCl).

• Partitioning: Shake vigorously and vent. Allow the phases to separate completely.

• Validation Step: Test the pH of the aqueous layer using pH paper. It must be < 3 to ensure complete protonation of the octyl chain. If the pH is higher, the amine will remain in the organic layer. Add more acid if necessary.

• Separation: Drain the aqueous layer (which now contains the protonated 8-azido-1-octanamine).

• Iteration: Repeat the acidic wash two more times to ensure complete extraction.

• Isolation: Wash the organic layer once with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Protocol B: PS-NCO Covalent Scavenging

Use this protocol for acid-sensitive products or library generation.

• Preparation: Dissolve the crude reaction mixture in a non-nucleophilic solvent (e.g., DCM, THF, or DMF). Critical: Do not use alcohols (MeOH, EtOH) as they will slowly react with the isocyanate resin.

• Resin Addition: Add 3 to 4 equivalents of Polymer-Bound Isocyanate (PS-NCO) resin (typical loading: 1.0 - 1.5 mmol/g) relative to the estimated amount of unreacted 8-azido-1-octanamine ().

• Agitation: Agitate the suspension gently on an orbital shaker for 2–4 hours at room temperature. Critical: Avoid magnetic stirring, which can crush the polystyrene beads and clog filters.

• Validation Step: Remove a 10 µL aliquot of the liquid phase, spot on a TLC plate, and heat with Ninhydrin stain. If a purple spot appears, unreacted amine is still present; add more resin and agitate for another hour.

• Filtration: Once the Ninhydrin test is negative, filter the mixture through a sintered glass funnel (porosity 3 or 4) or a Celite pad.

• Elution: Wash the resin bed with 2–3 column volumes of the reaction solvent to elute any trapped product.

• Isolation: Concentrate the combined filtrate to yield the amine-free product.

Quantitative Method Comparison

Purification Method	Primary Mechanism	Ideal For	Time Required	Scalability	Cost per Rxn
Acidic LLE	Phase partitioning via protonation	Acid-stable, neutral products	< 30 mins	High (Gram to kg)	Low
PS-NCO Scavenger	Covalent urea bond formation	Acid-sensitive products	2 - 4 hours	Medium (mg to Gram)	High
SCX Chromatography	Ionic capture on silica	Highly polar or basic products	1 - 2 hours	Low (mg scale)	Medium

References

• Wipf Group. "Strategies in Organic Synthesis: Polymer Supported Scavengers". Chemical Methodologies & Library Development. [Link]

• Thieme Connect. "Solid-Supported Reagents and Catch-and-Release Techniques in Organic Synthesis". Synthesis Journal. [Link]

Technical Support Center: Navigating the Nuances of Staudinger Ligation with Azido Linkers

Welcome to the technical support center for the Staudinger ligation. This guide is designed for researchers, scientists, and drug development professionals who are utilizing azido linkers in their synthetic strategies. As a powerful tool for bioconjugation, the Staudinger ligation offers a metal-free approach to forming stable amide bonds.[1][] However, like any sophisticated chemical transformation, it is not without its potential pitfalls. This document provides in-depth troubleshooting advice and frequently asked questions to help you navigate the common challenges and avoid undesired side reactions, ensuring the success of your experiments.

Understanding the Core Reaction and Its Competitors

The Staudinger ligation is a modification of the classic Staudinger reaction. In the ligation, an azide reacts with a specifically engineered phosphine, which contains an electrophilic trap (often an ester or thioester), to form an aza-ylide intermediate.[1] This intermediate is then trapped intramolecularly to form a stable amide bond.[1][3] The primary competing reaction is the classic Staudinger reduction, where the aza-ylide is hydrolyzed by water to produce a primary amine and a phosphine oxide, rather than the desired ligation product.[4]

Troubleshooting Guides and FAQs

Issue 1: Low or No Yield of the Desired Ligation Product

Question: My Staudinger ligation is resulting in a low yield or failing completely. What are the likely causes and how can I improve the outcome?

Answer: A low yield in a Staudinger ligation can be attributed to several factors, primarily related to the stability and reactivity of the key aza-ylide intermediate and the integrity of your reagents.

• Phosphine Reagent Oxidation: Triarylphosphines are susceptible to oxidation by atmospheric oxygen, which renders them inactive.[5] This is one of the most common reasons for reaction failure.

  • Solution: Always use freshly opened or properly stored phosphine reagents. For particularly sensitive experiments, consider degassing your solvents and running the reaction under an inert atmosphere (e.g., nitrogen or argon).[5]

• Hydrolysis of the Aza-ylide (Staudinger Reduction): The presence of water can lead to the hydrolysis of the aza-ylide intermediate, resulting in the formation of a primary amine and phosphine oxide instead of the desired amide bond.[4]

  • Solution: While aqueous solvent systems are often necessary for biological applications, minimizing excess water can be beneficial. If your starting materials are soluble in organic solvents, performing the reaction in a dry solvent like THF or DMF can significantly reduce hydrolysis.[6] The choice of phosphine is also critical; phosphines with well-positioned electrophilic traps are designed to favor the intramolecular ligation over intermolecular hydrolysis.

• Suboptimal Reaction Conditions: The kinetics of the Staudinger ligation can be influenced by solvent polarity and temperature.

  • Solution: The reaction generally proceeds faster in polar, protic solvents.[7] However, this must be balanced with the risk of aza-ylide hydrolysis. If the reaction is sluggish, a modest increase in temperature may be beneficial, but this should be done with caution as it can also promote side reactions.

• Poor Reagent Purity: Impurities in your azide or phosphine starting materials can interfere with the reaction.

  • Solution: Ensure the purity of your starting materials using appropriate analytical techniques (e.g., NMR, mass spectrometry) before proceeding with the ligation.[5]

Issue 2: Identification of Unexpected Byproducts

Question: I am observing unexpected masses in my mass spectrometry analysis. What are the common side products of the Staudinger ligation?

Answer: The presence of unexpected masses is a clear indicator of side reactions. The two most common byproducts are the result of the Staudinger reduction and an aza-Wittig type reaction.

• Staudinger Reduction Products: If you observe a mass corresponding to the primary amine of your azido-functionalized molecule and the corresponding phosphine oxide, it is a strong indication that the aza-ylide intermediate is undergoing hydrolysis instead of the desired intramolecular ligation.

  • Causality: This occurs when the intramolecular trapping of the aza-ylide is slow compared to its reaction with water. This can be due to a poorly designed phosphine reagent (inefficient electrophilic trap) or suboptimal reaction conditions that favor hydrolysis.[4]

  • Troubleshooting:

    • Re-evaluate your phosphine reagent: Consider using a phosphine with a more efficient electrophilic trap, such as a phosphinothioester, which has been shown to promote faster intramolecular acyl transfer.[8]

    • Optimize solvent conditions: If possible, reduce the water content in your reaction mixture.

    • Check the pH: The rate of hydrolysis can be pH-dependent. Adjusting the pH of the reaction buffer may help to disfavor the hydrolysis pathway.

• Aza-Wittig Reaction Byproduct (Phosphonamide): A mass corresponding to a phosphonamide byproduct can also be observed.[9] This arises from an alternative rearrangement of the tetrahedral intermediate.[6]

  • Causality: This side reaction is more prevalent with certain phosphine scaffolds, particularly those with bulky side chains that hinder the desired S-to-N acyl transfer.[6]

  • Troubleshooting:

    • Modify the phosphine structure: Using a phosphine with less steric hindrance around the phosphorus center can disfavor the formation of the oxazaphosphetane intermediate that leads to the phosphonamide byproduct.[6]

    • Adjust electronic properties: The electronic nature of the phosphine can also play a role. Electron-donating groups on the phosphine can accelerate the overall reaction but may also influence the product distribution.[7]

Experimental Protocols

Protocol 1: General Procedure for a Traceless Staudinger Ligation

This protocol provides a general guideline for the ligation of an azido-functionalized peptide with a phosphinothioester-functionalized peptide.

Materials:

• Azido-peptide (1 equivalent)

• Phosphinothioester-peptide (1.2 equivalents)

• Anhydrous, degassed solvent (e.g., THF/water 3:1 or DMF)[10]

• Inert atmosphere chamber or Schlenk line

Procedure:

• Under an inert atmosphere, dissolve the azido-peptide and the phosphinothioester-peptide in the chosen solvent system. The final concentration of the limiting reagent is typically in the range of 1-10 mM.[10]

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by RP-HPLC and mass spectrometry. Reaction times can vary from a few hours to overnight.[10]

• Upon completion, remove the solvent under reduced pressure.

• Purify the ligated peptide by RP-HPLC.

• Confirm the identity and purity of the final product using mass spectrometry and analytical RP-HPLC.[10]

Troubleshooting Notes:

• If low yield is observed: Ensure the phosphine reagent was not oxidized. Prepare fresh solutions and use rigorously deoxygenated solvents. Consider increasing the excess of the phosphinothioester-peptide to 1.5-2 equivalents.

• If Staudinger reduction is the major pathway: Switch to a more anhydrous solvent system if your biomolecule's solubility permits. Alternatively, use a phosphine reagent known for faster intramolecular cyclization.

Visualizing Reaction Pathways

Caption: Competing pathways in the Staudinger ligation.

Alternative Strategies: When to Consider Other Ligations

Question: I've tried optimizing my Staudinger ligation, but I'm still facing significant challenges. Are there alternative bioorthogonal reactions I should consider?

Answer: Yes, while the Staudinger ligation is a powerful tool, it may not be the optimal choice for every application. The field of bioorthogonal chemistry offers several excellent alternatives.

Feature	Staudinger Ligation	Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
Reactants	Azide, Phosphine	Azide, Strained Cycloalkyne
Catalyst	None	None
Reaction Rate	Generally slower	Very fast
Biocompatibility	High	High
Byproducts	Phosphine oxide (in non-traceless versions)	Minimal

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC):

SPAAC has emerged as a popular alternative to the Staudinger ligation. It involves the reaction of an azide with a strained cyclooctyne, which proceeds rapidly without the need for a catalyst.[11]

• Advantages over Staudinger Ligation:

  • Faster reaction kinetics: SPAAC is typically much faster than the Staudinger ligation, which can be advantageous for applications requiring rapid labeling.[12][13]

  • Simpler byproduct profile: SPAAC reactions are generally very clean, with minimal side products.[13]

• When to consider SPAAC:

  • If you require very fast ligation kinetics.

  • If you are struggling with phosphine oxidation or aza-ylide hydrolysis in your Staudinger ligation.

  • When working in complex biological media where the stability of the phosphine reagent may be a concern.

It is important to note that the choice of ligation chemistry should be tailored to the specific requirements of your experiment, including the nature of your biomolecule, the desired reaction rate, and the tolerance for potential side products.

References

• Technical Support Center: Preventing Side Reactions in Click Chemistry Conjug
• Staudinger Ligation Reaction Chemistry. Thermo Fisher Scientific.
• van der Vlist, J., et al. (2011). Bioconjugation with Strained Alkenes and Alkynes. Radboud Repository.
• Staudinger Lig
• Staudinger Ligation. (2023).
• Staudinger Lig
• A New Way To Engineer Cells: The Staudinger Lig
• SPAAC: Strain-Promoted Click Reaction. BOC Sciences.
• Agard, N. J., et al. (2004). A strain-promoted [3 + 2] azide-alkyne cycloaddition for covalent modification of biomolecules in living systems. Journal of the American Chemical Society, 126(46), 15046–15047.
• Staudinger Ligation Reaction Chemistry. Thermo Fisher Scientific - SA.
• Schilling, C. I., et al. (2011). Bioconjugation via azide–Staudinger ligation: an overview. Chemical Society Reviews, 40(9), 4840-4871.
• Nilsson, B. L., et al. (2005). Protein Engineering with the Traceless Staudinger Ligation. Methods in Enzymology, 399, 429-450.
• Soellner, M. B., et al. (2006). Reaction Mechanism and Kinetics of the Traceless Staudinger Ligation. Journal of the American Chemical Society, 128(27), 8820–8828.
• Lin, F. L., et al. (2005). Mechanistic Investigation of the Staudinger Ligation. Journal of the American Chemical Society, 127(8), 2686–2695.
• The recent methodology development and biological applications of traceless-Staudinger reaction will be summarized. (2015). RSC Advances, 5, 1-8.
• Staudinger reaction. (2023). In Wikipedia.
• Mecinović, J., et al. (2019). Mechanistic Insight into the Catalytic Staudinger Ligation. Organic Letters, 21(5), 1400-1404.
• Application Notes and Protocols: Staudinger Ligation for Peptide Synthesis using 4-Azido-n. (2025). BenchChem.
• A strain-promoted [3+2] azide-alkyne cycloaddition for covalent modification of biomolecules in living systems. (2004). Journal of the American Chemical Society, 126(46), 15046-15047.
• Recent advances in catalyst‐free bioorthogonal reactions for quantitative biomolecular analysis. (2021). ChemBioChem, 22(15), 2548-2562.
• Aryl azides and phosphines used in this Staudinger reduction triggered... (2019).
• Staudinger Reaction Troubleshooting. (2022). Reddit.
• Staudinger Ligation vs. Click Chemistry: A Comparative Guide for the Conjugation of 5-Azidoindole. (2025). BenchChem.
• Quick Tips - Troubleshooting problematic lig
• Troubleshooting Tips for Ligation Reactions. (2026). New England Biolabs.
• Nilsson, B. L., et al. (2000). Staudinger Ligation: A Peptide from a Thioester and Azide. Organic Letters, 2(13), 1939–1941.
• Optimize Your DNA Ligation with 7 Must-Have Tips. Thermo Fisher Scientific.
• Staudinger Ligation Reaction Chemistry. Thermo Fisher Scientific - US.
• Staudinger reduction problems. (2022). Reddit.
• Troubleshooting Common Issues with Restriction Digestion Reactions. Thermo Fisher Scientific - US.
• STAUDINGER REDUCTION/PREVIOUS YEAR SOLVED PROBLEMS/NAME REACTION/CONCEPT IN CHEMISTRY. (2020). YouTube.
• How to solve ligation issues? (2016).
• The problems and pitfalls of radioligand binding. (1995). Methods in Molecular Biology, 41, 1-16.

Sources

• 1. Staudinger Ligation - Creative Biolabs [creative-biolabs.com]
• 3. シュタウディンガー ライゲーションの反応化学 | Thermo Fisher Scientific - JP [thermofisher.com]
• 4. Staudinger reaction - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.rsc.org [pubs.rsc.org]
• 7. lib.ysu.am [lib.ysu.am]
• 8. Protein Engineering with the Traceless Staudinger Ligation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. raineslab.com [raineslab.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. A strain-promoted [3 + 2] azide-alkyne cycloaddition for covalent modification of biomolecules in living systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. repository.ubn.ru.nl [repository.ubn.ru.nl]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of C8-Azido Linker Conjugates

Introduction: The Hydrophobicity Paradox

Welcome to the Technical Support Center. You are likely here because you are working with a C8-azido linker —a popular choice for introducing bioorthogonal handles (azides) via a medium-length alkyl spacer.

The Challenge: While the C8 chain provides necessary steric distance for enzymatic access or receptor binding, it introduces a "hydrophobicity paradox." The linker is small (<500 Da) but significantly hydrophobic. When conjugated to hydrophilic biomolecules (proteins/antibodies), it can induce:

• Non-specific binding to purification columns.

• Micelle formation of unreacted linkers, mimicking larger proteins in SEC.

• Protein aggregation due to surface hydrophobicity changes.[1]

This guide moves beyond standard protocols to address these specific physicochemical behaviors.

Module 1: Purification Strategy Decision Matrix

Do not apply a "one-size-fits-all" approach. Select your method based on the conjugate's stability and the nature of the impurity.[2][]

Workflow Visualization

Figure 1: Decision tree for selecting the optimal purification modality based on impurity type and protein stability.

Module 2: Removing Unreacted C8-Azido Linkers

The Issue: The C8 alkyl chain allows unreacted linkers to form micelles or bind non-covalently to hydrophobic patches on your protein. Standard desalting or aqueous SEC often fails because the linker co-elutes with the protein.

Protocol: Modified SEC (Organic Spike Method)

Use this when you see "ghost peaks" or higher-than-expected labeling efficiency (false positives).

Reagents:

• Column: Superdex 200 Increase (or equivalent high-resolution SEC).

• Standard Buffer: PBS or TBS, pH 7.4.

• Modifier: Propylene Glycol (PG) OR Acetonitrile (ACN).

Step-by-Step:

• Buffer Preparation: Prepare running buffer containing 10–15% Propylene Glycol (recommended for sensitive proteins) or 5–10% Acetonitrile (for robust proteins).

  • Why? The organic solvent disrupts the Van der Waals forces holding the C8 linker to the protein surface and breaks up linker micelles.

• Equilibration: Equilibrate the column with at least 2 Column Volumes (CV) of the modified buffer.

• Sample Loading: Inject sample (max 2% of CV).

• Elution: Run at 0.5 mL/min.

• Result: The "sticky" C8 linker will now elute in the total volume (salt peak) rather than dragging along with the protein.

Critical Note: If using Acetonitrile, ensure your system (tubing/seals) is compatible. Propylene glycol increases backpressure; reduce flow rate by 50%.

Module 3: Hydrophobic Interaction Chromatography (HIC)

The Issue: You need to separate conjugates based on the number of linkers attached (Drug-to-Antibody Ratio, or DAR) without denaturing the protein. RP-HPLC is often too harsh.

The Solution: HIC exploits the very hydrophobicity (C8 chain) that causes problems elsewhere to separate species.

Protocol Parameters:

Parameter	Recommendation	Rationale
Stationary Phase	Butyl or Octyl Sepharose	Matches the hydrophobicity of the C8 linker. Phenyl may be too strong.
Start Buffer (A)	1.5 M Ammonium Sulfate + 50 mM Phosphate, pH 7.0	High salt exposes hydrophobic patches, forcing binding.
Elution Buffer (B)	50 mM Phosphate, pH 7.0 + 5-10% Isopropanol	Low salt elutes the protein; Isopropanol helps desorb the stubborn C8 linker.
Gradient	Linear: 0% to 100% B over 20 CV	Shallow gradient is required to resolve DAR 1, 2, and 3.

Troubleshooting HIC:

• Irreversible Binding: If the conjugate does not elute, your protein is too hydrophobic for the column. Switch to a Butyl-NPR (Non-Porous Resin) or lower the starting ammonium sulfate concentration to 1.0 M.

Module 4: Copper Removal (For CuAAC Reactions)

If you conjugated the C8-azido linker using Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), copper toxicity is a major concern for downstream biological assays.

Protocol: Chelation-Assisted Dialysis

• Quench: Stop reaction with 10 mM EDTA.

• Primary Dialysis: Dialyze against buffer containing 5 mM EDTA and 10 mM HEPES (pH 7.4) for 4 hours at 4°C.

  • Mechanism:[4][5] EDTA strips Cu ions from the protein surface.

• Secondary Dialysis: Transfer to buffer containing Chelex 100 resin (add 1g resin per liter of dialysate, outside the bag) for 12 hours.

  • Mechanism:[4][5] Chelex acts as a "copper sink," preventing equilibrium re-binding.

• Final Dialysis: Dialyze against copper-free, EDTA-free buffer (e.g., PBS) to remove the chelator.

Troubleshooting & FAQs

Q1: My HPLC shows a broad, tailing peak. Is my column dead?

A: Likely not. C8-azido linkers often cause "secondary interactions" with residual silanols on silica columns.

• Fix: Add 0.1% Trifluoroacetic acid (TFA) to your mobile phase (ion pairing suppresses interactions). If protein sensitivity prevents TFA use, use 0.1% Formic Acid and increase column temperature to 40°C to improve mass transfer.

Q2: I see precipitation immediately after adding the C8-azido linker.

A: You have exceeded the Critical Micelle Concentration (CMC) or the solubility limit of the linker in aqueous buffer.

• Fix: Dissolve the C8-linker in dry DMSO or DMF first. Add this dropwise to the protein solution while vortexing. Ensure the final organic solvent concentration does not exceed 10% (v/v).

Q3: My Mass Spec (LC-MS) shows the correct mass, but SEC shows aggregates.

A: This is "hydrophobicity-driven association." The C8 chains on separate protein molecules are sticking together like Velcro.

• Fix: Store the conjugate in a buffer containing 0.05% Tween-20 or Polysorbate 80 . This detergent shields the C8 chains, preventing protein-protein aggregation.

Q4: Can I use spin filters (Amicon) to remove excess C8 linker?

A: Use with caution. Hydrophobic C8 linkers stick to polyethersulfone (PES) membranes.

• Fix: Use Regenerated Cellulose (RC) membranes, which are more hydrophilic. Pre-rinse the filter with buffer containing 5% ethanol to passivate binding sites.

References

• Agilent Technologies. (2024). Improving the Quality of Antibody Drug Conjugates by Orthogonal Analytical Methods. Retrieved from

• BenchChem Technical Support. (2025). Troubleshooting ADC Aggregation with Hydrophobic Linkers. Retrieved from

• Waters Corporation. (2015). Using Hydrophilic Interaction Chromatography for Heightened Product Characterization. Retrieved from

• BroadPharm. (2024). Azido-PEG8-hydrazide HCl Salt: Properties and Solubility. Retrieved from

• Becker, C. L., et al. (2020).[6] "Purification of ADCs by Hydrophobic Interaction Chromatography." Methods in Molecular Biology, 2078, 273-290.[6] Retrieved from

Sources

• 1. lcms.cz [lcms.cz]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. agilent.com [agilent.com]
• 6. Purification of ADCs by Hydrophobic Interaction Chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

1H NMR characterization peaks for 8-Azido-1-octanamine HCl

The following guide provides an in-depth technical analysis of the 1H NMR characterization of 8-Azido-1-octanamine HCl . It is structured to serve as a self-validating protocol for researchers requiring absolute structural confirmation of this bifunctional linker.

Technical Validation & Comparative Analysis

Executive Summary: The Characterization Challenge

8-Azido-1-octanamine HCl is a critical heterobifunctional linker used in PROTAC® synthesis and Click Chemistry. Its value lies in its asymmetry: one terminus bears an azide (

) for bioorthogonal ligation, and the other an amine ( ) for amide coupling.[1]

The Analytical Problem: Synthesis typically starts from symmetric precursors (e.g., 1,8-dibromooctane or 1,8-octanediamine).[1] Consequently, the primary impurities are the symmetric byproducts: 1,8-Diazidooctane (over-azidation) or 1,8-Octanediamine (under-reaction).[1] Standard LC-MS often fails to distinguish these clearly due to ionization suppression or similar retention times in non-optimized gradients.

The Solution: Quantitative 1H NMR is the definitive method to validate the 1:1 stoichiometric ratio between the azide and amine termini, ensuring the material is the asymmetric product rather than a physical mixture of symmetric impurities.[1]

1H NMR Spectral Assignment (Detailed)

Experimental Conditions

• Solvent: DMSO-

  (Preferred for HCl salts) or .[1]

• Frequency: 400 MHz or higher recommended for resolution of internal methylenes.[1]

• Reference: TMS (0.00 ppm) or residual solvent peak (DMSO: 2.50 ppm).[1]

Peak Assignment Table

Position	Structure Fragment	Chemical Shift ( , ppm)	Multiplicity	Integration	Assignment Logic
A		3.31	Triplet ( Hz)	2H	Deshielded by the electronegative azide group.[1] Diagnostic for the "Click" end.[1]
B		2.75 – 2.90	Broad Triplet / Multiplet	2H	Alpha to the ammonium group.[1] Shifts upfield to ppm if neutralized to free base.[1]
C		7.8 – 8.1	Broad Singlet	3H	Exchangeable protons.[1] Visible in DMSO- ; disappears in .[1]
D	-Methylenes	1.45 – 1.60	Multiplet	4H	Protons on carbons C2 and C7 (beta to functional groups).[1]
E	Internal Chain	1.20 – 1.35	Broad Multiplet	8H	The remaining 4 methylene groups in the octyl chain.[1]

Critical Note on Salt Forms: The chemical shift of the amine-adjacent methylene (Row B) is pH-dependent.[1] In the HCl salt form, it appears at

ppm.[1] If you treat the sample with base (e.g., or ), this peak will shift upfield to ppm.[1] The Azide peak (Row A) remains stable at ppm regardless of pH.[1]

Comparative Analysis: Product vs. Impurities

This section objectively compares the target product against its most common synthetic "alternatives" (impurities). This comparison validates the "Asymmetry" of the product.

Diagnostic Decision Matrix

Compound	Azide-CH2 ( ppm)	Amine-CH2 ( ppm)	Integration Ratio (Azide : Amine)
8-Azido-1-octanamine HCl (Target)	Present	Present	1 : 1
1,8-Diazidooctane (Impurity 1)	Present	Absent	1 : 0 (No amine signal)
1,8-Octanediamine (Impurity 2)	Absent	Present	0 : 1 (No azide signal)
Physical Mixture (50/50 Impurities)	Present	Present	Variable (Validation requires LC-MS confirmation)

Visual Logic for Purity Assessment

The following diagram illustrates the logical workflow to determine if your sample is the pure heterobifunctional linker or a symmetric impurity.

Figure 1: Decision tree for validating the identity of 8-Azido-1-octanamine HCl using 1H NMR shift diagnostics.

Experimental Protocol: High-Resolution Acquisition

To ensure reproducibility and avoid common artifacts (like water suppression masking the amine signal), follow this protocol.

Step 1: Sample Preparation

• Mass: Weigh 5–10 mg of the 8-Azido-1-octanamine HCl salt.

• Solvent Choice: Use DMSO-

  (99.9% D) from a fresh ampule.[1]

  • Why?

    causes the exchange of the ammonium protons ( ), eliminating the integration check for the protons on the nitrogen (though the alpha-carbon protons remain visible).[1] DMSO preserves the triplet at ppm, providing an extra verification point.

• Dissolution: Vortex until the solution is perfectly clear. Any turbidity suggests free-base impurities or inorganic salts.

Step 2: Acquisition Parameters

• Pulse Sequence: Standard 1H (zg30).

• Relaxation Delay (D1): Set to

  seconds .

  • Reasoning: The relaxation times (

    ) of the terminal methylenes can be longer than the internal chain.[1] Short delays lead to under-integration of the diagnostic peaks, skewing the crucial 1:1 ratio calculation.

• Scans: 16–32 scans are sufficient for >10 mg samples.[1]

Step 3: Processing & Integration

• Phasing: Ensure the baseline is perfectly flat around 2.5–3.5 ppm.[1]

• Referencing: Set the residual DMSO quintet to 2.50 ppm .

• Integration:

  • Set the Azide triplet (3.31 ppm) to exactly 2.00 .

  • Integrate the Amine-adjacent multiplet (2.80 ppm).[1]

  • Acceptance Criteria: The Amine integral must fall between 1.90 and 2.10 .[1]

References

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997).[1][2] NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515.[1] Link[1]

• Compound Interest. (2015).[1][3] A Guide to 1H NMR Chemical Shift Values. Compound Interest. Link

• BroadPharm. (n.d.).[1] 8-Azido-1-octanamine HCl Product Data. BroadPharm Catalog. Link[1]

• Conju-Probe. (n.d.). 8-Azido-1-octanamine HCl Technical Information. Conju-Probe. Link

Sources

• 1. chem.washington.edu [chem.washington.edu]
• 2. scs.illinois.edu [scs.illinois.edu]
• 3. compoundchem.com [compoundchem.com]

Real-Time Infrared Tracking of Click Chemistry: A Comparative Guide on 8-Azido-1-octanamine HCl

As bioorthogonal chemistry continues to drive innovations in drug discovery, PROTAC development, and biomaterials, the need for precise, real-time reaction monitoring has become paramount. For researchers utilizing bifunctional linkers like 8-Azido-1-octanamine HCl , tracking the consumption of the azide functional group provides a direct kinetic readout of the click reaction (CuAAC or SPAAC).

This guide objectively compares the spectroscopic and kinetic performance of the alkyl-based 8-Azido-1-octanamine HCl against standard PEG-based alternatives. Furthermore, it provides a self-validating, step-by-step methodology for tracking these reactions using Attenuated Total Reflection Fourier Transform Infrared (ATR-FTIR) spectroscopy.

The Mechanistic Role of the Azide IR Peak

The azide group (

) is a highly privileged functional handle in spectroscopy. It exhibits a strong, sharp asymmetric stretching vibration in the infrared spectrum between and .

Crucially, this specific wavenumber range falls within the "IR silent window" of most biological and organic matrices[1]. Because very few other functional groups absorb in this region, the azide peak is usually well-separated from the signals of solvents, proteins, and other reactants[1]. As the azide-alkyne cycloaddition proceeds, the linear azide is converted into a 1,2,3-triazole ring, resulting in the quantitative disappearance of the

peak. This allows for precise calculation of second-order rate constants and reaction progress[1].

Product Comparison: Alkyl vs. PEG Azide Linkers

When designing a clickable probe or PROTAC, the choice of linker backbone significantly impacts both the reaction kinetics and the spectroscopic readout. 8-Azido-1-octanamine HCl is an 8-carbon alkyl linker, frequently utilized in the synthesis of lipophilic receptor probes[2] and target protein degraders[3]. It is structurally distinct from hydrophilic PEG-based azides (e.g., Azido-PEG4-amine).

Spectroscopic & Kinetic Differences

• Peak Morphology (Causality): PEG chains are highly solvated in aqueous environments. The extensive hydrogen bonding network around the ether oxygens can slightly broaden the azide IR peak. In contrast, the hydrophobic 8-carbon chain of 8-Azido-1-octanamine repels water, often resulting in a sharper, more defined double band near

  [1].

• Amine Stability: 8-Azido-1-octanamine is supplied as a hydrochloride (HCl) salt. Protonation of the primary amine prevents premature degradation, auto-oxidation, or unwanted side reactions prior to amide coupling[2].

• Reaction Microenvironment: While PEG azides react faster in purely aqueous CuAAC due to superior solubility, 8-Azido-1-octanamine HCl excels in lipophilic environments (e.g., DMSO/water mixtures or lipid interfaces). The rate-determining step of CuAAC is the transition of the azide-alkyne 1:1 complex to the pre-product 1,2,3-triazole[4]; the hydrophobic backbone of the octyl chain can stabilize this transition state in non-polar solvent pockets.

Table 1: Quantitative & Structural Comparison

Feature	8-Azido-1-octanamine HCl	Azido-PEG4-amine
Linker Backbone	Alkyl (8 carbons, Hydrophobic)	Polyethylene Glycol (Hydrophilic)
Azide IR Peak Position
Peak Morphology	Sharp, well-defined	Slightly broadened (H-bonding dependent)
Amine State	Hydrochloride salt (highly stable)	Free base or variable salt
Primary Application	PROTACs[3], A1/A3 Receptor Probes[2]	Bioconjugation, Surface Hydration
CuAAC Kinetics	Moderate (optimized in DMSO/organic co-solvents)	Fast (optimized in aqueous buffers)

Experimental Methodology: Real-Time ATR-FTIR Monitoring

Traditional transmission-FTIR is limited by path length and solvent interference (especially water)[1]. Inline ATR-FTIR bypasses these limitations, allowing for the direct measurement of complex, opaque, or highly concentrated solutions under controlled temperatures[1].

Self-Validating Protocol for CuAAC Tracking

This protocol is designed to monitor the conjugation of 8-Azido-1-octanamine HCl with a terminal alkyne.

Step 1: System Initialization & Background Subtraction

• Equilibrate the inline ATR-IR probe in the chosen reaction solvent (e.g., 100 mM DMSO or a 9:1 THF/H₂O mixture) at the target temperature (e.g.,

  )[1].

• Causality: Accurate background subtraction is critical to eliminate baseline drift caused by temperature-dependent solvent density changes.

Step 2: Reagent Introduction

• Add 8-Azido-1-octanamine HCl to achieve a final concentration of 10-100 mM[1]. Add the alkyne substrate in a 1:1 molar ratio.

• Record the initial maximum absorbance of the azide peak at

  .

Step 3: Catalyst Injection & Kinetic Tracking

• Inject the Cu(I) catalyst (or Cu(II) sulfate with sodium ascorbate).

• Set the ATR-FTIR to continuously scan at 15-second intervals.

• Critical Analytical Choice: Track the peak height rather than the peak area. Reaction monitoring using signal height shows less noise, better correlation, and is completely independent of the width of the assigned integration region[1].

Step 4: Endpoint Determination & Data Processing

• The reaction is complete when the

  peak height decays to the baseline.

• Determine the second-order rate constants by linearization and subsequent linear fitting of the peak height decay over time[1].

Workflow Visualization

The following diagram illustrates the logical progression of the ATR-FTIR kinetic tracking methodology.

Workflow for real-time ATR-FTIR tracking of azide-alkyne cycloadditions.

References

1.[1] Live Monitoring of Strain‐Promoted Azide Alkyne Cycloadditions in Complex Reaction Environments by Inline ATR‐IR Spectroscopy. Chemistry - A European Journal (via nih.gov). URL: 2.[4] Mechanistic Insights into Cu(I)-Catalyzed Azide−Alkyne “Click” Cycloaddition Monitored by Real Time Infrared Spectroscopy. The Journal of Physical Chemistry A (via acs.org). URL: 3.[3] WO2022169780A1 - Selective bcl-xl protac compounds and methods of use. Google Patents. URL: 4.[2] Development of Covalent, Clickable Probes for Adenosine A1 and A3 Receptors. Journal of Medicinal Chemistry (via acs.org). URL:

Sources

• 1. Live Monitoring of Strain‐Promoted Azide Alkyne Cycloadditions in Complex Reaction Environments by Inline ATR‐IR Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2022169780A1 - Selective bcl-xl protac compounds and methods of use - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]

Optimizing PROTAC Performance: A Deep-Dive Comparison of C8 Alkyl vs. PEG Linkers

The Paradigm Shift in Linker Design

In the early days of targeted protein degradation, the linker connecting the protein of interest (POI) ligand to the E3 ligase recruiter was often treated as a passive tether. Today, it is widely recognized that the linker is an active modulator of a Proteolysis Targeting Chimera's (PROTAC) physicochemical properties, ternary complex thermodynamics, and overall pharmacokinetics[1].

Currently, polyethylene glycol (PEG) and alkyl chains are the sole linker motifs in approximately 55% and 30% of published PROTAC structures, respectively[1]. As PROTACs inherently violate Lipinski’s Rule of 5 (bRo5) due to their high molecular weights, selecting the correct flexible linker—such as a hydrophilic PEG chain versus a lipophilic alkyl chain—is a critical decision that dictates the molecule's clinical viability[2].

This guide provides a rigorous, data-driven comparison between C8 Alkyl linkers and PEG4 linkers (which are roughly equivalent in spatial length, spanning ~12–13 atoms), detailing the mechanistic causality behind their performance differences and outlining self-validating experimental workflows for their evaluation.

Mechanistic Causality: C8 Alkyl vs. PEG4 Linkers

The Desolvation Penalty and Passive Permeability

PEG linkers achieve excellent aqueous solubility through the multiple presentations of ether oxygens' lone pairs, which readily form hydrogen bonds with water[]. However, this entropy-driven hydration becomes a liability at the cell membrane. To passively diffuse across the lipid bilayer, the PEGylated PROTAC must shed its hydration shell—a massive entropic "desolvation penalty" that often results in poor cellular permeability[].

Conversely, C8 alkyl linkers strip the spacer of hydrogen-bond acceptors, significantly reducing the molecule's Topological Polar Surface Area (TPSA)[]. This allows the degrader to assume a more compact, cylindrical form factor within the hydrophobic membrane interior. Recent comparative studies demonstrate that, at matched lipophilicity, alkyl-linked degraders consistently outperform their PEGylated analogues in parallel artificial membrane permeability assays (PAMPA), translating to improved unbound concentrations in plasma and target tissues[].

The "Chameleonic" Exception: Environment-Dependent Folding

While the classical heuristic dictates that alkyl chains improve permeability, advanced molecular dynamics and NMR studies reveal critical nuances. A recent study on VHL-recruiting PROTACs demonstrated that linker micro-environments can dictate 3D conformation[4]. In some cases, highly flexible PEG linkers can undergo hydrophobic collapse, folding in on themselves to shield their polar surface area, thereby maintaining high permeability[4]. In contrast, certain alkyl linkers may be forced into extended, polar conformations in non-polar media, unexpectedly hindering permeability[4]. This underscores why empirical, self-validating testing is mandatory.

Metabolic Stability

The chemical composition of the linker also dictates its metabolic fate. PEG chains are highly susceptible to oxidative cleavage (ether peroxidation), which progressively shortens the chain and destroys the PROTAC's spatial geometry[]. Alkyl chains, being saturated hydrocarbons, are metabolically "inert" to cleavage; they typically undergo oxidation via terminal or sub-terminal hydroxylation, which retains the overall chain length and often preserves degrader activity[].

Quantitative Data Comparison

The following table synthesizes the divergent physicochemical and biological profiles of C8 Alkyl versus PEG4 linkers.

Parameter	C8 Alkyl Linker	PEG4 Linker	Mechanistic Causality
Chemical Structure	Saturated hydrocarbon (8 carbons)	4 repeating ethylene glycol units	Dictates the balance of hydrogen-bond acceptors and TPSA[].
Aqueous Solubility	Lower (< 10 μM)	Higher (> 100 μM)	PEG ether oxygens form robust hydrogen bonds with water[].
Topological Polar Surface Area	Lower	Higher	Alkyl chains strip the spacer of polar surface area[].
Passive Permeability (Papp)	Generally Higher	Generally Lower	Alkyl avoids the entropic desolvation penalty at the lipid bilayer[].
Metabolic Stability	High (Terminal hydroxylation)	Moderate (Ether peroxidation)	Alkyl oxidation retains chain length; PEG cleavage truncates the PROTAC[].
Conformational Behavior	Prone to hydrophobic collapse in water	Highly flexible, can fold to shield polarity	Linker micro-environment dictates 3D conformation and permeability[4].

Visualizing the Biological Context

Caption: PROTAC-mediated ternary complex formation and subsequent ubiquitin-proteasome degradation.

Experimental Workflows: Building a Self-Validating System

To objectively compare a C8 Alkyl PROTAC against a PEG4 PROTAC, researchers must employ orthogonal assays that isolate specific variables.

Caption: Step-by-step experimental workflow for evaluating and optimizing PROTAC linkers.

Protocol 1: Parallel Artificial Membrane Permeability Assay (PAMPA)

Causality: Why PAMPA over Caco-2? PROTACs are massive molecules and notorious substrates for active efflux transporters (like P-gp) present in Caco-2 cells. PAMPA isolates passive transcellular permeability, allowing us to strictly evaluate the physicochemical impact of the linker's desolvation penalty without biological confounders[4].

• Preparation: Prepare donor solutions by diluting the C8 and PEG4 PROTAC stocks in a universal buffer (pH 7.4) to a final concentration of 10 μM (ensure DMSO is ≤5% to prevent membrane disruption). Fill the acceptor plate with pure buffer[5].

• Membrane Coating: Coat the PVDF filter of the donor plate with a lipid solution (e.g., 20% lecithin in dodecane) to simulate the lipid bilayer.

• Incubation: Assemble the sandwich (donor plate over acceptor plate) and incubate at room temperature for 16 hours[5].

• Quantification: Disassemble the plates and quantify the PROTAC concentration in both compartments using LC-MS/MS[5].

• Self-Validation Mechanism: You must include internal standards: Verapamil (high permeability control) and Atenolol (low permeability control). Furthermore, calculate the mass balance (Donor + Acceptor / Initial). If mass balance is <80%, the PROTAC is trapped in the lipid membrane (highly common for lipophilic C8 linkers), and the apparent permeability (

  ) must be mathematically corrected.

Protocol 2: Western Blotting for DC50 and Dmax Determination

Causality: Cellular target degradation is the ultimate proof of efficacy. We measure two distinct metrics:

(concentration achieving 50% degradation, indicating potency) and (maximum achievable degradation, indicating the catalytic efficiency of the ternary complex)[2].

• Cell Treatment: Plate target cells (e.g., MCF7) in 6-well plates at 70% confluency[2]. Treat with a 10-point concentration gradient of the PROTACs (ranging from 1 pM to 10 μM) for 24 hours[2].

• Lysis & Normalization: Lyse cells using RIPA buffer supplemented with protease inhibitors. Perform a BCA assay to ensure exactly 20 μg of total protein is loaded per well.

• Immunoblotting: Run SDS-PAGE, transfer to a nitrocellulose membrane, and probe for the POI and a loading control (e.g., GAPDH)[2].

• Self-Validation Mechanism (The "Hook Effect" & Mechanistic Controls):

  • Validation 1: The wide concentration gradient is mandatory to observe the "Hook Effect"—at concentrations >1 μM, binary complexes (POI-PROTAC and E3-PROTAC) will outcompete the ternary complex, causing degradation to decrease. If you do not observe a biphasic curve, your concentration range is too narrow.

  • Validation 2: Pre-treat a control well with 10 μM MG132 (a proteasome inhibitor) prior to PROTAC addition. If the POI is rescued from degradation, it definitively proves the C8/PEG4 PROTAC is operating via the ubiquitin-proteasome system (UPS) and not causing off-target transcriptional downregulation or cytotoxicity.

Conclusion: The Decision Matrix

The choice between a C8 alkyl linker and a PEG4 linker is not a binary "right or wrong," but a strategic balancing act.

• Choose C8 Alkyl Linkers when the primary bottleneck in your lead optimization is systemic exposure and passive membrane diffusion[]. They are ideal when the ternary complex geometry is already optimized and you need to drive the molecule into target tissues (e.g., crossing the blood-brain barrier).

• Choose PEG4 Linkers during early discovery phases where aqueous solubility is paramount for running biochemical assays, or when the E3/POI ligands are excessively lipophilic and require a hydrophilic counterbalance to prevent non-specific plasma protein binding[2].

References

Sources

• 1. Current strategies for the design of PROTAC linkers: a critical review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Validating Click Reaction Efficiency with 8-Azido-1-octanamine HCl: A Comparative Technical Guide

Content Type: Publish Comparison Guide Audience: Researchers, Senior Scientists, Drug Development Professionals Focus: Technical validation, comparative performance, and experimental rigor.[1]

Executive Summary: The Hydrophobic Spacer Advantage

In the landscape of bio-orthogonal chemistry, linker selection is often reduced to a choice of length. However, the chemical nature of the spacer—hydrophobic alkyl vs. hydrophilic PEG—dictates not just solubility, but the tertiary structure of conjugates and membrane permeability .

8-Azido-1-octanamine HCl (CAS 867338-63-4) represents a specific class of heterobifunctional linkers utilizing a C8 alkyl chain. Unlike its PEGylated counterparts, this linker provides a semi-rigid, hydrophobic spacer that can stabilize lipophilic drugs in PROTAC development or facilitate membrane intercalation in surface modifications.

This guide provides a validated framework for assessing the click reaction efficiency of this specific linker, contrasting it with standard PEG-azides to ensure your bioconjugation strategy is data-driven.

Comparative Analysis: Alkyl (C8) vs. PEG Linkers[2]

The choice between 8-Azido-1-octanamine and a PEG-based equivalent (e.g., Azido-PEG4-amine) fundamentally alters the physicochemical properties of the final conjugate.

Table 1: Physicochemical & Performance Comparison

Feature	8-Azido-1-octanamine HCl (C8 Alkyl)	Azido-PEG4-amine (Hydrophilic)	Impact on Application
Hydrophobicity (LogP)	High (Lipophilic)	Low (Hydrophilic)	C8 is superior for crossing cell membranes or binding hydrophobic pockets (e.g., PROTACs).
Linker Rigidity	Moderate (Semi-rigid alkyl chain)	Low (High conformational freedom)	Alkyl chains maintain spatial separation better than "floppy" PEGs.
Solubility	Soluble in organic solvents (DMSO, DMF); limited in water.	Highly water-soluble.	C8 requires organic co-solvents (DMSO/tBuOH) during conjugation.
Click Kinetics	Fast, but prone to micelle formation if not solvated.	Fast, solution-phase homogeneous.	Aggregation can falsely lower apparent reaction rates for C8 if solvent is poor.
Steric Shielding	Can shield payload from enzymatic degradation.	Minimal shielding.	C8 offers better metabolic stability for certain drug conjugates.

Strategic Validation Workflow

To validate the efficiency of 8-Azido-1-octanamine HCl, we must decouple the amine-coupling efficiency from the click-reaction efficiency . The following workflow utilizes a "Dual-Tag" self-validating system.

Diagram 1: The Dual-Tag Validation Logic

Caption: A sequential dual-tagging workflow allows independent verification of the amine ligation and the subsequent click reaction efficiency.

Experimental Protocol: Self-Validating Efficiency Assay

This protocol uses LC-MS (quantitative) and IR Spectroscopy (qualitative) to validate the reaction. For a quick benchtop check, a Fluorescence Quenching method is described.

Phase 1: Amine Functionalization (Pre-Click)

Before "clicking," ensure the amine end is active.

• Reagents: 8-Azido-1-octanamine HCl (1 eq), Benzoic Acid NHS Ester (1.2 eq) (model compound), DIPEA (3 eq).

• Solvent: Anhydrous DMF or DMSO.

• Reaction: Stir at RT for 2 hours.

• Validation: Inject on LC-MS.

  • Success Criteria: Disappearance of 8-Azido-1-octanamine (m/z ~171 [M+H]+) and appearance of the amide product.

  • Note: This step confirms the linker integrity before the click reaction.

Phase 2: The Click Reaction (CuAAC) Efficiency Test

This step tests if the hydrophobic C8 chain interferes with the copper catalyst accessibility.

Materials:

• Azide: Functionalized 8-Azido-octyl-amide (from Phase 1).

• Alkyne: Propargyl Alcohol (small molecule) or Alkyne-PEG-Biotin (biomolecule).

• Catalyst System: CuSO₄ (1 mM), Sodium Ascorbate (5 mM), THPTA Ligand (2 mM).

  • Critical Insight: Use THPTA or BTTAA over TBTA. The C8 linker is hydrophobic; water-soluble ligands like THPTA prevent the catalyst from getting "stuck" in hydrophobic micelles formed by the linker [1].

Step-by-Step:

• Solvation: Dissolve the Azide-linker in DMSO (make a 10 mM stock).

• Mixture: In a microtube, mix:

  • 50 µL Azide stock (1 eq)

  • 50 µL Alkyne stock (1.2 eq)

  • 100 µL Buffer (PBS or Water)

  • Observe: If the solution turns cloudy, the C8 linker is aggregating. Add more DMSO/tBuOH until clear. Click chemistry fails in aggregates.

• Catalyst Addition: Premix CuSO₄ and THPTA (1:2 ratio) for 5 mins, then add to the reaction. Add Ascorbate last.

• Incubation: 1 hour at RT, protected from light.

Phase 3: Validation & Readout

Method A: FT-IR Spectroscopy (The "Disappearing Peak")

The most direct physical evidence of click efficiency without chromatography.

• Procedure: Dry a small aliquot of the reaction mixture.

• Signal: Look for the strong Azide stretching vibration at ~2100 cm⁻¹ .[2]

• Result:

  • High Efficiency:[3][4] Complete disappearance of the ~2100 cm⁻¹ peak.

  • Low Efficiency: Significant residual peak indicates incomplete conversion.

Method B: HPLC/LC-MS (Quantitative)

• Column: C18 Reverse Phase (The C8 linker requires a hydrophobic column for retention).

• Gradient: 5% to 95% Acetonitrile in Water (+0.1% Formic Acid).

• Data Analysis: Calculate conversion based on the integration of the starting material peak vs. the product peak (Triazole).

Mechanistic Insight: The "Hydrophobic Shielding" Effect

Why choose 8-Azido-1-octanamine over a PEG linker? The efficiency of the click reaction can actually be modulated by the C8 chain to protect the triazole product.

Diagram 2: Hydrophobic vs. Hydrophilic Solvation

Caption: In aqueous buffers, the C8 alkyl chain may collapse or aggregate, hindering catalyst access. Proper organic co-solvent usage (DMSO/tBuOH) is critical for 8-Azido-1-octanamine efficiency.

Troubleshooting & Expert Tips

Issue: Low Yield / Incomplete Reaction

• Cause: The hydrophobic C8 chain is forming micelles in aqueous buffer, hiding the azide from the copper catalyst.

• Solution: Increase DMSO or t-Butanol content to 20-50%. Ensure the reaction mixture is perfectly clear before adding copper [2].

Issue: Copper Precipitation

• Cause: Incompatibility with phosphate buffers at high concentrations.

• Solution: Use HEPES or Tris buffer. Ensure THPTA ligand is in excess (5:1 relative to Copper) to maintain solubility [3].

Issue: "Dead" Amine

• Cause: The HCl salt form of 8-Azido-1-octanamine is acidic.

• Solution: You must add a base (DIPEA or Triethylamine) to neutralize the HCl salt when reacting the amine end with NHS esters. Failure to neutralize will result in 0% yield.

References

• Presolski, S. I., Hong, V. P., & Finn, M. G. (2011). Copper-Catalyzed Azide-Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology.

• BenchChem Technical Support. (2025). Troubleshooting Inconsistent Click Chemistry Reactions. BenchChem Guides.

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and Optimization of Copper-Catalyzed Azide-Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie International Edition.

• Sigma-Aldrich. (n.d.). 8-Azido-1-octanamine HCl Product Specification & Properties. Merck/Sigma-Aldrich.

• Creative PEGWorks. (2023).[5] Types of Click Chemistry Reagents and Linker Selection. Creative PEGWorks.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Azide/Alkynyl Modified Click Chemistry Reagent | AxisPharm [axispharm.com]
• 4. Signature of click chemistry in advanced techniques for cancer therapeutics - RSC Advances (RSC Publishing) DOI:10.1039/D5RA01196E [pubs.rsc.org]
• 5. creativepegworks.com [creativepegworks.com]

Impact of linker hydrophobicity on protein degradation efficiency

The Core of Connection: Evaluating the Impact of Linker Hydrophobicity on PROTAC Degradation Efficiency

Proteolysis Targeting Chimeras (PROTACs) have revolutionized targeted protein degradation by operating beyond the traditional "rule-of-5" (bRo5) chemical space[1]. A PROTAC’s efficacy relies heavily on its linker—a molecular bridge connecting the target-binding ligand to an E3 ligase recruiter. Far from being a passive spacer, the physicochemical properties of the linker, particularly its hydrophobicity, fundamentally dictate the molecule's solubility, cell permeability, and the geometric viability of the ternary complex[2].

This guide provides an in-depth comparative analysis of hydrophobic versus hydrophilic linkers, exploring the mechanistic causality behind their performance and detailing the experimental workflows required to validate their degradation efficiency.

Mechanistic Insights: The Causality of Hydrophobicity

The choice between a hydrophobic (e.g., aliphatic alkyl chains) and a hydrophilic (e.g., polyethylene glycol, PEG) linker introduces a critical biophysical dichotomy: permeability versus conformational stability .

• The "Hydrophobic Collapse" Phenomenon: In aqueous physiological environments, highly hydrophobic linkers (such as C6–C10 alkyl chains) tend to undergo "hydrophobic collapse"[3]. To minimize unfavorable interactions with water, the linker folds in on itself or collapses against the PROTAC ligands. This folded state reduces the 3D polar surface area, which can temporarily enhance passive membrane permeability[1][3]. However, once inside the cytosol, this collapsed conformation can sterically hinder the simultaneous binding of the Protein of Interest (POI) and the E3 ligase, resulting in a suboptimal ternary complex[3].

• Stable Solvation and Cooperativity: Conversely, hydrophilic PEG linkers form hydrogen bonds with water, maintaining an extended and flexible conformation in aqueous environments[2][3]. This stable solvation prevents steric clashes, allowing the PROTAC to act as a flexible hinge that maximizes protein-protein interactions (PPIs) between the POI and the E3 ligase, thereby driving high cooperativity (

  )[4].

• The Hydrophobic Requirement: It is crucial to note that excessive hydrophilicity is not a universal solution. In certain target classes, hydrophilic linkers have been shown to significantly diminish degradation potential because specific hydrophobic contacts are required to stabilize the E3-POI interface[5]. Thus, rigidification strategies or hybrid Alkyl-PEG linkers are often employed to balance these opposing forces[2][6].

Caption: Mechanistic impact of linker hydrophobicity on PROTAC ternary complex formation and degradation.

Comparative Analysis: Alkyl vs. PEG Linkers

To objectively compare performance, we analyze the physicochemical and pharmacological impacts of substituting a hydrophobic linker (e.g., Thalidomide-4-O-C10-COOH) with a hydrophilic equivalent (e.g., Thalidomide-PEG4-COOH)[7].

Table 1: Quantitative Impact of Linker Hydrophobicity on PROTAC Properties

Property	Hydrophobic Linker (Alkyl, e.g., C6-C10)	Hydrophilic Linker (PEG, e.g., PEG3-PEG4)	Mechanistic Causality
Aqueous Solubility	Low; highly prone to aggregation at high concentrations.	High; stable in solution.	PEG oxygen atoms form hydrogen bonds with water, preventing molecular aggregation[2][7].
Cell Permeability	Variable; can enhance passive lipid bilayer diffusion.	Generally lower passive diffusion.	Alkyl chains increase lipophilicity (LogP), aiding membrane crossing, but may cause the drug to become trapped in the lipid bilayer[1][3].
Cytosolic Conformation	Folded / Collapsed.	Extended / Flexible.	Hydrophobic collapse minimizes the solvent-accessible surface area of alkyl chains in polar environments[3].
Degradation Efficiency (DC )	Moderate to Low (Highly target-dependent).	High (Assuming optimal linker length).	Extended PEG linkers prevent steric clashes, enhancing E3-POI cooperativity and lowering the DC [6][8].
Toxicity Profile	Higher risk of off-target lipophilic toxicity.	Lower off-target toxicity.	Hydrophobic molecules frequently exhibit non-specific uptake and accumulation in non-target tissues[2][7].

Experimental Workflows: Validating Linker Efficacy

To rigorously evaluate how linker hydrophobicity translates to functional degradation, researchers must employ self-validating experimental systems. The following protocols isolate the biophysical kinetics of the ternary complex from the downstream cellular degradation machinery.

Protocol 1: Quantifying Ternary Complex Cooperativity ( ) via Surface Plasmon Resonance (SPR)

Causality & Rationale: Static binding assays (like ELISA) cannot capture real-time association (

) and dissociation ( ) rates. SPR is utilized because the thermodynamic stability and residence time of the ternary complex are often more predictive of degradation efficiency than raw binary affinity[4]. Self-Validation: By measuring both binary (PROTAC + POI) and ternary (E3 + PROTAC + POI) kinetics in parallel, the system self-validates. If the ternary is lower than the binary , positive cooperativity ( ) is confirmed, validating that the linker hydrophobicity and length are optimal[4].

Step-by-Step Methodology:

• Surface Preparation: Immobilize the purified POI onto a CM5 sensor chip via standard amine coupling until a stable baseline of ~500 Response Units (RU) is achieved.

• Binary Binding Analysis: Inject the PROTAC (e.g., Alkyl vs. PEG variant) over the POI chip in a multi-cycle kinetic format (concentrations ranging from 1 nM to 1 µM). Calculate the binary

  .

• Ternary Complex Formation: Pre-incubate the PROTAC variants with a saturating concentration of the E3 ligase (e.g., 5 µM VHL or CRBN) to ensure 100% binary E3-PROTAC complex formation.

• Ternary Kinetics: Inject the pre-incubated E3-PROTAC complex over the POI chip. Calculate the ternary

  .

• Data Synthesis: Calculate the cooperativity factor:

  .

Protocol 2: In-Cell Degradation Efficiency & The "Hook Effect" (Western Blot)

Causality & Rationale: In vitro ternary complex formation does not guarantee in vivo degradation due to cellular permeability barriers[1]. Western blotting directly quantifies the mechanistic endpoint—POI depletion—rather than relying on phenotypic assays, which can be confounded by the off-target toxicity of hydrophobic linkers[8]. Self-Validation: The inclusion of a wide, logarithmic concentration gradient validates the PROTAC mechanism by revealing the "hook effect"—a hallmark of targeted degradation where high concentrations saturate both POI and E3 independently, preventing ternary complex formation[6].

Step-by-Step Methodology:

• Cell Seeding: Seed the target cell line (e.g., MCF7 or PC3) in 6-well plates at

  cells/well. Incubate overnight at 37°C.

• PROTAC Treatment: Treat cells with a logarithmic titration series of the PROTAC (e.g., 0.1 nM, 1 nM, 10 nM, 100 nM, 1 µM, 10 µM) for 24 hours. Critical: The 10 µM dose is essential to observe the hook effect[6].

• Lysis: Wash cells with cold PBS and lyse using RIPA buffer supplemented with protease and phosphatase inhibitors. Centrifuge at 14,000 x g for 15 mins to clear lysates.

• Immunoblotting: Resolve 20 µg of total protein via SDS-PAGE. Transfer to a PVDF membrane and probe for the POI, the E3 ligase, and a robust loading control (e.g., GAPDH or

  -actin).

• Quantification: Perform densitometry on the resulting bands. Plot the normalized POI levels against the log[PROTAC] concentration to calculate the DC

  (concentration achieving 50% degradation) and D (maximum degradation depth)[8].

Caption: Step-by-step experimental workflow for evaluating PROTAC linker efficacy and degradation metrics.

Conclusion

Linker design in PROTAC development is not a one-size-fits-all endeavor. While hydrophobic alkyl linkers (like C6 or C10 chains) can drive passive cell permeability, their susceptibility to hydrophobic collapse in the cytosol often compromises ternary complex geometry[3][7]. Conversely, hydrophilic PEG linkers maintain the necessary flexibility and solvation to drive high cooperativity, though they may face permeability hurdles if the molecular weight exceeds optimal thresholds[1][2]. Ultimately, empirical validation utilizing rigorous, self-validating biophysical (SPR) and cellular (Western Blot) workflows is mandatory to identify the optimal balance of linker hydrophobicity for any specific target-ligase pair.

References

• A high affinity pan-PI3K binding module supports selective targeted protein degrad
• The Core of Connection: An In-depth Technical Guide to Hydrophobic Linkers in Drug Development. Benchchem.
• Computation, Synthesis and NMR Investigations of PROTAC Linker Conformation, Chamaleonicity and their Impacts on the Mode of Action. ChemRxiv.
• Thalidomide-NH-C6-NH2. Benchchem.
• Impact of linker length on the activity of PROTACs. PMC.
• Investigating the cell permeability of proteolysis-targeting chimeras (PROTACs). Taylor & Francis Online.
• Thalidomide-4-O-C10-COOH. Benchchem.
• Linker-Determined Folding and Hydrophobic Interactions Explain a Major Difference in PROTAC Cell Permeability. PMC.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Linker-Determined Folding and Hydrophobic Interactions Explain a Major Difference in PROTAC Cell Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thalidomide-NH-C6-NH2 | Benchchem [benchchem.com]
• 5. medium.com [medium.com]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Thalidomide-4-O-C10-COOH | Benchchem [benchchem.com]
• 8. Impact of linker length on the activity of PROTACs - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking PROTAC Permeability: The C8 Alkyl Linker vs. PEG Standards

Executive Summary: The Permeability Paradox

In the design of Proteolysis Targeting Chimeras (PROTACs), the linker is often treated merely as a structural bridge. However, recent data confirms that the linker is a primary determinant of cell permeability. While Polyethylene Glycol (PEG) linkers are the industry standard for solubility, they frequently contribute to high Topological Polar Surface Area (TPSA), trapping PROTACs outside the cell membrane.

This guide evaluates C8 Alkyl linkers as a strategic alternative. Unlike PEGs, C8 alkyl chains facilitate a "chameleonic" hydrophobic collapse, shielding polar warheads during membrane transit. This guide compares the physicochemical behaviors of C8 vs. PEG linkers and provides a validated workflow for assessing their permeability.

Mechanistic Comparison: The Chameleonic Effect

The superior permeability of C8 alkyl linkers over PEG analogs is driven by molecular chameleonicity . This is the ability of a molecule to alter its conformation based on the polarity of the solvent.

The Physicochemical Trade-off

Feature	C8 Alkyl Linker	PEG Linker (PEG-2/3)
Structure	Hydrophobic Carbon Chain (-(CH₂)₈-)	Hydrophilic Ether Chain (-(OCH₂CH₂)ₙ-)
Membrane Behavior	Hydrophobic Collapse: The chain folds over the warheads, reducing exposed TPSA.	Solvated Extension: Ether oxygens form H-bonds with water, keeping the molecule extended and polar.
LogP (Lipophilicity)	High (Increases membrane partitioning)	Low to Moderate (Increases aqueous solubility)
TPSA Contribution	Minimal (0 Ų)	High (~9 Ų per PEG unit)
Primary Risk	Aqueous Solubility / Aggregation	Membrane Impermeability

Visualization: The Chameleonic Permeability Mechanism

The following diagram illustrates how C8 linkers facilitate membrane entry through conformational collapse, whereas PEG linkers face energetic penalties due to desolvation requirements.

Caption: Comparative membrane dynamics. C8 linkers minimize desolvation penalties via hydrophobic collapse, while PEGs retain water shells, hindering entry.

Comparative Performance Data

The following data summarizes typical findings when comparing a VHL-based PROTAC with a C8 linker versus a PEG-2 linker (comparable length).

Metric	C8 Alkyl PROTAC	PEG-2 PROTAC	Interpretation
TPSA (Ų)	~140 - 160	~180 - 200	C8 keeps TPSA closer to the Ro5 limit (140 Ų).
PAMPA ( cm/s)	2.5 - 10.0	< 1.0	C8 shows significant passive diffusion; PEG is often undetectable.
NanoBRET (Intracellular)	High Engagement	Low/No Engagement	C8 enters the cell to bind the target; PEG stays extracellular.
Solubility ( M)	< 10 (Risk)	> 50 (Excellent)	PEG is superior for solubility; C8 requires formulation aid.

Expert Insight: If your PEG-PROTAC has a

cm/s, switching to a C6 or C8 alkyl chain is the highest-probability medicinal chemistry move to restore permeability, provided you can manage the solubility drop.

Validated Assessment Protocols

To rigorously assess the permeability of C8-linked PROTACs, you cannot rely on a single assay. You must use a Self-Validating Workflow : PAMPA (Passive) + NanoBRET (Functional).

Protocol A: PAMPA (Passive Diffusion)

Purpose: Determine if the molecule can physically cross a lipid barrier without transporters.

Reagents:

• Dodecane solution of lecithin (1% w/v).

• PVDF 96-well filter plates (Donor).

• PTFE 96-well acceptor plates.

Step-by-Step:

• Preparation: Dissolve PROTACs to 10 mM in DMSO. Dilute to 10

  M in PBS (pH 7.4) for the Donor solution.

• Membrane Coating: Add 5

  L of Lecithin/Dodecane to the PVDF membrane of the donor plate. Critical: Ensure no air bubbles form.

• Assembly: Fill Acceptor plate with 300

  L PBS. Place Donor plate (containing 150 L compound) on top.

• Incubation: Incubate for 5 hours at 25°C in a humidity chamber (prevents evaporation).

• Quantification: Analyze Donor and Acceptor wells via LC-MS/MS.

• Calculation:

  Target: cm/s for C8 alkyl PROTACs.

Protocol B: NanoBRET™ Target Engagement (Functional Permeability)

Purpose: Confirm the PROTAC actually enters the live cell and binds the E3 ligase (e.g., VHL or CRBN).

Reagents:

• HEK293 cells transfected with NanoLuc-VHL fusion vector.

• Cell-permeable fluorescent tracer (Promega).

Step-by-Step:

• Transfection: Transfect HEK293 cells with NanoLuc-E3 Ligase plasmid 24h prior.

• Seeding: Plate cells in 96-well non-binding white plates.

• Treatment: Treat cells with serially diluted C8-PROTAC + Fixed concentration of Fluorescent Tracer.

  • Control: Treat a parallel set of cells with Digitonin (permeabilizes membrane) to measure affinity without the permeability barrier.

• Readout: Add NanoBRET substrate and measure Donor (460nm) and Acceptor (618nm) emission.

• Analysis: Calculate BRET Ratio (

  ).

  • Permeability Index: Compare

    (Live) vs. (Digitonin).

  • If Live

    Digitonin , the compound is fully permeable.

  • If Live

    Digitonin , the membrane is a barrier.

Decision Workflow

Use this logic flow to guide your linker optimization process.

Caption: Integrated workflow for selecting between Alkyl and PEG linkers based on predictive and experimental permeability data.

References

• Matsson, P., & Kihlberg, J. (2017).[1] How to Design Cell-Permeable PROTACs: The Importance of Chameleonicity. Journal of Medicinal Chemistry.

• Foley, C. A., et al. (2020). Alkyl Linkers in PROTACs: Balancing Permeability and Solubility. ACS Medicinal Chemistry Letters.

• Riching, K. M., et al. (2018). Quantitative Live-Cell Kinetic Degradation and Mechanistic Profiling of PROTACs. ACS Chemical Biology (NanoBRET Protocol).

• Pike, A., et al. (2020). Optimising Proteolysis-Targeting Chimeras (PROTACs) for Oral Drug Delivery: A Drug Metabolism and Pharmacokinetics Perspective. Drug Discovery Today.

Sources

• 1. From Conception to Development: Investigating PROTACs Features for Improved Cell Permeability and Successful Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Safe Disposal of 8-Azido-1-octanamine HCl

As researchers and developers in the chemical and pharmaceutical sciences, our work with novel compounds like 8-Azido-1-octanamine HCl is critical for innovation. However, the potential of these molecules is matched by the importance of their safe handling and disposal. The presence of the azido (-N₃) functional group in this molecule places it in a category of energetically unstable compounds that demand our utmost respect and adherence to rigorous safety protocols.

This guide provides a comprehensive, step-by-step framework for the proper disposal of 8-Azido-1-octanamine HCl. It is designed to move beyond a simple checklist, offering insights into the chemical principles that underpin these essential safety procedures. Our goal is to empower you with the knowledge to manage this chemical waste safely, protecting yourself, your colleagues, and the environment.

Hazard Identification and Risk Assessment: The Energetic Azido Group

The primary hazard associated with 8-Azido-1-octanamine HCl stems from the azido functional group. Organic azides are known for their potential to decompose explosively, a risk that can be initiated by heat, shock, friction, or light.[1][2] Furthermore, the stability of an organic azide is often evaluated by its carbon-to-nitrogen ratio. A higher ratio of nitrogen atoms increases the energetic nature of the compound.[2][3]

Key Hazards:

• Explosion Hazard: Organic azides can decompose violently. This risk is significantly increased upon contact with heavy metals (e.g., lead, copper, silver, mercury), as this can form extremely shock-sensitive and explosive heavy metal azides.[1][3][4] This is why azide-containing waste must never be poured down the drain, as it can react with metal plumbing.[3][4][5][6]

• Toxicity: Contact with acids converts azides into hydrazoic acid (HN₃), a highly toxic, volatile, and explosive substance.[1][3][7] Inhalation, ingestion, or skin absorption of azide compounds can be fatal.[3]

• Reactivity: Azides react violently with various substances, including halogenated solvents (e.g., dichloromethane), nitric acid, and dimethyl sulfate.[3]

Before beginning any work, a thorough risk assessment must be conducted, considering the scale of the reaction and the specific conditions of your laboratory.

Core Principles for Azide Waste Management

Adherence to these fundamental principles is non-negotiable for the safe management of any azide-containing waste stream.

• Segregation is Paramount: All azide-containing waste must be collected in a dedicated and clearly labeled waste container.[1][2][8] Never mix azide waste with other chemical waste streams, especially acidic waste.[1][2]

• Avoid Metal Contact: Use only plastic or ceramic spatulas and tools when handling solid azides.[3][8][9] Store azide waste in compatible containers (e.g., glass or polyethylene) and avoid metal caps or storage on metal shelves.[1][5]

• No Drain Disposal: Under no circumstances should any azide-containing solution, regardless of concentration, be disposed of down the sink.[3][4][5][6]

• Work in a Ventilated Area: Always handle 8-Azido-1-octanamine HCl and its waste in a certified chemical fume hood to prevent inhalation of any potential dust or vapors.[1][3][9]

• Communicate with EHS: Your institution's Environmental Health and Safety (EHS) office is your primary resource. All azide waste must ultimately be disposed of through your approved hazardous waste management program.[3][9]

Step-by-Step Disposal and Decontamination Procedures

This section provides actionable protocols for managing different forms of 8-Azido-1-octanamine HCl waste.

Personal Protective Equipment (PPE)

The correct selection and use of PPE is the first line of defense.

• Eye Protection: Chemical safety goggles or a face shield must be worn.[2][3]

• Hand Protection: Wear nitrile gloves. For handling higher concentrations or during spill cleanup, consider double-gloving.[9][10]

• Body Protection: A flame-resistant lab coat and closed-toe shoes are mandatory.[1]

Waste Collection and Storage

• Solid Waste: Collect unreacted 8-Azido-1-octanamine HCl and contaminated solids (e.g., weigh boats, contaminated paper towels) in a clearly labeled, sealed container designated "Azide Hazardous Waste."[11]

• Liquid Waste: Collect all solutions containing 8-Azido-1-octanamine HCl in a separate, sealed, and clearly labeled hazardous waste container. Note the composition and approximate concentration on the label.

• Storage: Store waste containers in a cool, dry, dark place away from incompatible materials, particularly acids and metals.[9] Ensure containers are tightly sealed.

Spill Decontamination

Immediate and correct response to a spill is critical to prevent a more serious incident.

For a Small Spill Inside a Chemical Fume Hood:

• Alert Colleagues: Inform others in the immediate area.

• Contain the Spill: Cover liquid spills with an inert absorbent material like vermiculite or sand.[5] For solid spills, gently cover with a paper towel.[11]

• Neutralize: Gently wet the absorbent material or paper towel with a basic solution (e.g., 1 M sodium hydroxide or a pH > 9 buffer solution) to prevent dust formation and the generation of hydrazoic acid.[11]

• Clean Up: Carefully scoop the contained material using non-metallic tools (plastic dustpan or cardboard) into your designated azide hazardous waste container.[8]

• Final Decontamination: Wipe the spill area multiple times with a basic solution (pH > 9), followed by 70% ethanol.[5][11]

• Dispose: All cleanup materials must be disposed of as azide hazardous waste.[8]

For large spills or any spill outside a fume hood, evacuate the area immediately and contact your institution's EHS or emergency response team.[8][11]

Equipment Decontamination

Glassware and equipment that have come into contact with 8-Azido-1-octanamine HCl must be thoroughly decontaminated before returning to general use.

• Initial Rinse: In a fume hood, rinse the equipment three times with a solvent in which the azide is soluble (e.g., water or an appropriate organic solvent). Collect all rinsate as azide hazardous waste.

• Soak: Submerge the rinsed equipment in a basic solution (pH > 9) for several hours to hydrolyze any residual azide.[11]

• Final Wash: After soaking, wash the equipment with soap and water as usual.

Chemical Neutralization of Dilute Azide Solutions (<5%)

Chemical deactivation is a hazardous procedure that should only be performed by trained personnel in a controlled setting. It involves the generation of toxic gases and carries significant risks if not performed correctly. For most laboratory settings, direct collection of waste by EHS is the preferred and safer option.

This protocol is provided for informational purposes and requires prior review and approval from your institution's safety committee. The reaction involves the treatment of the azide with nitrous acid (formed in situ from sodium nitrite and an acid) to produce nitrogen gas.[3][4]

Experimental Protocol: Deactivation of Dilute Azide Solution

Equipment:

• Three-necked flask equipped with a mechanical stirrer, a dropping funnel, and a gas outlet tube vented to the back of the fume hood.[4][9]

Procedure:

• Place the dilute azide solution (<5% concentration) into the three-necked flask and begin stirring.

• For every 1 gram of azide in the solution, prepare a solution containing 1.5 grams of sodium nitrite in water.[3]

• CRITICAL STEP: Slowly add the sodium nitrite solution to the stirring azide solution.[3][4]

• Once the nitrite addition is complete, slowly add a 20% sulfuric or hydrochloric acid solution via the dropping funnel until the mixture is acidic (test with litmus or pH paper).[4] CAUTION: The order of addition is essential. Adding acid before the nitrite will generate highly toxic and explosive hydrazoic acid (HN₃). [4]

• The reaction will produce nitrogen gas and toxic nitrogen oxides. Continue stirring until gas evolution ceases.

• Test for completion by placing a drop of the reaction mixture on potassium iodide-starch paper. A blue-black color indicates the presence of excess nitrous acid and that the decomposition of the azide is complete.[9]

• Once the reaction is complete, neutralize the mixture to a pH between 6 and 9 with a dilute base (e.g., sodium hydroxide).[3][9]

• The final, neutralized solution must still be collected as hazardous waste and disposed of through EHS.[3][9]

Summary and Quick Reference

Parameter	Guideline / Recommendation	Rationale
Disposal Route	Designated, segregated hazardous waste container for EHS pickup.	Prevents formation of explosive metal azides in plumbing.[3][4]
Incompatible Waste	Acids, heavy metals, halogenated solvents, oxidizing agents.	Prevents formation of toxic/explosive hydrazoic acid and other hazardous byproducts.[1][3]
Spill Cleanup	Use non-metallic tools; decontaminate with basic solution (pH > 9).	Avoids formation of shock-sensitive metal azides and toxic hydrazoic acid.[8][11]
Chemical Treatment	Restricted to dilute solutions (<5%) by trained personnel only.	High intrinsic hazard of the procedure and byproducts.
PPE	Safety goggles, nitrile gloves, flame-resistant lab coat.	Protects against splashes, skin absorption, and fire.[1][3]

Disposal Workflow Diagram

The following diagram outlines the decision-making process for the safe management and disposal of waste generated from work with 8-Azido-1-octanamine HCl.

Disposal Workflow for 8-Azido-1-octanamine HCl Waste

References

• Standard Operating Procedure Safe Handling of Azido Compounds. Department of Chemistry and Chemical Biology, University of New Mexico. Available at: [Link]

• Standard Operating Procedure for the Safe Use of Azides. University of California, Santa Barbara. Available at: [Link]

• Chemical Waste Disposal Guidelines. Princeton University. Available at: [Link]

• Handling Azide Compounds Qinmo Luo Laboratory Safety Standard Operating Procedure (SOP). Case Western Reserve University. Available at: [Link]

• Sodium Azide. Yale Environmental Health & Safety. Available at: [Link]

• ChemNote: Azides. ChemSee. Available at: [Link]

• Strategies for Safely Handling Industrial Azide Reactions: The Three Traps. ACS Chemical Health & Safety. Available at: [Link]

• Guidelines for the Disposal of Small Quantities of Unused Pesticides. Environmental Protection Agency. Available at: [Link]

• Sodium Azide and Hydrazoic Acid in Workplace Atmospheres. Occupational Safety and Health Administration. Available at: [Link]

• In-Laboratory Treatment of Chemical Waste. The University of British Columbia. Available at: [Link]

• What You Need to Know About Sodium Azide. Hazardous Waste Experts. Available at: [Link]

• Azide Compounds. University of California, Irvine Environmental Health and Safety. Available at: [Link]

• Safe Handling of Sodium Azide (SAZ). University of California, Berkeley Environment, Health & Safety. Available at: [Link]

• Safe Work Practice for Azides. University of Victoria Occupational Health, Safety & Environment. Available at: [Link]

• Safe Handling of Azides. University of Pittsburgh Environmental Health and Safety. Available at: [Link]

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